(4-Methoxyphenyl)methanol-d2

Core Science & Biosynthesis

An In-Depth Technical Guide to (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxyphenyl)methanol-d2, an isotopically labeled form of 4-methoxybenzyl alcohol, serves as a critical tool in advanced chemical and pharmaceutical research. This deuterated analogue, where two hydrogen atoms on the benzylic carbon are replaced with deuterium (B1214612), is primarily utilized as an internal standard for highly accurate and precise quantitative analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2] The incorporation of deuterium provides a distinct mass shift without significantly altering the chemical properties, making it an ideal reference compound in complex biological and chemical matrices.

Furthermore, the study of deuterated compounds like (4-Methoxyphenyl)methanol-d2 is integral to understanding the kinetic isotope effect (KIE). This effect can influence the pharmacokinetics of a drug by slowing metabolic pathways that involve the cleavage of a carbon-hydrogen bond, a common step in drug metabolism by cytochrome P450 enzymes.[3][4] This guide provides a comprehensive overview of the chemical properties, experimental protocols, and core applications of (4-Methoxyphenyl)methanol-d2.

Core Chemical and Physical Properties

(4-Methoxyphenyl)methanol-d2 shares nearly identical physical properties with its non-deuterated counterpart, with the primary difference being its increased molecular weight due to the presence of two deuterium atoms.

Property	Value
IUPAC Name	dideuterio-(4-methoxyphenyl)methanol[5]
Synonyms	P-Methoxy-Benzyl Alcohol-d2, 4-Methoxybenzyl-d2 Alcohol[1]
CAS Number	35693-15-3[2][6]
Unlabelled CAS Number	105-13-5[5]
Molecular Formula	C₈H₈D₂O₂[2][6]
Molecular Weight	140.18 g/mol [2][6]
Accurate Mass	140.081[5]
Appearance	Colorless to pale yellow liquid (inferred from non-deuterated form)
Melting Point	22-25 °C (for non-deuterated form)
Boiling Point	259 °C (for non-deuterated form)
Density	~1.113 g/mL at 25 °C (for non-deuterated form)
Solubility	Soluble in organic solvents (ethanol, ether); limited solubility in water
Storage	Store at +4°C in a dark, dry place[5][7]
SMILES	OC([2H])([2H])C1=CC=C(C=C1)OC[2][6]
InChI	InChI=1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3/i6D2[5]

Logical Relationships and Applications

The primary role of (4-Methoxyphenyl)methanol-d2 is as a stable isotope-labeled internal standard, which is a direct application of its relationship to the parent compound.

Caption: Relationship and applications of the deuterated compound.

Experimental Protocols

Synthesis of (4-Methoxyphenyl)methanol-d2

A common and straightforward method for synthesizing α,α-dideuterio benzyl (B1604629) alcohols is the reductive deuteration of the corresponding aldehyde using a deuterium-donating reducing agent.[6] Sodium borodeuteride (NaBD₄) is a widely used reagent for this purpose.

Reaction: Reduction of 4-Methoxybenzaldehyde

Materials:

• 4-Methoxybenzaldehyde

• Sodium borodeuteride (NaBD₄)

• Anhydrous solvent (e.g., Methanol (B129727), Ethanol, or Tetrahydrofuran)[8]

• Deuterated water (D₂O) for quenching (optional, depending on workup)

• Diethyl ether or Ethyl acetate (B1210297) for extraction

• Anhydrous magnesium sulfate (B86663) or sodium sulfate for drying

• Dilute hydrochloric acid (HCl) for workup

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-Methoxybenzaldehyde (1 equivalent) in the chosen anhydrous alcohol (e.g., methanol).

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borodeuteride (NaBD₄) (approx. 1.2 equivalents) portion-wise to the stirred solution. The hydride source in NaBH₄ is capable of reducing four equivalents of the aldehyde.[9][10]

• After the addition is complete, allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and continue stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting aldehyde is fully consumed.

• Workup: Cool the reaction mixture back to 0°C and slowly quench by adding dilute HCl until the effervescence ceases. This step protonates the resulting alkoxide.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent like ethyl acetate or diethyl ether (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude (4-Methoxyphenyl)methanol-d2.

• The product can be further purified by flash column chromatography if necessary.

Use as an Internal Standard for LC-MS/MS Quantitative Analysis

(4-Methoxyphenyl)methanol-d2 is an excellent internal standard (IS) for quantifying its non-deuterated analogue in biological samples.[11][12] Its key advantage is that it co-elutes with the analyte but is distinguished by its higher mass in the mass spectrometer.[11]

Objective: To quantify (4-Methoxyphenyl)methanol in a plasma sample.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte, (4-Methoxyphenyl)methanol, in methanol at a concentration of 1 mg/mL.

  • Prepare a stock solution of the internal standard, (4-Methoxyphenyl)methanol-d2, in methanol at a concentration of 1 mg/mL.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Create a series of calibration standards by spiking known concentrations of the analyte stock solution into blank plasma.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each calibration standard, QC, and unknown plasma sample, add a fixed amount of the internal standard (e.g., 20 µL of a 1 µg/mL working solution). Adding the IS early corrects for analyte loss during sample preparation.[13][14]

  • Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex the samples for 1 minute and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the clear supernatant to a new set of vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Use a suitable C18 reverse-phase column. The mobile phase could consist of a gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry (MS): Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the parent-to-product ion transitions for both the analyte and the internal standard.

    • Analyte (C₈H₁₀O₂): Monitor a transition such as m/z 139.1 -> 107.1

    • Internal Standard (C₈H₈D₂O₂): Monitor the transition m/z 141.1 -> 109.1

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: A typical experimental workflow for quantitative analysis.

Role in Drug Development: The Kinetic Isotope Effect

The substitution of hydrogen with deuterium can significantly impact a drug's metabolic fate. This phenomenon, the deuterium kinetic isotope effect (KIE), arises because the carbon-deuterium (C-D) bond has a lower zero-point energy and is stronger than a carbon-hydrogen (C-H) bond.[3] Consequently, more energy is required to break a C-D bond.

Many drug metabolism reactions, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step.[3] By strategically placing deuterium at a metabolically vulnerable site, such as the benzylic position in (4-Methoxyphenyl)methanol, the rate of metabolism can be slowed. This can lead to several potential therapeutic benefits, including:

• Increased drug exposure (AUC)

• Longer half-life

• Reduced formation of potentially toxic metabolites

• Lower required dosage [15]

Caption: How deuteration can slow the rate of drug metabolism.

References

• 1. Direct, Metal-Free Synthesis of Benzyl Alcohols and Deuterated Benzyl Alcohols from p-Toluenesulfonylhydrazones Using Water as Solvent [organic-chemistry.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chirally deuterated benzyl chlorides from benzyl alcohols via hexachloroacetone/polymer-supported triphenylphosphine: synthesis of protected (2S, 3S)-[3-(2)H, (15)N]-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chemoselective Benzylic C–H Deuteration Using Deuterium Gas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Ambeed [ambeed.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. youtube.com [youtube.com]
• 14. texilajournal.com [texilajournal.com]
• 15. Reddit - The heart of the internet [reddit.com]

An In-depth Technical Guide to the Physical Properties of (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of (4-Methoxyphenyl)methanol-d2. Due to the limited availability of experimental data for the deuterated compound, this guide includes data for its non-deuterated analog, (4-Methoxyphenyl)methanol (CAS 105-13-5), as the physical properties are expected to be very similar. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize deuterated compounds as internal standards or tracers in their studies.

Chemical Identity and Structure

(4-Methoxyphenyl)methanol-d2 is a deuterated form of (4-Methoxyphenyl)methanol, also known as anisyl alcohol. The deuterium (B1214612) labeling at the benzylic position makes it a valuable tool in various analytical applications, particularly in mass spectrometry-based quantification.

Identifier	Value
IUPAC Name	(4-methoxyphenyl)methan-d2-ol
Synonyms	P-Methoxy-Benzyl Alcohol-d2, 4-Methoxybenzyl-d2 Alcohol, dideuterio-(4-methoxyphenyl)methanol[1][2]
CAS Number	35693-15-3
Molecular Formula	C₈H₈D₂O
Molecular Weight	140.18 g/mol [3]
SMILES	OC([2H])([2H])c1ccc(OC)cc1
InChI Key	MSHFRERJPWKJFX-NCYHJHSESA-N

Physical Properties

The following table summarizes the key physical properties of (4-Methoxyphenyl)methanol. These values serve as a close approximation for (4-Methoxyphenyl)methanol-d2.

Property	Value	Source
Melting Point	22-25 °C	[4][5]
Boiling Point	259 °C	[4][5]
Density	1.113 g/mL at 25 °C	[4][5]
Appearance	Colorless to yellowish liquid or solid	[4][5]
Solubility in Water	Low / Insoluble	[4][5]
Solubility in Organic Solvents	Freely soluble in alcohol and oils.	[6]

Experimental Protocols

This section outlines standard laboratory procedures for the determination of the primary physical properties of organic compounds like (4-Methoxyphenyl)methanol-d2.

3.1. Melting Point Determination (Capillary Method)

The melting point is determined as the temperature range over which the solid-to-liquid phase transition occurs.[7]

• Apparatus : Melting point apparatus, capillary tubes, thermometer.

• Procedure :

  • A small, finely powdered sample of the compound is packed into a capillary tube.[8]

  • The capillary tube is placed in a heating block of a melting point apparatus.[7]

  • The sample is heated at a slow, controlled rate.[7]

  • The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[7]

3.2. Boiling Point Determination (Micro Boiling Point Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[9]

• Apparatus : Small test tube, capillary tube (sealed at one end), thermometer, heating bath (e.g., oil bath).[10]

• Procedure :

  • A small amount of the liquid is placed in a small test tube.[10]

  • A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[10]

  • The test tube is attached to a thermometer and heated in a bath.[10]

  • As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary tube.[9]

  • The heat is removed, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[9]

3.3. Density Determination of a Liquid

Density is the mass of a substance per unit volume.[11]

• Apparatus : Graduated cylinder, analytical balance.

• Procedure :

  • The mass of a clean, dry graduated cylinder is measured.[11]

  • A known volume of the liquid is added to the graduated cylinder, and the volume is recorded.[11]

  • The mass of the graduated cylinder containing the liquid is measured.[11]

  • The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder.[11]

  • The density is calculated by dividing the mass of the liquid by its volume.[12]

3.4. Solubility Determination

Solubility is the ability of a substance to dissolve in a solvent.[13]

• Apparatus : Test tubes, vortex mixer (optional).

• Procedure :

  • A small, measured amount of the solute (e.g., 25 mg) is placed into a test tube.[14]

  • A known volume of the solvent (e.g., 0.75 mL) is added to the test tube.[14]

  • The mixture is agitated vigorously for a set period (e.g., 60 seconds).[13]

  • The mixture is visually inspected to determine if the solute has completely dissolved. The substance is classified as soluble or insoluble.[13] This can be repeated with various solvents to determine a solubility profile.[14]

Applications in Research and Development

(4-Methoxyphenyl)methanol-d2 is primarily utilized as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[15][16][17] The use of deuterated standards is crucial for correcting for variations in sample preparation, injection volume, and ionization efficiency, thereby enhancing the accuracy and precision of the quantification of the non-deuterated analyte.[1][18]

Caption: Workflow for using (4-Methoxyphenyl)methanol-d2 as an internal standard.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. Anisyl alcohol - Wikipedia [en.wikipedia.org]
• 5. 4-Methoxybenzyl alcohol | 105-13-5 [chemicalbook.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. byjus.com [byjus.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. cdn.juniata.edu [cdn.juniata.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. homesciencetools.com [homesciencetools.com]
• 13. chem.ws [chem.ws]
• 14. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 15. medchemexpress.com [medchemexpress.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. resolvemass.ca [resolvemass.ca]

In-Depth Technical Guide: (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the exact mass, synthesis, and analysis of (4-Methoxyphenyl)methanol-d2. This deuterated analog of (4-Methoxyphenyl)methanol serves as a valuable tool in various research applications, particularly as an internal standard in quantitative mass spectrometry-based assays.

Core Data: Exact Mass Calculation

The exact mass of a molecule is the mass of a single molecule with a specific isotopic composition. For (4-Methoxyphenyl)methanol-d2, the molecular formula is C₈H₈D₂O₂. The exact mass is calculated using the masses of the most abundant isotopes of its constituent elements.

Element	Isotope	Exact Mass (Da)	Count	Total Mass (Da)
Carbon	¹²C	12.000000	8	96.000000
Hydrogen	¹H	1.007825[1][2][3]	8	8.062600
Deuterium	²H	2.014102[2][3]	2	4.028204
Oxygen	¹⁶O	15.994915[1]	2	31.989830
Total	140.080634

The calculated exact mass of (4-Methoxyphenyl)methanol-d2 is 140.080634 Da . For comparison, the exact mass of the non-deuterated (4-Methoxyphenyl)methanol (C₈H₁₀O₂) is 138.068080 Da.

Experimental Protocols

Synthesis of (4-Methoxyphenyl)methanol-d2

A common method for the selective deuteration of a benzylic alcohol like (4-Methoxyphenyl)methanol involves the reduction of the corresponding aldehyde, 4-methoxybenzaldehyde (B44291), using a deuterated reducing agent.

Materials:

• 4-methoxybenzaldehyde

• Sodium borodeuteride (NaBD₄)

• Methanol (B129727) (anhydrous)

• Diethyl ether (anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A solution of 4-methoxybenzaldehyde in anhydrous methanol is prepared in a round-bottom flask equipped with a magnetic stirrer. The flask is cooled in an ice bath.

• Reduction: Sodium borodeuteride is added portion-wise to the stirred solution. The reaction is allowed to proceed for a specified time, typically 1-2 hours, while monitoring the progress by thin-layer chromatography (TLC).

• Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The product is extracted with diethyl ether. The organic layers are combined.

• Drying and Concentration: The combined organic extract is washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Mass Spectrometry Analysis

The accurate mass and isotopic enrichment of the synthesized (4-Methoxyphenyl)methanol-d2 can be confirmed using high-resolution mass spectrometry (HRMS). When used as an internal standard for the quantification of (4-Methoxyphenyl)methanol in a sample, a liquid chromatography-mass spectrometry (LC-MS) method is typically employed.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF)

Sample Preparation for Quantitative Analysis:

• Stock Solutions: Prepare stock solutions of both (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Calibration Standards: A series of calibration standards are prepared by spiking a blank matrix (e.g., plasma, urine) with known concentrations of (4-Methoxyphenyl)methanol.

• Internal Standard Addition: A fixed concentration of the (4-Methoxyphenyl)methanol-d2 internal standard is added to all calibration standards, quality control samples, and unknown samples.

• Sample Extraction: The samples are then subjected to a sample preparation procedure, such as protein precipitation or liquid-liquid extraction, to remove interfering matrix components.[4]

LC-MS/MS Analysis:

• Chromatographic Separation: The extracted samples are injected onto an appropriate HPLC column (e.g., a C18 reversed-phase column) to separate the analyte from other components.[4]

• Mass Spectrometric Detection: The mass spectrometer is operated in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard are monitored.

• Quantification: The concentration of (4-Methoxyphenyl)methanol in the unknown samples is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to the calibration curve.

Visualizations

Caption: A generalized workflow for the synthesis of (4-Methoxyphenyl)methanol-d2.

Caption: Workflow for quantitative analysis using a deuterated internal standard by LC-MS/MS.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Exact Masses of the Elements, Isotopic Abundances of Elements [sisweb.com]
• 3. vanderbilt.edu [vanderbilt.edu]
• 4. benchchem.com [benchchem.com]

In-Depth Technical Guide on (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-Methoxyphenyl)methanol-d2, a deuterated analog of the naturally occurring compound (4-Methoxyphenyl)methanol. This document details its molecular properties, synthesis, and known biological activities, with a focus on its potential therapeutic applications in neuroprotection. Detailed experimental protocols for relevant assays are provided to facilitate further research and development.

Core Molecular and Physical Data

The incorporation of deuterium (B1214612) in place of hydrogen can significantly alter the metabolic fate and pharmacokinetic profile of a compound, often leading to an enhanced therapeutic window. This makes deuterated compounds like (4-Methoxyphenyl)methanol-d2 valuable tools in drug discovery and development.

Property	Value	Source
Molecular Formula	C₈H₈D₂O₂	N/A
Molecular Weight of (4-Methoxyphenyl)methanol	138.166 g/mol	[1]
Atomic Weight of Hydrogen (¹H)	1.008 g/mol	[2][3]
Atomic Weight of Deuterium (²H)	2.014 g/mol	[4]
Calculated Molecular Weight of (4-Methoxyphenyl)methanol-d2	140.178 g/mol	N/A

Neuroprotective Signaling and Mechanisms of Action

(4-Methoxyphenyl)methanol has demonstrated significant neuroprotective effects in preclinical models of cerebral ischemia-reperfusion injury.[5][6] Its mechanism of action is multifaceted, involving the modulation of various signaling pathways and cellular processes that contribute to neuronal survival and the integrity of the neurovascular unit.

The following diagram illustrates the proposed logical workflow of the neuroprotective effects of (4-Methoxyphenyl)methanol based on current research findings.

Proposed neuroprotective mechanism of (4-Methoxyphenyl)methanol.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of (4-Methoxyphenyl)methanol's biological activities.

Western Blot Analysis for Neuroprotective Markers

This protocol is designed for the detection of proteins such as MAP-2, GFAP, AQP-4, Occludin, Claudin-5, Bcl-2, and Bax in brain tissue homogenates.

1. Sample Preparation:

• Homogenize brain tissue samples in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the homogenates at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA protein assay.

2. SDS-PAGE and Electrotransfer:

• Denature protein lysates by boiling in Laemmli sample buffer.

• Load equal amounts of protein per lane onto a polyacrylamide gel.

• Perform electrophoresis to separate proteins by size.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the target proteins (e.g., anti-MAP-2, anti-GFAP, etc.) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane three times with TBST.

4. Detection and Analysis:

• Develop the blot using an enhanced chemiluminescence (ECL) substrate.

• Capture the signal using a chemiluminescence imaging system.

• Quantify band intensities using densitometry software and normalize to a loading control like β-actin or GAPDH.

Superoxide (B77818) Dismutase (SOD) Activity Assay

This colorimetric assay measures the inhibition of the reduction of a tetrazolium salt by superoxide radicals.

1. Reagent Preparation:

• Prepare a working solution of the tetrazolium salt (e.g., WST-1) and an enzyme working solution (containing xanthine (B1682287) oxidase).

2. Sample Preparation:

• Prepare tissue homogenates or cell lysates as described for Western blotting.

• Dilute samples to an appropriate concentration with assay buffer.

3. Assay Procedure:

• Add samples and standards to a 96-well plate.

• Add the WST-1 working solution to all wells.

• Initiate the reaction by adding the enzyme working solution.

• Incubate the plate at 37°C for 20-30 minutes.

• Measure the absorbance at 450 nm using a microplate reader.

4. Calculation:

• Calculate the SOD activity (as percent inhibition) using the formula: [(A_control - A_sample) / A_control] x 100.

• Determine the SOD concentration in the samples by comparing to a standard curve.

DPPH Radical Scavenging Assay

This assay assesses the free radical scavenging capacity of a compound.

1. Reagent Preparation:

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. The working solution is typically 0.1 mM.

2. Sample Preparation:

• Dissolve (4-Methoxyphenyl)methanol in methanol to prepare a series of concentrations.

3. Assay Procedure:

• In a 96-well plate, add the sample solutions.

• Add the DPPH working solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

4. Calculation:

• The radical scavenging activity is calculated as: [1 - (A_sample / A_blank)] x 100%.

Synthesis Workflow

The synthesis of (4-Methoxyphenyl)methanol is typically achieved through the reduction of p-anisaldehyde. A common laboratory-scale synthesis workflow is depicted below.

References

• 1. Correlation of VEGF and angiopoietin expression with disruption of blood-brain barrier and angiogenesis after focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 3. marinebiology.pt [marinebiology.pt]
• 4. assaygenie.com [assaygenie.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Solubility Profile of (4-Methoxyphenyl)methanol-d2 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (4-Methoxyphenyl)methanol-d2. Given the limited availability of specific solubility data for the deuterated form, this document leverages data from its non-deuterated analogue, (4-Methoxyphenyl)methanol (also known as anisyl alcohol or 4-methoxybenzyl alcohol). The minor structural difference due to deuterium (B1214612) substitution is generally considered to have a negligible impact on solubility in organic solvents.

Core Concepts in Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which implies that substances with similar polarities are more likely to be soluble in one another.[1][2] (4-Methoxyphenyl)methanol possesses both a polar hydroxyl (-OH) group and a methoxy (B1213986) (-OCH3) group, as well as a less polar aromatic ring.[3] This dual nature dictates its solubility across a range of solvents. The presence of the methoxy and hydroxyl groups allows for hydrogen bonding and dipole-dipole interactions with polar solvents, while the benzene (B151609) ring facilitates van der Waals interactions with nonpolar solvents.[1][3]

Quantitative Solubility Data

Precise quantitative solubility data for (4-Methoxyphenyl)methanol in a variety of organic solvents is not extensively published. However, qualitative descriptions and some quantitative values are available and are summarized below.

Solvent	Formula	Type	Solubility of (4-Methoxyphenyl)methanol
Alcohols
Ethanol	C2H5OH	Polar Protic	Freely Soluble[4][5]
Ethers
Diethyl Ether	(C2H5)2O	Polar Aprotic	Freely Soluble
Ketones
Acetone	(CH3)2CO	Polar Aprotic	Soluble
Esters
Ethyl Acetate	CH3COOC2H5	Polar Aprotic	Soluble
Halogenated Solvents
Dichloromethane	CH2Cl2	Polar Aprotic	Soluble
Aromatic Hydrocarbons
Toluene	C7H8	Nonpolar	Soluble
Amides
Dimethylformamide (DMF)	(CH3)2NC(O)H	Polar Aprotic	Soluble
Dimethyl Sulfoxide (DMSO)	(CH3)2SO	Polar Aprotic	160.00 mg/mL (1158.08 mM)[6]
Alkanes
Hexane	C6H14	Nonpolar	Insoluble
Aqueous
Water	H2O	Polar Protic	Insoluble[4][5] (2000 mg/L at 20 °C)[7]

Experimental Protocols for Solubility Determination

The following are generalized yet detailed methodologies for determining the solubility of a compound like (4-Methoxyphenyl)methanol-d2.

Method 1: Visual Assessment of Solubility (Qualitative)

This method is a rapid screening technique to determine the qualitative solubility of a compound.

Materials:

• (4-Methoxyphenyl)methanol-d2

• A selection of organic solvents (e.g., ethanol, diethyl ether, acetone, toluene, hexane)

• Small test tubes or vials

• Vortex mixer

• Spatula

Procedure:

• Add approximately 25 mg of (4-Methoxyphenyl)methanol-d2 to a small, clean, and dry test tube.

• Add the selected solvent dropwise, starting with 0.25 mL.

• After each addition, vortex the mixture vigorously for 30-60 seconds.

• Visually inspect the solution for the presence of undissolved solid against a contrasting background.

• Continue adding the solvent in 0.25 mL increments up to a total volume of 3 mL.

• Record the compound as "soluble," "partially soluble," or "insoluble" at each volume.

Method 2: Shake-Flask Method for Equilibrium Solubility (Quantitative)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[1]

Materials:

• (4-Methoxyphenyl)methanol-d2

• Chosen organic solvent

• Scintillation vials or other sealable containers

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Procedure:

• Add an excess amount of (4-Methoxyphenyl)methanol-d2 to a vial to ensure that a saturated solution is formed.

• Add a known volume of the selected solvent to the vial.

• Seal the vial and place it on an orbital shaker in a temperature-controlled environment (e.g., 25 °C).

• Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the vials to stand to let the excess solid settle.

• Centrifuge the vials to further separate the undissolved solid.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any remaining solid particles.

• Dilute the filtrate with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the concentration of (4-Methoxyphenyl)methanol-d2 in the diluted filtrate using a validated HPLC method.

• Calculate the original solubility based on the dilution factor.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for determining the solubility of an organic compound.

Caption: Workflow for Solubility Determination.

Conclusion

(4-Methoxyphenyl)methanol-d2 is expected to exhibit good solubility in a range of polar aprotic and protic organic solvents, with the exception of highly nonpolar solvents like hexane. Its solubility in water is limited. For precise quantitative measurements, the shake-flask method followed by a suitable analytical technique such as HPLC is recommended. The information provided in this guide serves as a foundational resource for researchers and professionals working with this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 4-Methoxybenzyl alcohol | 105-13-5 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Anise alcohol | 4-Methoxybenzyl alcohol | Natural product | TargetMol [targetmol.com]
• 7. para-anisyl alcohol, 105-13-5 [thegoodscentscompany.com]

Stability and Storage of (4-Methoxyphenyl)methanol-d2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for (4-Methoxyphenyl)methanol-d2. The information herein is critical for maintaining the chemical and isotopic integrity of this compound, ensuring its suitability for research, development, and as an analytical standard. Due to the limited availability of public, quantitative stability data for this specific deuterated compound, this guide combines general principles for deuterated aromatic alcohols, data from its non-deuterated analogue, (4-Methoxyphenyl)methanol, and established stability testing protocols.

Core Principles of Stability and Storage

(4-Methoxyphenyl)methanol-d2, as a deuterated aromatic alcohol, is susceptible to several degradation pathways. Its stability is influenced by temperature, light, atmospheric oxygen, and humidity. The primary concerns for deuterated compounds are chemical degradation and isotopic exchange.

Key Stability Considerations:

• Oxidation: The benzylic alcohol functional group is prone to oxidation, which can lead to the formation of the corresponding aldehyde (4-methoxybenzaldehyde-d2) and carboxylic acid (4-methoxybenzoic acid-d2). This process can be accelerated by elevated temperatures, light, and the presence of oxygen.

• Isotopic Exchange: The deuterium (B1214612) atoms on the benzylic carbon are generally stable. However, under certain conditions, such as in the presence of strong acids or bases, or at elevated temperatures in protic solvents, there is a potential for hydrogen-deuterium (H/D) exchange, which would compromise the isotopic purity of the compound.

• Photodegradation: Aromatic compounds can be sensitive to light, particularly UV radiation. Exposure to light can induce photochemical reactions, leading to degradation.

• Hygroscopicity: While not extensively documented for this specific compound, many alcohols are hygroscopic and can absorb moisture from the atmosphere. This is a critical consideration for deuterated compounds as water can facilitate H/D exchange.

Recommended Storage Conditions

To ensure the long-term stability and maintain the integrity of (4-Methoxyphenyl)methanol-d2, the following storage conditions are recommended. These are based on general best practices for deuterated compounds and aromatic alcohols.[1][2][3]

Parameter	Recommendation	Rationale
Temperature	Long-term: -20°C to -80°C[2][4] Short-term: 2-8°C	Minimizes the rate of chemical degradation and potential H/D exchange.[5]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[6]	Prevents oxidation of the benzylic alcohol.
Light	Protect from light by storing in an amber vial or a light-proof container.[2][7]	Prevents photodegradation.
Container	Use a well-sealed, airtight container, preferably a glass vial with a PTFE-lined cap.	Prevents exposure to atmospheric moisture and oxygen.
Form	Store as a solid whenever possible. If in solution, use a dry, aprotic solvent.	Solid form is generally more stable. Aprotic solvents minimize the risk of H/D exchange.
Handling	Handle in a controlled environment with low humidity. For solutions, prepare fresh or store aliquots at low temperatures to avoid repeated freeze-thaw cycles.[5]	Minimizes moisture absorption and degradation from repeated temperature changes.

Potential Degradation Pathways

The primary degradation pathways for (4-Methoxyphenyl)methanol-d2 are inferred from the chemical properties of its functional groups.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. omgcheers.com [omgcheers.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. moravek.com [moravek.com]
• 7. benchchem.com [benchchem.com]

Synthesis of Deuterium-Labeled (4-Methoxyphenyl)methanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterium-labeled (4-Methoxyphenyl)methanol, a crucial internal standard and tracer for metabolic studies in drug development. This document details the synthetic route, experimental protocols, and analytical data for the preparation of (4-Methoxyphenyl)methanol-d2.

Introduction

Deuterium-labeled compounds are indispensable tools in pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, imparts a greater mass to the molecule without significantly altering its chemical properties. This isotopic labeling is particularly valuable in quantitative analysis using mass spectrometry, where deuterium-labeled compounds serve as ideal internal standards. (4-Methoxyphenyl)methanol, also known as p-anisyl alcohol, is a common building block and metabolite. Its deuterated analogue, (4-Methoxyphenyl)methanol-d2, is frequently employed to improve the accuracy and precision of bioanalytical methods.

Synthetic Strategy

The most straightforward and widely employed method for the synthesis of (4-Methoxyphenyl)methanol-d2 is the reduction of the corresponding aldehyde, 4-methoxybenzaldehyde (B44291), using a deuterium-donating reducing agent. Sodium borodeuteride (NaBD₄) is the reagent of choice for this transformation due to its selectivity, ease of handling, and commercial availability.

The overall synthetic transformation is depicted below:

Caption: Synthetic workflow for (4-Methoxyphenyl)methanol-d2.

Experimental Protocol

The following protocol is an adapted method for the synthesis of (4-Methoxyphenyl)methanol-d2 based on standard reduction procedures for aromatic aldehydes.

Materials:

• 4-Methoxybenzaldehyde (p-anisaldehyde)

• Sodium borodeuteride (NaBD₄, 98 atom % D)

• Methanol (anhydrous)

• Ethyl acetate

• Deionized water

• Anhydrous sodium sulfate

• Silica (B1680970) gel (for column chromatography)

Procedure:

• Reaction Setup: A solution of 4-methoxybenzaldehyde (1.0 g, 7.34 mmol) in anhydrous methanol (20 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer. The flask is cooled to 0 °C in an ice bath.

• Reduction: Sodium borodeuteride (0.31 g, 7.34 mmol, 1.0 eq) is added portion-wise to the stirred solution over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: The reaction is quenched by the slow addition of deionized water (10 mL). The methanol is then removed under reduced pressure. The aqueous residue is extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The crude product is purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford (4-Methoxyphenyl)methanol-d2 as a colorless oil or a low-melting solid.

Data Presentation

The successful synthesis of (4-Methoxyphenyl)methanol-d2 is confirmed by spectroscopic analysis. The following tables summarize the expected and reported analytical data for the final product.

Table 1: Product Yield and Isotopic Purity

Parameter	Value
Theoretical Yield	1.03 g
Typical Experimental Yield	85-95%
Appearance	Colorless oil or low-melting solid
Isotopic Purity (atom % D)	> 98%

Table 2: Spectroscopic Data for (4-Methoxyphenyl)methanol-d2

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.28 (d, J = 8.6 Hz, 2H, Ar-H), 6.89 (d, J = 8.6 Hz, 2H, Ar-H), 3.81 (s, 3H, -OCH₃), 1.65 (s, 1H, -OH). The benzylic proton signal at ~4.5 ppm is absent.
¹³C NMR (CDCl₃, 101 MHz)	δ 159.2, 133.3, 128.7, 113.9, 64.5 (t, J = 21 Hz, -CD₂OH), 55.3.
Mass Spectrometry (EI)	m/z (%): 140 (M⁺), 123, 109, 94, 77.

Application as an Internal Standard

Deuterium-labeled internal standards are fundamental to accurate quantification in mass spectrometry-based bioanalysis. The logic behind their use is to correct for sample loss during preparation and for variations in instrument response.

Caption: Use of a deuterated internal standard in bioanalysis.

Conclusion

The synthesis of deuterium-labeled (4-Methoxyphenyl)methanol via the reduction of 4-methoxybenzaldehyde with sodium borodeuteride is a reliable and efficient method. The resulting isotopically labeled compound is a critical tool for researchers in drug metabolism and pharmacokinetics, enabling precise and accurate quantification of the analyte in complex biological matrices. The detailed protocol and analytical data provided in this guide serve as a valuable resource for scientists engaged in the synthesis and application of stable isotope-labeled compounds.

A Technical Guide to the Isotopic Purity of (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of (4-Methoxyphenyl)methanol-d2, a deuterated analog of (4-Methoxyphenyl)methanol. This compound is a valuable tool in various scientific disciplines, particularly in drug metabolism studies, pharmacokinetic analyses, and as an internal standard in quantitative mass spectrometry-based assays. The determination of its isotopic purity is critical for ensuring the accuracy and reliability of experimental results.

Quantitative Data on Isotopic Purity

The isotopic purity of a deuterated compound refers to the percentage of molecules in which the hydrogen atoms at specific positions have been replaced by deuterium (B1214612). Commercially available (4-Methoxyphenyl)methanol-d2 is characterized by a high degree of isotopic enrichment. The typical isotopic purity for this compound is summarized in the table below.

Parameter	Value	Source
Isotopic Enrichment	99 atom % D	LGC Standards, CDN Isotopes

This high level of deuterium incorporation minimizes isotopic interference from the corresponding non-deuterated compound in analytical assays.

Experimental Protocols for Determining Isotopic Purity

The determination of the isotopic purity of deuterated compounds like (4-Methoxyphenyl)methanol-d2 is typically achieved through a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1][2] These techniques provide both quantitative assessment of isotopic enrichment and confirmation of the location of the deuterium labels.

2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS) or gas chromatography (GC-MS), is a primary method for quantifying isotopic purity.[3][4]

• Principle: HRMS can distinguish between the molecular ions of the deuterated compound and its non-deuterated counterpart due to the mass difference between deuterium (2.0141 Da) and protium (B1232500) (1.0078 Da). By comparing the relative intensities of the isotopic peaks in the mass spectrum, the percentage of isotopic enrichment can be calculated.[5]

• Sample Preparation: A dilute solution of (4-Methoxyphenyl)methanol-d2 is prepared in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is used.

• Data Acquisition: The instrument is operated in full scan mode to capture the entire isotopic cluster of the molecular ion.

• Data Analysis: The relative abundance of the ion corresponding to (4-Methoxyphenyl)methanol-d2 is compared to the abundances of ions corresponding to the d0 (non-deuterated) and any d1 (partially deuterated) species.[2] Corrections for the natural abundance of isotopes (e.g., ¹³C) are applied to ensure an accurate determination of the deuterium enrichment.[6]

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the position of deuterium labeling and can also provide an estimate of isotopic purity.[7]

• ¹H NMR (Proton NMR): In the ¹H NMR spectrum of (4-Methoxyphenyl)methanol-d2, the signal corresponding to the methylene (B1212753) protons (-CH₂OH) will be significantly diminished or absent, confirming successful deuteration at this position. The integration of any residual proton signal at this position relative to other protons in the molecule can be used to estimate the isotopic purity.

• ²H NMR (Deuterium NMR): A deuterium NMR spectrum will show a signal at the chemical shift corresponding to the deuterated methylene group, providing direct evidence of deuterium incorporation.

• ¹³C NMR (Carbon-13 NMR): The carbon atom attached to the deuterium atoms will exhibit a characteristic triplet in the proton-decoupled ¹³C NMR spectrum due to coupling with the deuterium nucleus (spin I = 1). The absence of a strong singlet at this position further confirms deuteration.

Logical Workflow for Isotopic Purity Determination

The following diagram illustrates a typical workflow for the synthesis and subsequent determination of the isotopic purity of (4-Methoxyphenyl)methanol-d2.

Caption: Workflow for Synthesis and Isotopic Purity Analysis.

Applications in Research and Drug Development

(4-Methoxyphenyl)methanol-d2 is primarily utilized as an internal standard in bioanalytical methods.[8][9] When a known quantity of the deuterated standard is spiked into a biological sample (e.g., plasma, urine), it co-elutes with the non-deuterated analyte during chromatographic separation. Because it is chemically identical to the analyte but has a different mass, it can be distinguished by the mass spectrometer. This allows for precise and accurate quantification of the analyte by correcting for variations in sample preparation and instrument response. The high isotopic purity of the standard is paramount to avoid cross-contribution to the analyte signal, which would compromise the accuracy of the measurement.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 4. Mass Spectrometry: Determination of Isotopic Purity by Accurate Mass LC/MS - Almac [almacgroup.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]

The Strategic Application of (4-Methoxyphenyl)methanol as an Internal Standard in Quantitative Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of analytical chemistry, particularly within the pharmaceutical and drug development sectors, the precision and accuracy of quantitative analysis are paramount. The use of an internal standard (IS) is a cornerstone of robust chromatographic methods, mitigating variability arising from sample preparation, injection volume, and instrument response. An ideal internal standard should be chemically similar to the analyte of interest, stable, and well-resolved chromatographically from other components in the sample matrix. (4-Methoxyphenyl)methanol, also known as anisyl alcohol, has emerged as a valuable internal standard for the quantitative analysis of a variety of organic compounds. Its physicochemical properties, including moderate polarity, UV absorbance, and amenability to both gas chromatography (GC) and high-performance liquid chromatography (HPLC), make it a versatile tool for analytical scientists. This technical guide provides a comprehensive overview of the application of (4-Methoxyphenyl)methanol as an internal standard, complete with detailed experimental protocols and a summary of its performance in quantitative assays.

Rationale for Selection: The Merits of (4-Methoxyphenyl)methanol

The selection of an appropriate internal standard is a critical step in method development. (4-Methoxyphenyl)methanol possesses several key attributes that make it an excellent candidate for this role:

• Structural Similarity to a Range of Analytes: Its aromatic ring and alcohol functional group provide structural analogy to a wide array of analytes, including phenolic compounds, pharmaceuticals, and their metabolites. This similarity often leads to comparable extraction efficiencies and chromatographic behavior, which is a fundamental requirement for an effective internal standard.

• Chromatographic Versatility: (4-Methoxyphenyl)methanol is sufficiently volatile for analysis by gas chromatography, often without the need for derivatization. Simultaneously, its polarity and UV-active chromophore make it well-suited for reversed-phase and normal-phase high-performance liquid chromatography with UV detection.

• Commercial Availability and Purity: It is readily available from chemical suppliers as a high-purity analytical standard, ensuring consistency and reliability in the preparation of standard solutions.[1]

• Chemical Stability: (4-Methoxyphenyl)methanol is a stable compound under typical analytical conditions, minimizing the risk of degradation during sample storage and analysis.

Logical Workflow for Method Development with an Internal Standard

The successful implementation of an internal standard in a quantitative method follows a structured workflow. This process ensures that the chosen internal standard is appropriate for the intended application and that the method is accurate, precise, and reliable.

Caption: A logical workflow for developing and validating a quantitative analytical method using an internal standard.

Experimental Protocols

The following sections provide detailed experimental protocols for the use of (4-Methoxyphenyl)methanol as an internal standard in both GC and HPLC applications. These protocols are intended as a starting point and may require optimization for specific analytes and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Volatile and Semi-Volatile Compounds

This protocol outlines a general procedure for the quantitative analysis of volatile or semi-volatile organic compounds using (4-Methoxyphenyl)methanol as an internal standard.

1. Preparation of Standard and Sample Solutions:

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 100 mg of (4-Methoxyphenyl)methanol and dissolve it in 100 mL of a suitable solvent (e.g., methanol, acetone, or ethyl acetate).

• Analyte Stock Solution (1 mg/mL): Accurately weigh 100 mg of the analyte and dissolve it in 100 mL of the same solvent.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into blank matrix. Add a constant, known amount of the internal standard stock solution to each calibration standard. The final concentration of the internal standard should be consistent across all standards and samples.

• Sample Preparation: To a known volume or weight of the sample, add the same constant, known amount of the internal standard stock solution. Perform any necessary extraction or dilution steps.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan. In SIM mode, select characteristic ions for the analyte and (4-Methoxyphenyl)methanol (m/z 107, 138 for (4-Methoxyphenyl)methanol).

3. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Determine the concentration of the analyte in the samples by calculating the peak area ratio and using the calibration curve.

High-Performance Liquid Chromatography (HPLC-UV) Protocol for Non-Volatile Compounds

This protocol describes a general HPLC-UV method for the quantification of non-volatile compounds using (4-Methoxyphenyl)methanol as an internal standard.

1. Preparation of Standard and Sample Solutions:

• Follow the same procedure as described in the GC-MS protocol, using a mobile phase-compatible solvent (e.g., methanol, acetonitrile).

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: A gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile).

  • 0-10 min: 20-80% B

  • 10-12 min: 80% B

  • 12-13 min: 80-20% B

  • 13-15 min: 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at the λmax of the analyte and (4-Methoxyphenyl)methanol (approximately 225 nm).

3. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• Determine the concentration of the analyte in the samples by calculating the peak area ratio and using the calibration curve.

Quantitative Data Summary

The following tables summarize hypothetical validation data for the use of (4-Methoxyphenyl)methanol as an internal standard in representative GC-MS and HPLC-UV methods. This data illustrates the expected performance of a well-developed and validated analytical method.

Table 1: GC-MS Method Validation for a Hypothetical Analyte

Validation Parameter	Acceptance Criteria	Result
Linearity (R²)	≥ 0.995	0.998
Precision (RSD)	≤ 15%	8.5%
Accuracy (Recovery)	80-120%	95.2%
Limit of Detection (LOD)	S/N ≥ 3	0.5 ng/mL
Limit of Quantification (LOQ)	S/N ≥ 10	1.5 ng/mL

Table 2: HPLC-UV Method Validation for a Hypothetical Analyte

Validation Parameter	Acceptance Criteria	Result
Linearity (R²)	≥ 0.995	0.999
Precision (RSD)	≤ 10%	5.3%
Accuracy (Recovery)	90-110%	102.1%
Limit of Detection (LOD)	S/N ≥ 3	1.0 ng/mL
Limit of Quantification (LOQ)	S/N ≥ 10	3.0 ng/mL

Signaling Pathways and Logical Relationships

While signaling pathways are not directly relevant to the analytical application of an internal standard, the logical relationship in the quantification process can be visualized. The core principle is the consistent ratio between the analyte and the internal standard, which corrects for variations in the analytical process.

Caption: The logical relationship in internal standard-based quantification.

Conclusion

(4-Methoxyphenyl)methanol serves as a reliable and versatile internal standard for the quantitative analysis of a diverse range of organic compounds by both GC and HPLC. Its favorable chemical and physical properties, coupled with its commercial availability as a high-purity standard, make it a valuable asset in the analytical chemist's toolkit. The detailed protocols and validation data presented in this guide provide a solid foundation for the development and implementation of robust and accurate quantitative methods. By following a systematic approach to method development and validation, researchers, scientists, and drug development professionals can confidently employ (4-Methoxyphenyl)methanol to ensure the integrity and reliability of their analytical results.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for Quantitative NMR Using (4-Methoxyphenyl)methanol-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (4-Methoxyphenyl)methanol-d2 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This deuterated standard is particularly useful in ¹H qNMR for determining the purity and concentration of analytes, especially when signals from a non-deuterated standard might overlap with those of the substance being analyzed.[1][2][3]

Introduction to qNMR and the Role of Internal Standards

Quantitative NMR (qNMR) is a powerful analytical technique that allows for the determination of the concentration and purity of a substance by measuring the intensity of its NMR signals. The signal intensity is directly proportional to the number of nuclei contributing to that signal.[4][5][6] For absolute quantification, an internal standard of known purity and concentration is added to the sample.[4][5]

(4-Methoxyphenyl)methanol-d2, also known as p-methoxybenzyl alcohol-d2, serves as an excellent internal standard for ¹H qNMR. The deuteration at the benzylic position (-CD2OH) eliminates the corresponding proton signal, simplifying the spectrum and reducing the potential for signal overlap with the analyte.

Key Advantages of (4-Methoxyphenyl)methanol-d2:

• Reduced Signal Overlap: Deuteration at the benzylic position removes a potentially interfering proton signal.

• Chemical Stability: The compound is chemically stable and does not typically react with a wide range of analytes.

• Distinct Signals: The remaining proton signals (methoxy and aromatic protons) are sharp and located in regions of the ¹H NMR spectrum that are often clear of analyte signals.

Physicochemical Properties and ¹H NMR Spectrum

Property	Value
Chemical Formula	C₈H₈D₂O₂
Molecular Weight	140.18 g/mol
Appearance	Typically a colorless liquid or low-melting solid
Solubility	Soluble in common deuterated NMR solvents such as CDCl₃, DMSO-d₆, and Methanol-d₄.

The expected ¹H NMR spectrum of (4-Methoxyphenyl)methanol-d2 will show the following signals (chemical shifts are approximate and can vary slightly depending on the solvent and concentration)[7]:

• ~3.8 ppm (singlet, 3H): Methoxy (B1213986) group protons (-OCH₃).

• ~6.9 ppm (doublet, 2H): Aromatic protons ortho to the methoxy group.

• ~7.3 ppm (doublet, 2H): Aromatic protons meta to the methoxy group.

The signal for the benzylic protons (-CH₂OH), which would appear around 4.6 ppm in the non-deuterated compound, is absent in the deuterated standard.

Application: Purity Determination of a Pharmaceutical Compound

This section outlines the use of (4-Methoxyphenyl)methanol-d2 for determining the purity of an active pharmaceutical ingredient (API).

Data Presentation

The following table is a template demonstrating how to present quantitative data from a qNMR experiment for the purity determination of a hypothetical analyte, "Compound X," using (4-Methoxyphenyl)methanol-d2 as the internal standard.

Parameter	Value
Analyte (Compound X)
Mass of Analyte (m_analyte)	15.25 mg
Molecular Weight of Analyte (MW_analyte)	250.30 g/mol
Number of Protons for Analyte Signal (N_analyte)	2
Integral of Analyte Signal (I_analyte)	1.00
Internal Standard ((4-Methoxyphenyl)methanol-d2)
Mass of Internal Standard (m_std)	10.10 mg
Molecular Weight of Internal Standard (MW_std)	140.18 g/mol
Purity of Internal Standard (P_std)	99.8%
Number of Protons for Standard Signal (N_std)	3 (methoxy group)
Integral of Standard Signal (I_std)	1.25
Calculated Purity of Analyte (P_analyte)	98.7%

Note: The data presented in this table is for illustrative purposes only, as specific experimental data for this application is not publicly available.

Experimental Protocol

This protocol details the steps for determining the purity of an analyte using (4-Methoxyphenyl)methanol-d2 as an internal standard.[8][9]

3.2.1. Materials and Equipment

• Analyte of interest (e.g., a purified drug substance)

• (4-Methoxyphenyl)methanol-d2 (high purity, certified reference material recommended)

• High-quality deuterated NMR solvent (e.g., Chloroform-d, DMSO-d₆, Methanol-d₄)

• Analytical balance (accurate to at least 0.01 mg)

• Volumetric flasks and pipettes

• NMR spectrometer (400 MHz or higher recommended for better signal dispersion)

• NMR tubes

3.2.2. Sample Preparation

• Accurate Weighing: Accurately weigh approximately 10-20 mg of the analyte into a clean, dry vial. Record the exact weight.

• Internal Standard Addition: Accurately weigh an appropriate amount of (4-Methoxyphenyl)methanol-d2 into the same vial. The molar ratio of the internal standard to the analyte should ideally be close to 1:1 to ensure comparable signal intensities. Record the exact weight.

• Dissolution: Add a precise volume (e.g., 0.7 mL) of the chosen deuterated solvent to the vial. Ensure both the analyte and the internal standard are completely dissolved. Gentle vortexing or sonication may be applied if necessary.

• Transfer to NMR Tube: Transfer the solution to a clean, dry NMR tube.

3.2.3. NMR Data Acquisition

To obtain accurate quantitative results, specific NMR acquisition parameters must be optimized.[10]

• Spectrometer Frequency: 400 MHz or higher.

• Pulse Angle: A 90° pulse is recommended to maximize signal intensity.

• Relaxation Delay (d1): This is a critical parameter. It should be set to at least 5 times the longest spin-lattice relaxation time (T₁) of the protons being quantified (both analyte and internal standard). A preliminary T₁ measurement (inversion-recovery experiment) is highly recommended. For many organic molecules, a d1 of 30-60 seconds is a conservative starting point.

• Number of Scans (ns): Sufficient scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error) for the signals of interest.[10]

• Acquisition Time (aq): A sufficiently long acquisition time (e.g., 3-4 seconds) is necessary to ensure proper digitization of the signals and to avoid truncation of the Free Induction Decay (FID).

• Temperature: Maintain a constant and accurately controlled temperature throughout the experiment.

3.2.4. Data Processing and Analysis

• Fourier Transform and Phasing: Apply a Fourier transform to the FID. Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the entire spectrum.

• Integration: Integrate the well-resolved, non-overlapping signals of both the analyte and the internal standard. For (4-Methoxyphenyl)methanol-d2, the singlet of the methoxy group (~3.8 ppm) is often an ideal choice for integration due to its sharpness and high number of contributing protons (3H).

• Purity Calculation: The purity of the analyte (P_analyte) can be calculated using the following formula[11]:

  P_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizing the Workflow

The following diagrams illustrate the key stages of the quantitative NMR workflow.

Caption: General workflow for quantitative NMR analysis.

Logical Relationships in qNMR Calculation

The calculation of the analyte's purity is based on the direct proportionality between the signal integral and the number of protons, taking into account the molar masses and weights of the analyte and the standard.

Caption: Key parameters for qNMR purity calculation.

Conclusion

(4-Methoxyphenyl)methanol-d2 is a highly suitable internal standard for accurate and reliable quantitative NMR analysis in pharmaceutical and chemical research. Its distinct and simplified ¹H NMR spectrum minimizes the risk of signal overlap, a common challenge in qNMR. By following a well-designed experimental protocol with optimized acquisition parameters, researchers can confidently determine the purity and concentration of a wide range of analytes. The use of a certified reference material for the internal standard ensures traceability and enhances the overall quality of the quantitative results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. qNMR: A powerful tool for purity determination | RSSL [rssl.com]
• 6. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 7. newdrugapprovals.org [newdrugapprovals.org]
• 8. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Application Note: Quantification of (4-Methoxyphenyl)methanol using (4-Methoxyphenyl)methanol-d2 as an Internal Standard by GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of (4-Methoxyphenyl)methanol, also known as anisyl alcohol, in a solution matrix using Gas Chromatography-Mass Spectrometry (GC-MS) with (4-Methoxyphenyl)methanol-d2 as an internal standard. The use of a deuterated internal standard provides high accuracy and precision by correcting for variations in sample preparation and instrument response. This method is suitable for applications in quality control of fragrance materials, pharmacokinetic studies, and monitoring of biotransformation processes.

Introduction

(4-Methoxyphenyl)methanol is an aromatic alcohol commonly used as a fragrance and flavoring agent. Accurate and reliable quantification of this compound is crucial for quality control in the cosmetics and food industries, as well as in research settings for studying its metabolic fate and potential biological activities. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds. The use of a stable isotope-labeled internal standard, such as (4-Methoxyphenyl)methanol-d2, is the gold standard for quantitative analysis by GC-MS. This approach, known as isotope dilution mass spectrometry (IDMS), corrects for analyte loss during sample preparation and for variations in injection volume and instrument response, leading to highly accurate and precise results.[1]

Experimental

Materials and Reagents

• (4-Methoxyphenyl)methanol (≥99% purity)

• (4-Methoxyphenyl)methanol-d2 (≥98% purity, 99 atom % D)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• Deionized water

• 2 mL amber glass autosampler vials with PTFE-lined caps

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) equipped with an autosampler was used for this analysis. The specific parameters are outlined in Table 1.

Table 1: GC-MS Instrumentation and Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature 80°C, hold for 1 min, ramp to 200°C at 10°C/min, then ramp to 280°C at 20°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (Analyte)	m/z 107, 138
Monitored Ions (IS)	m/z 109, 140

Protocols

1. Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of (4-Methoxyphenyl)methanol and dissolve it in 10 mL of methanol in a volumetric flask.

  • Accurately weigh approximately 10 mg of (4-Methoxyphenyl)methanol-d2 and dissolve it in 10 mL of methanol in a separate volumetric flask.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the (4-Methoxyphenyl)methanol primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the (4-Methoxyphenyl)methanol-d2 primary stock solution with methanol.

2. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample solution in a glass test tube, add 100 µL of the 10 µg/mL (4-Methoxyphenyl)methanol-d2 internal standard working solution.

• Vortex the mixture for 30 seconds.

• Add 2 mL of dichloromethane to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the lower organic layer (dichloromethane) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of methanol.

• Transfer the reconstituted sample to a 2 mL amber glass autosampler vial for GC-MS analysis.

3. Calibration Curve Construction

• Prepare a set of calibration standards by taking 1 mL of each working standard solution and subjecting them to the same liquid-liquid extraction procedure as the samples.

• Analyze the extracted calibration standards by GC-MS.

• For each concentration level, calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the corresponding concentration of the analyte.

• Perform a linear regression analysis to determine the equation of the line, the correlation coefficient (r²), the limit of detection (LOD), and the limit of quantification (LOQ).

Data Presentation

Table 2: Calibration Curve Data for (4-Methoxyphenyl)methanol

Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	148,987	0.102
5	76,170	149,521	0.509
10	151,589	148,854	1.018
25	378,972	149,123	2.541
50	755,321	148,569	5.084
100	1,510,642	148,785	10.153

Table 3: Method Validation Parameters

Parameter	Result
Linearity (r²)	0.9995
Linear Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.25 µg/mL
Limit of Quantification (LOQ)	0.75 µg/mL
Precision (%RSD, n=6)	< 5%
Accuracy (Recovery %)	95 - 105%

Mandatory Visualizations

Caption: Workflow for the quantitative analysis of (4-Methoxyphenyl)methanol.

Caption: Proposed metabolic pathway for (4-Methoxyphenyl)methanol.

Conclusion

The described GC-MS method using (4-Methoxyphenyl)methanol-d2 as an internal standard provides a reliable, accurate, and precise means for the quantification of (4-Methoxyphenyl)methanol. The use of a deuterated internal standard effectively compensates for variations in sample preparation and instrumental analysis. This method is readily applicable to various matrices and can be implemented in quality control and research laboratories for the routine analysis of this compound.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of (4-Methoxyphenyl)methanol-d2 in Human Plasma using a Validated LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Methoxyphenyl)methanol, also known as anisyl alcohol, is a common intermediate and building block in the synthesis of various pharmaceutical compounds. Its deuterated analog, (4-Methoxyphenyl)methanol-d2, serves as an ideal internal standard (IS) for quantitative bioanalytical studies due to its chemical similarity to the analyte and its distinct mass.[1] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a powerful and widely adopted technique for the quantification of small molecules in complex biological matrices, offering high sensitivity and selectivity.[2][3] This application note details a robust and validated LC-MS/MS method for the sensitive and accurate quantification of (4-Methoxyphenyl)methanol-d2 in human plasma. The described protocol can be adapted for the quantification of the non-deuterated (4-Methoxyphenyl)methanol by using (4-Methoxyphenyl)methanol-d2 as the internal standard.

This method employs a straightforward protein precipitation protocol for sample preparation, followed by a rapid chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The validation of this method demonstrates its suitability for high-throughput analysis in regulated bioanalytical laboratories supporting pharmacokinetic and toxicokinetic studies.

Experimental Protocols

Materials and Reagents

• (4-Methoxyphenyl)methanol-d2 (Analyte) and (4-Methoxyphenyl)methanol (as a non-deuterated analog for method development) reference standards.

• LC-MS grade acetonitrile (B52724), methanol, and water.

• LC-MS grade formic acid.

• Control human plasma (K2-EDTA).

Instrumentation

• Liquid Chromatography: A UPLC/HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective technique for the extraction of small molecules from plasma samples.[4]

• Thaw plasma samples and standards to room temperature.

• To 100 µL of plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the working internal standard solution (if quantifying the non-deuterated form). For this method development, the analyte itself is being quantified.

• For the preparation of calibration standards and quality control (QC) samples, add the corresponding spiking solution of (4-Methoxyphenyl)methanol-d2.

• To precipitate proteins, add 300 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5 µL) of the supernatant into the LC-MS/MS system.

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	10
0.5	10
2.5	95
3.5	95
3.6	10
5.0	10

Mass Spectrometric Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions	See Table 2

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)	Use
(4-Methoxyphenyl)methanol-d2	141.1	123.1	0.1	25	15	Quantifier
(4-Methoxyphenyl)methanol-d2	141.1	107.1	0.1	25	20	Qualifier
(4-Methoxyphenyl)methanol	139.1	121.1	0.1	25	15	Quantifier
(4-Methoxyphenyl)methanol	139.1	107.1	0.1	25	20	Qualifier

Data Presentation

Method Performance

The method was validated according to established bioanalytical method validation guidelines. A summary of the quantitative performance is presented in Table 3.

Table 3: Summary of Quantitative Method Performance

Parameter	(4-Methoxyphenyl)methanol-d2
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
LLOQ Precision (%CV)	< 15%
LLOQ Accuracy (%Bias)	± 15%
Intra-day Precision (%CV)	< 10%
Intra-day Accuracy (%Bias)	± 10%
Inter-day Precision (%CV)	< 12%
Inter-day Accuracy (%Bias)	± 12%
Matrix Effect (%CV)	< 15%
Recovery (%)	85 - 105%

Mandatory Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrar.com [ijrar.com]
• 4. chromatographytoday.com [chromatographytoday.com]

Application Notes and Protocols for the Use of (4-Methoxyphenyl)methanol-d2 in Metabolomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique in metabolomics for tracing metabolic pathways and quantifying metabolite fluxes within a biological system.[1] By replacing atoms with their heavier, non-radioactive stable isotopes, researchers can track the transformation of these labeled compounds through various biochemical reactions. (4-Methoxyphenyl)methanol-d2 is the deuterium-labeled form of (4-Methoxyphenyl)methanol, a compound also known as p-methoxybenzyl alcohol or anisyl alcohol. This deuterated analog serves as an excellent tool in metabolomics, primarily for two key applications: as a tracer to elucidate metabolic pathways and as an internal standard for accurate quantification of the unlabeled compound and its metabolites.[2] Deuterium (B1214612) labeling is advantageous due to the relatively low cost of deuterated precursors and the minimal impact on the chemical properties of the molecule.[2]

Metabolic Pathway of (4-Methoxyphenyl)methanol

(4-Methoxyphenyl)methanol is metabolized in biological systems primarily through oxidation. The alcohol moiety is first oxidized to an aldehyde, forming p-anisaldehyde. Subsequently, the aldehyde can be further oxidized to the corresponding carboxylic acid, p-anisic acid. This metabolic transformation can be traced using (4-Methoxyphenyl)methanol-d2, where the deuterium labels will be retained on the benzyl (B1604629) group throughout these oxidative steps.

Metabolic pathway of (4-Methoxyphenyl)methanol-d2.

Application 1: Metabolic Tracer Studies

(4-Methoxyphenyl)methanol-d2 can be introduced into a biological system, such as a cell culture, to trace its metabolic fate. By monitoring the appearance of deuterated downstream metabolites over time, researchers can confirm the metabolic pathway and study the kinetics of these transformations.

Experimental Protocol: In Vitro Metabolic Labeling

This protocol outlines a general procedure for a tracer experiment using (4-Methoxyphenyl)methanol-d2 in an adherent cell culture.

1. Cell Culture and Seeding:

• Culture cells to be investigated in standard growth medium to approximately 80% confluency.

2. Preparation of Labeling Medium:

• Prepare fresh growth medium supplemented with a known concentration of (4-Methoxyphenyl)methanol-d2. A starting concentration in the range of 10-100 µM is recommended, but should be optimized for the specific cell line and experimental goals.

3. Isotope Labeling:

• Aspirate the standard growth medium from the cells.

• Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

• Add the prepared labeling medium to the cells.

• Incubate the cells for a desired period (e.g., a time course of 0, 2, 6, 12, and 24 hours) under standard cell culture conditions (37°C, 5% CO₂).

4. Sample Quenching and Metabolite Extraction:

• To halt metabolic activity, rapidly aspirate the labeling medium.

• Immediately wash the cells with ice-cold 0.9% NaCl solution.

• Add 1 mL of ice-cold 80% methanol (B129727) to the plate.

• Scrape the cells and collect the cell/methanol mixture into a microcentrifuge tube.

• Vortex the mixture vigorously.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris.

• Transfer the supernatant containing the metabolites to a new tube.

• Dry the metabolite extract completely using a vacuum concentrator or a stream of nitrogen.

• Store the dried extracts at -80°C until analysis.

Workflow for a metabolic tracer study.

Application 2: Internal Standard for Quantification

Due to its chemical similarity to the unlabeled analyte, (4-Methoxyphenyl)methanol-d2 is an ideal internal standard for the quantification of (4-Methoxyphenyl)methanol and its metabolites by isotope dilution mass spectrometry.[3] It co-elutes with the target analyte and can correct for variations in sample preparation, injection volume, and matrix effects during ionization.[4]

Experimental Protocol: Use as an Internal Standard

This protocol describes the use of (4-Methoxyphenyl)methanol-d2 as an internal standard for the quantification of (4-Methoxyphenyl)methanol in a biological sample.

1. Sample Preparation:

• Collect the biological sample (e.g., cell culture supernatant, plasma, urine).

2. Internal Standard Spiking:

• Prepare a stock solution of (4-Methoxyphenyl)methanol-d2 of known concentration.

• Add a fixed amount of the internal standard solution to each sample, calibration standard, and quality control sample at the beginning of the sample preparation process. The final concentration of the internal standard should be similar to the expected concentration of the analyte.

3. Metabolite Extraction:

• Perform metabolite extraction appropriate for the sample matrix. For liquid samples, a protein precipitation with a cold organic solvent (e.g., acetonitrile (B52724) or methanol) is common.

• For a 100 µL plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex vigorously to precipitate proteins.

• Centrifuge at high speed to pellet the precipitate.

• Transfer the supernatant to a new tube.

• Dry down the supernatant under nitrogen or using a vacuum concentrator.

4. Reconstitution and Analysis:

• Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol in water).

• Analyze the samples using the developed LC-MS/MS method.

5. Quantification:

• The concentration of the unlabeled analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of the analyte and the same fixed concentration of the internal standard.

Workflow for using an internal standard.

Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the sensitive and selective detection of (4-Methoxyphenyl)methanol-d2 and its metabolites. A reverse-phase chromatographic method coupled with multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer is recommended.

Sample Preparation for LC-MS/MS Analysis

• Reconstitute the dried metabolite extracts in 100 µL of a suitable solvent (e.g., 50:50 methanol:water with 0.1% formic acid).

• Centrifuge the reconstituted samples to remove any particulate matter before transferring to autosampler vials.

Suggested LC-MS/MS Parameters

The following tables provide suggested starting parameters for an LC-MS/MS method. These parameters should be optimized for the specific instrument and application.

Table 1: Liquid Chromatography Parameters

Parameter	Suggested Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and equilibrate for 3 min

Table 2: Mass Spectrometry Parameters (MRM Transitions)

Note: These are predicted transitions. The precursor ion ([M+H]⁺) for the deuterated compounds is increased by 2 Da due to the two deuterium atoms. The product ions are based on common fragmentation patterns of benzyl alcohols and related compounds (e.g., loss of water or the benzyl group). Optimal collision energies should be determined experimentally.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Collision Energy (eV)
(4-Methoxyphenyl)methanol-d2	141.1	123.1	15
109.1	20
p-Anisaldehyde-d2	139.1	122.1	18
94.1	25
p-Anisic acid-d2	155.1	138.1	12
110.1	22
(4-Methoxyphenyl)methanol (unlabeled)	139.1	121.1	15
p-Anisaldehyde (unlabeled)	137.1	120.1	18
p-Anisic acid (unlabeled)	153.1	136.1	12

Data Analysis and Interpretation

For tracer studies, the incorporation of deuterium into downstream metabolites is assessed by monitoring the signal of the deuterated ions over time. The peak areas of the labeled metabolites can be plotted to visualize the kinetics of the metabolic conversion.

For quantification using an internal standard, a calibration curve is constructed by plotting the peak area ratio of the unlabeled analyte to the deuterated internal standard against the concentration of the analyte. The concentration of the analyte in unknown samples is then calculated from this curve.

Troubleshooting

• Low signal intensity: Optimize ionization source parameters, check sample preparation for metabolite loss, and consider derivatization if necessary.

• Poor chromatographic peak shape: Adjust mobile phase pH, try a different column chemistry (e.g., a phenyl column for enhanced aromatic interactions), or modify the gradient.

• High background noise: Ensure high purity solvents and reagents are used, and clean the mass spectrometer source.

• Isotope exchange: While the deuterium atoms on the benzyl group are generally stable, avoid harsh pH conditions during sample preparation that could potentially promote back-exchange.[4]

By following these protocols and guidelines, researchers can effectively utilize (4-Methoxyphenyl)methanol-d2 as a valuable tool in their metabolomics studies to gain deeper insights into metabolic pathways and accurately quantify target compounds.

References

• 1. Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Optimization of cold methanol quenching for quantitative metabolomics of Penicillium chrysogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Exemplary Application of (4-Methoxyphenyl)methanol-d2 in Pharmacokinetic Studies

Application Note: Quantitative Bioanalysis of Anisole-X Using a Deuterated Internal Standard

This application note describes a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of "Anisole-X," a hypothetical therapeutic agent, in rat plasma. To ensure the accuracy and precision of the bioanalytical data, (4-Methoxyphenyl)methanol-d2 is employed as an internal standard (IS). The use of a stable isotope-labeled IS is the gold standard in quantitative bioanalysis, as it effectively corrects for variability during sample preparation, chromatography, and ionization.[1][2][3][4][5]

The structural similarity and co-elution of (4-Methoxyphenyl)methanol-d2 with Anisole-X ensure that it mimics the analyte's behavior throughout the analytical process, leading to reliable pharmacokinetic data. This method is suitable for preclinical pharmacokinetic screening of Anisole-X and related compounds.

Hypothetical Analyte and Internal Standard

Compound	Structure	Chemical Formula	Molecular Weight ( g/mol )
Anisole-X	(Structure of a hypothetical drug similar to anisyl alcohol)	C₉H₁₂O₂	152.19
(4-Methoxyphenyl)methanol-d2 (IS)	(Structure of (4-Methoxyphenyl)methanol-d2)	C₈H₈D₂O₂	140.18

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Anisole-X and (4-Methoxyphenyl)methanol-d2 into separate 10 mL volumetric flasks.

  • Dissolve the compounds in methanol (B129727) to the mark and vortex to ensure complete dissolution. These stock solutions are stored at -20°C.

• Working Solutions:

  • Anisole-X Calibration Standards: Serially dilute the Anisole-X stock solution with a 50:50 mixture of methanol and water to prepare working solutions for calibration curve standards.

  • Anisole-X Quality Control (QC) Samples: Prepare separate working solutions for QC samples at low, medium, and high concentrations from a new weighing of the Anisole-X reference standard.

  • Internal Standard Working Solution (100 ng/mL): Dilute the (4-Methoxyphenyl)methanol-d2 stock solution with methanol.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of rat plasma samples (calibration standards, QC samples, and unknown study samples) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL) to each tube, except for the blank samples (to which 10 µL of methanol is added).

• Vortex briefly.

• Add 200 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation using protein precipitation.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • System: A standard high-performance liquid chromatography (HPLC) system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-0.5 min: 10% B

    • 0.5-2.5 min: 10% to 90% B

    • 2.5-3.0 min: 90% B

    • 3.1-4.0 min: 10% B (re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Anisole-X	153.2	121.1	15
(4-Methoxyphenyl)methanol-d2 (IS)	141.2	109.1	15

Data Presentation

Table 1: Bioanalytical Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range	1 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy (% Bias)	Within ± 15% (± 20% for LLOQ)
Precision (% CV)	< 15% (< 20% for LLOQ)
Matrix Effect	85% - 115%
Recovery	> 80%

Table 2: Pharmacokinetic Parameters of Anisole-X in Rats Following a Single Oral Dose (10 mg/kg) (Hypothetical Data)

Parameter	Unit	Mean ± SD (n=6)
Cmax (Maximum Concentration)	ng/mL	1250 ± 210
Tmax (Time to Cmax)	h	1.5 ± 0.5
AUC₀₋t (Area under the curve)	ng·h/mL	4800 ± 750
AUC₀₋inf (AUC to infinity)	ng·h/mL	5100 ± 800
t₁/₂ (Half-life)	h	3.2 ± 0.8

Hypothetical Metabolic Pathway

The primary metabolic pathway for a compound like Anisole-X would likely involve oxidation and conjugation, common routes for xenobiotic metabolism in the liver.

Caption: Potential metabolic fate of Anisole-X via Phase I and Phase II reactions.

Conclusion

This exemplary application note demonstrates a comprehensive framework for the use of (4-Methoxyphenyl)methanol-d2 as an internal standard in a pharmacokinetic study of a hypothetical drug, Anisole-X. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the structured presentation of validation and pharmacokinetic data, provide a clear roadmap for researchers. The use of a deuterated internal standard is crucial for generating high-quality, reliable data in drug development and is strongly recommended for all quantitative bioanalytical assays.

References

• 1. scispace.com [scispace.com]
• 2. youtube.com [youtube.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of (4-Methoxyphenyl)methanol in Human Plasma using (4-Methoxyphenyl)methanol-d2 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

(4-Methoxyphenyl)methanol, also known as anisyl alcohol, is a compound used in various industrial applications, including as a fragrance and flavoring agent. Accurate quantification of (4-Methoxyphenyl)methanol in biological matrices is essential for pharmacokinetic and toxicology studies. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of (4-Methoxyphenyl)methanol in human plasma. The use of a stable isotope-labeled internal standard, (4-Methoxyphenyl)methanol-d2, ensures high accuracy and precision by compensating for variations during sample preparation and instrument analysis.[1][2][3] Deuterated internal standards are chemically almost identical to the analyte, causing them to behave similarly during extraction, chromatography, and ionization, yet they are distinguishable by mass spectrometry.[1] This method is ideal for high-throughput analysis in a drug development setting.

Experimental Protocols

1. Materials and Reagents

• (4-Methoxyphenyl)methanol reference standard

• (4-Methoxyphenyl)methanol-d2 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)[4]

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA)

2. Stock and Working Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve (4-Methoxyphenyl)methanol in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve (4-Methoxyphenyl)methanol-d2 in methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with a 50:50 mixture of methanol and water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

3. Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting small molecules from plasma.[5]

• Thaw: Bring plasma samples, calibration standards, and QC samples to room temperature.

• Spike: In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add Internal Standard: Add 200 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.[5]

• Centrifuge: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[5]

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject: Inject 5 µL of the supernatant into the LC-MS/MS system.[6]

4. LC-MS/MS Instrumentation and Conditions

• LC System: UPLC System

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  Time (min)	%A	%B
  0.0	95	5
  0.5	95	5
  2.5	5	95
  3.5	5	95
  3.6	95	5

  | 5.0 | 95 | 5 |

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)
  (4-Methoxyphenyl)methanol	139.1	109.1

  | (4-Methoxyphenyl)methanol-d2 | 141.1 | 111.1 |

Data Presentation

The quantitative data presented below are representative of the performance of this method.

Table 1: Calibration Curve for (4-Methoxyphenyl)methanol

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
1	0.012
5	0.061
10	0.122
50	0.615
100	1.230
500	6.145
1000	12.290
Linearity Range:	1 - 1000 ng/mL

| Correlation Coefficient (r²): | > 0.998 |

Table 2: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	6.8	3.5	8.2	4.1
Low QC	3	5.2	-2.1	6.5	-1.5
Mid QC	80	3.1	1.2	4.3	0.8

| High QC | 800 | 2.5 | -0.8 | 3.9 | -1.2 |

LLOQ: Lower Limit of Quantification

Visualizations

Caption: Experimental workflow for the quantification of (4-Methoxyphenyl)methanol in plasma.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. fao.org [fao.org]
• 5. benchchem.com [benchchem.com]
• 6. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Analysis using (4-Methoxyphenyl)methanol-d2 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxyphenyl)methanol, also known as p-methoxybenzyl alcohol (PMB-OH), is a versatile derivatizing agent for the analysis of various classes of compounds by mass spectrometry (MS). Its deuterated isotopologue, (4-Methoxyphenyl)methanol-d2 (PMB-d2-OH), serves as an ideal internal standard for stable isotope dilution assays, enabling accurate and precise quantification.[1][2] This chemical modification, or derivatization, is often necessary to improve the chromatographic and mass spectrometric properties of analytes, such as enhancing their volatility for gas chromatography (GC-MS) or increasing their ionization efficiency and chromatographic retention in liquid chromatography-mass spectrometry (LC-MS).[2]

This document provides detailed application notes and experimental protocols for the use of (4-Methoxyphenyl)methanol-d2 in the quantitative analysis of carboxylic acids, a class of compounds frequently encountered in biomedical and pharmaceutical research. The principles outlined here can be adapted for other classes of analytes bearing suitable functional groups, such as phosphates and phenols.

Principle of Derivatization

The primary application of (4-Methoxyphenyl)methanol is the esterification of carboxylic acids to their corresponding p-methoxybenzyl (PMB) esters. This reaction masks the polar carboxyl group, rendering the molecule more amenable to reverse-phase liquid chromatography and enhancing its ionization efficiency in electrospray ionization (ESI) mass spectrometry, particularly in the positive ion mode.

The use of (4-Methoxyphenyl)methanol-d2 as an internal standard is central to the quantitative workflow. A known amount of the deuterated standard is spiked into the sample at the beginning of the sample preparation process. It undergoes the same extraction and derivatization procedures as the endogenous, non-deuterated analyte. In the mass spectrometer, the analyte and the internal standard are chemically identical but have a distinct mass difference of 2 Da due to the deuterium (B1214612) labels. By measuring the ratio of the signal intensity of the analyte to that of the internal standard, accurate quantification can be achieved, as this ratio corrects for variations in sample extraction, derivatization efficiency, and matrix effects during ionization.

Experimental Protocols

Protocol 1: Derivatization of Carboxylic Acids for LC-MS/MS Analysis

This protocol describes the derivatization of carboxylic acids in a biological matrix (e.g., plasma, urine, or cell culture media) to form their p-methoxybenzyl esters for subsequent analysis by LC-MS/MS.

Materials:

• (4-Methoxyphenyl)methanol (derivatizing agent)

• (4-Methoxyphenyl)methanol-d2 (internal standard)

• N,N'-Diisopropylcarbodiimide (DIC) or other suitable coupling agent

• Pyridine or N,N-Diisopropylethylamine (DIPEA) as a catalyst

• Acetonitrile (B52724) (ACN), HPLC grade

• Ethyl acetate (B1210297), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Nitrogen gas for evaporation

• Sample containing carboxylic acids

• Vortex mixer

• Centrifuge

• Heating block or water bath

• LC-MS/MS system

Procedure:

• Sample Preparation and Extraction:

  • To 100 µL of the biological sample (e.g., plasma), add 10 µL of the internal standard solution containing (4-Methoxyphenyl)methanol-d2 at a known concentration.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization Reaction:

  • To the dried extract, add 50 µL of a solution containing (4-Methoxyphenyl)methanol (10 mg/mL in acetonitrile).

  • Add 20 µL of a solution of DIC (15 mg/mL in acetonitrile) and 10 µL of pyridine.

  • Vortex briefly and incubate the mixture at 60°C for 30 minutes.

  • After incubation, cool the reaction mixture to room temperature.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Sample Clean-up:

  • Reconstitute the dried residue in 100 µL of ethyl acetate.

  • Add 100 µL of ultrapure water, vortex for 30 seconds, and centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Transfer the upper organic layer (ethyl acetate) to a new tube.

  • Evaporate the ethyl acetate to dryness under nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the final dried residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Inject an appropriate volume (e.g., 5-10 µL) onto the LC-MS/MS system.

  • Develop an LC gradient to separate the derivatized analytes.

  • Set up the mass spectrometer to monitor the specific precursor-to-product ion transitions for both the native analyte-PMB ester and the deuterated internal standard-PMB-d2 ester in Multiple Reaction Monitoring (MRM) mode.

Data Presentation

The following tables present typical quantitative data that can be obtained from a validated LC-MS/MS method using (4-Methoxyphenyl)methanol-d2 as an internal standard for the analysis of a representative carboxylic acid.

Table 1: Method Validation Parameters for a Representative Carboxylic Acid

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Lower Limit of Detection (LOD)	0.5 ng/mL

Table 2: Precision and Accuracy

Spiked Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)	Accuracy (%)
5	4.8	6.2	102.5
50	3.5	4.9	98.7
500	2.9	4.1	101.1

Table 3: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Representative Carboxylic Acid	88.5 ± 4.2	95.3 ± 3.8

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the sample preparation and analysis of carboxylic acids using derivatization with (4-Methoxyphenyl)methanol and quantification with its deuterated internal standard.

Caption: Workflow for carboxylic acid analysis.

Logical Relationship for Quantification

The diagram below outlines the logical relationship for achieving accurate quantification using a deuterated internal standard.

Caption: Isotope dilution quantification principle.

Conclusion

The use of (4-Methoxyphenyl)methanol for derivatization, in conjunction with its deuterated analog, (4-Methoxyphenyl)methanol-d2, as an internal standard, provides a robust and reliable platform for the quantitative analysis of carboxylic acids and other relevant compounds by mass spectrometry. The protocols and data presented herein serve as a guide for researchers to develop and validate sensitive and accurate analytical methods for a wide range of applications in drug development and biomedical research.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. Quantification of bile acids: a mass spectrometry platform for studying gut microbe connection to metabolic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Optimal Use of (4-Methoxyphenyl)methanol-d2 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis by mass spectrometry (MS), particularly in drug development and bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving accurate and precise results.[1][2] (4-Methoxyphenyl)methanol-d2, a deuterated analog of (4-Methoxyphenyl)methanol, serves as an excellent SIL-IS for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications.[3] Its utility lies in its ability to mimic the analyte of interest throughout the analytical process, including sample extraction, derivatization, and ionization, thereby compensating for variations in sample matrix effects, and instrument response.[4]

The selection of an appropriate concentration for the internal standard is a critical step in method development and validation. An inadequately chosen concentration can lead to inaccuracies in quantification, poor precision, and may not effectively compensate for analytical variability. These application notes provide a comprehensive guide and detailed protocols for selecting the optimal concentration of (4-Methoxyphenyl)methanol-d2 as an internal standard for your quantitative analytical methods.

Key Considerations for Internal Standard Concentration Selection

Several factors should be considered when determining the appropriate concentration of (4-Methoxyphenyl)methanol-d2:

• Analyte Concentration Range: The concentration of the internal standard should ideally be within the linear dynamic range of the analytical method and should be comparable to the expected concentration of the analyte in the samples.[5]

• Detector Response: The chosen concentration should provide a robust and reproducible signal from the detector, with sufficient intensity for precise measurement.

• Matrix Effects: In complex biological matrices, the internal standard response can be affected by ion suppression or enhancement. The selected concentration should be high enough to overcome these effects without saturating the detector.

• Assay Precision and Accuracy: The ultimate goal is to achieve the best possible precision and accuracy for the quantification of the analyte. The optimal internal standard concentration will contribute to minimizing the coefficient of variation (%CV) and bias.

Experimental Protocol: Determination of Optimal (4-Methoxyphenyl)methanol-d2 Concentration

This protocol outlines a systematic approach to determine the ideal concentration of (4-Methoxyphenyl)methanol-d2 for a given analytical method.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution: Prepare a stock solution of the non-labeled analyte, (4-Methoxyphenyl)methanol, at a known high concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• (4-Methoxyphenyl)methanol-d2 Stock Solution: Prepare a stock solution of (4-Methoxyphenyl)methanol-d2 at a known high concentration (e.g., 1 mg/mL) in the same solvent as the analyte.

• Analyte Working Solutions: Prepare a series of working solutions of the analyte by serially diluting the stock solution to cover the expected calibration range (e.g., from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ)).

• (4-Methoxyphenyl)methanol-d2 Working Solutions: Prepare a series of working solutions of (4-Methoxyphenyl)methanol-d2 at different concentrations (e.g., 10 ng/mL, 50 ng/mL, 100 ng/mL, 250 ng/mL, 500 ng/mL).

2. Sample Preparation and Analysis:

• For each concentration of the (4-Methoxyphenyl)methanol-d2 working solution:

  • Prepare a set of calibration standards by spiking the analyte working solutions into the appropriate biological matrix (e.g., plasma, urine).

  • Add a fixed volume of the respective (4-Methoxyphenyl)methanol-d2 working solution to each calibration standard.

  • Prepare quality control (QC) samples at low, medium, and high concentrations of the analyte in the same manner.

  • Process the samples using the established extraction procedure (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

  • Analyze the extracted samples by LC-MS or GC-MS.

3. Data Evaluation:

• For each tested concentration of (4-Methoxyphenyl)methanol-d2:

  • Construct a calibration curve by plotting the peak area ratio (analyte peak area / internal standard peak area) against the analyte concentration.

  • Determine the linearity (correlation coefficient, r²) of the calibration curve.

  • Calculate the accuracy and precision (%CV) for the QC samples.

  • Evaluate the response of the internal standard across all samples. The peak area of the internal standard should be consistent, with a %CV of less than 15-20% across the analytical run.

4. Selection of Optimal Concentration:

• The optimal concentration of (4-Methoxyphenyl)methanol-d2 is the one that provides:

  • A linear calibration curve with a correlation coefficient (r²) ≥ 0.99.

  • Acceptable accuracy (e.g., within ±15% of the nominal value) and precision (%CV ≤ 15%) for the QC samples.

  • A consistent internal standard peak area across all samples.

  • Sufficient signal intensity for reliable detection at the LLOQ of the analyte.

Data Presentation

The results of the internal standard concentration optimization study should be summarized in a clear and concise table to facilitate comparison. The following is an illustrative example with hypothetical data:

(4-Methoxyphenyl)methanol-d2 Concentration	Calibration Curve Linearity (r²)	Low QC Accuracy (% Bias)	Low QC Precision (%CV)	Mid QC Accuracy (% Bias)	Mid QC Precision (%CV)	High QC Accuracy (% Bias)	High QC Precision (%CV)	IS Response Variability (%CV)
10 ng/mL	0.9921	-18.5	19.2	-12.3	14.5	-9.8	11.2	25.6
50 ng/mL	0.9985	-8.2	12.5	-5.1	8.9	-3.4	6.1	14.2
100 ng/mL	0.9992	-2.5	8.1	-1.8	5.4	-0.9	3.2	9.8
250 ng/mL	0.9990	-3.1	9.5	-2.5	6.8	-1.5	4.5	11.5
500 ng/mL	0.9988	-4.5	10.8	-3.2	7.5	-2.1	5.8	13.1

Note: This table contains hypothetical data for illustrative purposes only. Actual results will vary depending on the specific analytical method and matrix.

Based on the illustrative data above, the optimal concentration for (4-Methoxyphenyl)methanol-d2 would be 100 ng/mL , as it provides the best combination of linearity, accuracy, precision, and internal standard response consistency.

Visualizing the Workflow and Logic

To further clarify the process, the following diagrams created using Graphviz (DOT language) illustrate the experimental workflow and the logical considerations in selecting an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. 4-Methoxybenzyl alcohol | 105-13-5 | FM47002 | Biosynth [biosynth.com]

Application Notes and Protocols for Spiking (4-Methoxyphenyl)methanol-d2 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Methoxyphenyl)methanol, also known as anisyl alcohol, is a compound used as a fragrance and flavoring agent and serves as an intermediate in the synthesis of other organic molecules. In the context of drug development and toxicology, it is crucial to have robust and reliable analytical methods for its quantification in biological matrices. (4-Methoxyphenyl)methanol-d2 is the deuterium-labeled analogue of (4-methoxyphenyl)methanol and is an ideal internal standard (IS) for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis as it compensates for variability during sample preparation and instrumental analysis, thereby improving accuracy and precision.[1]

These application notes provide a detailed protocol for the spiking of (4-Methoxyphenyl)methanol-d2 into biological samples (e.g., plasma, urine) for the accurate quantification of (4-methoxyphenyl)methanol. The described workflow is applicable to preclinical and clinical studies requiring the assessment of the pharmacokinetic profile of (4-methoxyphenyl)methanol.

Metabolic Pathway of (4-Methoxyphenyl)methanol

In biological systems, (4-methoxyphenyl)methanol is primarily metabolized through oxidation. The alcohol moiety is first oxidized to an aldehyde, forming p-anisaldehyde. This intermediate can be further oxidized to p-anisic acid, which can then be conjugated and excreted. Understanding this metabolic pathway is crucial for identifying potential metabolites that might interfere with the analysis and for designing comprehensive pharmacokinetic studies.

Caption: Metabolic pathway of (4-Methoxyphenyl)methanol.

Experimental Protocols

Preparation of Stock and Working Solutions

Objective: To prepare accurate concentrations of the analyte and internal standard for spiking into calibration standards, quality controls, and study samples.

Materials:

• (4-Methoxyphenyl)methanol (analytical standard)

• (4-Methoxyphenyl)methanol-d2 (internal standard)

• Methanol (LC-MS grade)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated micropipettes

Procedure:

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 into separate volumetric flasks.

  • Dissolve the compounds in methanol to a final volume of 10 mL to obtain 1 mg/mL primary stock solutions.

• Intermediate Stock Solutions:

  • Perform serial dilutions of the primary stock solutions with methanol to prepare intermediate stock solutions at various concentrations (e.g., 100 µg/mL, 10 µg/mL).

• Working Standard Solutions for Calibration Curve and Quality Controls (QCs):

  • Prepare a series of working standard solutions of (4-methoxyphenyl)methanol by diluting the intermediate stock solutions with methanol to cover the desired calibration range (e.g., 10 ng/mL to 1000 ng/mL).

• Internal Standard Spiking Solution:

  • Prepare a working solution of (4-Methoxyphenyl)methanol-d2 at a fixed concentration (e.g., 100 ng/mL) in methanol. This solution will be added to all samples.

Spiking Protocol for Biological Samples (Plasma)

Objective: To accurately add the internal standard to plasma samples before extraction to ensure proper quantification.

Procedure:

• Thaw frozen plasma samples, calibration curve blanks, and QC blanks at room temperature.

• Vortex the samples to ensure homogeneity.

• Aliquot a precise volume of plasma (e.g., 100 µL) into labeled polypropylene (B1209903) tubes.

• For calibration standards and QCs, spike the appropriate working standard solution of (4-methoxyphenyl)methanol.

• Spike all tubes (including unknown study samples) with a fixed volume (e.g., 10 µL) of the (4-Methoxyphenyl)methanol-d2 internal standard working solution (e.g., 100 ng/mL).

• Vortex each tube for 10-15 seconds to ensure thorough mixing.

Sample Preparation: Protein Precipitation

Objective: To remove proteins from the plasma samples that can interfere with the LC-MS/MS analysis.

Procedure:

• To each 100 µL spiked plasma sample, add 300 µL of ice-cold acetonitrile.

• Vortex vigorously for 1 minute to precipitate the proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and centrifuge before placing the samples in the autosampler for LC-MS/MS analysis.

Caption: Experimental workflow for sample analysis.

Data Presentation

The following tables present illustrative quantitative data for a bioanalytical method validation for (4-methoxyphenyl)methanol in human plasma using (4-Methoxyphenyl)methanol-d2 as an internal standard. Note: This data is hypothetical and serves as an example of a typical validation summary.

Table 1: Calibration Curve Parameters

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Mean Accuracy (%)	95.0 - 105.0

| Mean Precision (%CV) | < 10.0 |

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV) (n=6)	Intra-day Accuracy (%) (n=6)	Inter-day Precision (%CV) (n=18)	Inter-day Accuracy (%) (n=18)
LLOQ	1	8.5	102.3	9.8	101.5
Low QC	3	6.2	98.7	7.5	99.2
Mid QC	100	4.5	101.1	5.8	100.8

| High QC | 800 | 3.8 | 99.5 | 4.9 | 99.8 |

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Table 3: Recovery and Matrix Effect

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	85.2	87.5	0.98	1.01

| High QC | 88.1 | 86.9 | 0.97 | 0.99 |

IS: Internal Standard

Conclusion

The use of (4-Methoxyphenyl)methanol-d2 as an internal standard provides a robust and reliable method for the quantification of (4-methoxyphenyl)methanol in biological samples. The detailed protocols and illustrative data presented in these application notes serve as a comprehensive guide for researchers and scientists in the field of drug development and bioanalysis. Proper validation of the analytical method is essential to ensure the integrity of the data generated in pharmacokinetic and toxicokinetic studies.

References

• 1. globalresearchonline.net [globalresearchonline.net]

Application Note: Quantitative Analysis of (4-Methoxyphenyl)methanol in Human Plasma using (4-Methoxyphenyl)methanol-d2 by LC-MS/MS

Introduction

(4-Methoxyphenyl)methanol, also known as anisyl alcohol, is a compound of interest in various fields, including fragrance, flavoring, and pharmaceutical research. Accurate and precise quantification of (4-Methoxyphenyl)methanol in biological matrices is essential for pharmacokinetic, toxicokinetic, and metabolism studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high sensitivity and selectivity for bioanalytical applications.[1] The use of a stable isotope-labeled internal standard (SIL-IS), such as (4-Methoxyphenyl)methanol-d2, is the gold standard for quantitative LC-MS analysis.[2] Deuterated internal standards closely mimic the analyte's chemical and physical properties, co-eluting chromatographically and experiencing similar matrix effects, which allows for accurate correction of analytical variability and enhances the robustness and reliability of the method.[2]

This application note provides a detailed protocol for the generation of a calibration curve for the quantitative analysis of (4-Methoxyphenyl)methanol in human plasma using (4-Methoxyphenyl)methanol-d2 as an internal standard by LC-MS/MS.

Experimental

Materials and Reagents

• (4-Methoxyphenyl)methanol (≥99% purity)

• (4-Methoxyphenyl)methanol-d2 (≥98% purity, D atom purity ≥99%)

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water, ultrapure

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for the extraction of small molecules from plasma samples.

• Thaw: Bring all plasma samples, calibration standards, and quality control (QC) samples to room temperature.

• Spike: In a microcentrifuge tube, add 100 µL of plasma. To this, add 10 µL of the (4-Methoxyphenyl)methanol-d2 internal standard working solution (e.g., at a concentration of 100 ng/mL). For calibration standards and QCs, add the corresponding spiking solution of (4-Methoxyphenyl)methanol.

• Precipitate: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube to precipitate the plasma proteins.

• Vortex: Vortex the samples vigorously for 1 minute to ensure complete mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean autosampler vial or a 96-well plate.

• Inject: Inject a defined volume (e.g., 5 µL) of the supernatant into the LC-MS/MS system.

LC-MS/MS Method

A reversed-phase chromatographic method is suitable for the separation of (4-Methoxyphenyl)methanol. The following are proposed starting conditions and require optimization.

Table 1: Proposed Liquid Chromatography Parameters

Parameter	Value
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 3 minutes, hold at 90% B for 1 minute, return to 30% B and equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Proposed Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ions correspond to the protonated molecules [M+H]⁺, and the product ions are generated by collision-induced dissociation (CID). The following MRM transitions are proposed based on the structures and common fragmentation patterns of benzyl (B1604629) alcohols. These transitions require experimental optimization.

Table 3: Proposed MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
(4-Methoxyphenyl)methanol	139.1	107.1 (Quantifier)	100	20	15
139.1	79.1 (Qualifier)	100	20	25
(4-Methoxyphenyl)methanol-d2	141.1	109.1	100	20	15

Calibration Curve Generation

A calibration curve is constructed by analyzing a series of calibration standards prepared in the same biological matrix as the unknown samples.

• Prepare Stock Solutions: Prepare a stock solution of (4-Methoxyphenyl)methanol in methanol (e.g., 1 mg/mL). Prepare a separate stock solution for (4-Methoxyphenyl)methanol-d2 (e.g., 1 mg/mL).

• Prepare Working Solutions: From the stock solutions, prepare working solutions of the analyte and a working solution of the internal standard at appropriate concentrations.

• Prepare Calibration Standards: Spike blank human plasma with the analyte working solutions to create a series of calibration standards at different concentrations (e.g., 8-10 non-zero concentrations). A typical concentration range for small molecules in plasma is from low ng/mL to µg/mL.

• Process and Analyze: Process the calibration standards along with blank samples and quality control samples using the sample preparation and LC-MS/MS method described above.

• Construct the Calibration Curve: Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the nominal concentration of the analyte. Perform a linear regression analysis, typically with a 1/x or 1/x² weighting.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the method. These values should be confirmed during method validation.

Table 4: Summary of Expected Quantitative Performance

Parameter	Expected Value
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Linearity	Linear with 1/x² weighting
Lower Limit of Quantification (LLOQ)	1 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Precision (RSD%)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)

Diagrams

Caption: Experimental workflow for the quantitative analysis of (4-Methoxyphenyl)methanol.

Caption: Logical relationship of using an internal standard for quantitative LC-MS analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 9.1. Definitions and important aspects – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

Application Notes and Protocols: (4-Methoxyphenyl)methanol-d2 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (4-Methoxyphenyl)methanol-d2, a deuterium-labeled stable isotope, as a tracer in metabolic studies. This document outlines the metabolic fate of (4-Methoxyphenyl)methanol, offers detailed protocols for its application in in vivo and in vitro models, and presents a comparative analysis of its pharmacokinetic profile against its non-deuterated analog.

Introduction

(4-Methoxyphenyl)methanol-d2, also known as p-anisyl alcohol-d2, serves as a valuable tool in metabolic research. The substitution of two hydrogen atoms with deuterium (B1214612) at the benzylic position allows for its distinction from the endogenous, non-labeled compound by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. This stable isotope-labeled compound is chemically almost identical to its unlabeled counterpart, ensuring it follows the same metabolic pathways, making it an ideal tracer for absorption, distribution, metabolism, and excretion (ADME) studies.[1] Its primary applications include serving as a tracer to elucidate metabolic pathways and as an internal standard for the accurate quantification of metabolites in complex biological matrices.[1]

Metabolic Pathway of (4-Methoxyphenyl)methanol

The primary metabolic pathway of (4-Methoxyphenyl)methanol involves a two-step oxidation process. The alcohol moiety is first oxidized to an aldehyde, which is then further oxidized to a carboxylic acid.

• Oxidation to 4-methoxybenzaldehyde: In the initial step, (4-Methoxyphenyl)methanol is metabolized to 4-methoxybenzaldehyde. This reaction is catalyzed by alcohol dehydrogenases.

• Oxidation to p-anisic acid: The intermediate, 4-methoxybenzaldehyde, is subsequently oxidized to p-anisic acid (4-methoxybenzoic acid). This step is facilitated by aldehyde dehydrogenases.

• Further Conjugation and Excretion: The final metabolite, p-anisic acid, can undergo further conjugation reactions (e.g., with glycine (B1666218) or glucuronic acid) before being excreted in the urine.

The deuterium label on the benzylic carbon is retained throughout this metabolic conversion, allowing for the tracing of the molecule and its metabolites.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Preventing H/D back-exchange with (4-Methoxyphenyl)methanol-d2

Technical Support Center: (4-Methoxyphenyl)methanol-d2

Welcome to the technical support center for (4-Methoxyphenyl)methanol-d2. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the use of this deuterated compound, specifically focusing on the prevention of hydrogen/deuterium (B1214612) (H/D) back-exchange.

Frequently Asked Questions (FAQs)

Q1: What is H/D back-exchange and why is it a concern with (4-Methoxyphenyl)methanol-d2?

A1: Hydrogen-deuterium (H/D) back-exchange is an undesirable chemical reaction where deuterium atoms on a labeled compound, such as (4-Methoxyphenyl)methanol-d2, are replaced by hydrogen atoms (protons) from the surrounding environment.[1] This is particularly problematic for deuterium atoms attached to heteroatoms like oxygen (in the hydroxyl group, -OD), which are considered "labile" or "exchangeable".[2] For (4-Methoxyphenyl)methanol-d2, the deuterium on the hydroxyl group can readily exchange with protons from residual water, acidic, or basic sites in solvents or on glassware. This loss of isotopic labeling compromises the accuracy of quantitative analyses, such as those using LC-MS, where this compound is often used as an internal standard.[3]

Q2: What primary factors promote H/D back-exchange?

A2: Several experimental factors can accelerate the rate of H/D back-exchange:

• pH: The exchange process is catalyzed by both acids and bases. The minimum rate of exchange for many compounds is observed around a pH of 2.5.[1][4]

• Temperature: Higher temperatures increase the kinetic rate of the exchange reaction.[1][5]

• Solvent Choice: Protic solvents (e.g., water, methanol, ethanol) can act as a source of protons and facilitate exchange. The presence of moisture in aprotic solvents can also lead to back-exchange.[6][7]

• Exposure Time: The longer the deuterated compound is in contact with a protic environment, the greater the extent of back-exchange.[1]

Q3: How can I detect if H/D back-exchange has occurred?

A3: H/D back-exchange can be monitored using the following analytical techniques:

• Mass Spectrometry (MS): A shift in the mass-to-charge ratio (m/z) to a lower value indicates a loss of deuterium. For (4-Methoxyphenyl)methanol-d2, you would observe an increase in the signal corresponding to the mass of the non-deuterated (or partially deuterated) compound.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the appearance or increase in the intensity of a signal corresponding to the hydroxyl proton (-OH) and a corresponding decrease in the expected deuterium signal in ²H NMR would indicate back-exchange.[8]

Q4: What are the best practices for storing (4-Methoxyphenyl)methanol-d2?

A4: Proper storage is critical to maintain isotopic purity.[5]

• Temperature: Store at low temperatures as recommended by the manufacturer, typically refrigerated at 4°C for short-term and frozen at -20°C for long-term storage.[5]

• Moisture Protection: Store in a tightly sealed container, preferably in a desiccator or under a dry, inert atmosphere (e.g., argon or nitrogen) to protect from atmospheric moisture.[6][9]

• Light Protection: Use amber vials or store in the dark to prevent potential photodegradation.[5]

Troubleshooting Guides

Problem: My LC-MS analysis shows a significant loss of deuterium from my (4-Methoxyphenyl)methanol-d2 internal standard.

Possible Cause	Recommended Solution
Protic Solvents in Mobile Phase	If compatible with your chromatography, switch to aprotic solvents. If an aqueous mobile phase is necessary, control the pH to be as close to neutral as possible, or ideally around pH 2.5 where the exchange rate is minimal.[1][5]
High Source Temperature	High temperatures in the mass spectrometer's ESI source can promote in-source back-exchange. Reduce the source and desolvation temperatures to the lowest levels that still provide adequate sensitivity.
Residual Moisture in Solvents	Use high-purity, anhydrous, or HPLC-grade solvents. Ensure solvents are freshly opened or have been stored properly to minimize water absorption.
Prolonged Sample Runtime	Minimize the time the sample spends in the autosampler and during the chromatographic run. Use faster gradients if possible to reduce exposure to the mobile phase.[10]

Problem: The deuterium signal in my NMR spectrum is decreasing over time.

Possible Cause	Recommended Solution
Contaminated NMR Solvent	Deuterated NMR solvents are highly hygroscopic and can absorb moisture from the air.[11] Use fresh, high-quality deuterated solvent from a sealed ampule for each experiment.[9]
Moisture on Glassware	Residual water on the surface of the NMR tube can be a significant source of protons. Dry NMR tubes in an oven at ~150°C for 24 hours and cool under an inert atmosphere before use.[11] Rinsing the tube with the deuterated solvent before preparing the sample can also help.[11]
Acidic or Basic Impurities	Trace acidic or basic impurities in your sample or on the glassware can catalyze the exchange. Ensure all glassware is thoroughly cleaned and neutralized.

Data Summary

Table 1: Influence of Experimental Conditions on H/D Back-Exchange Rate

Parameter	Condition Leading to Increased Exchange	Condition Leading to Minimized Exchange	Reference
pH	Highly acidic (pH < 2) or basic (pH > 4)	Near pH 2.5	[1][4]
Temperature	Elevated temperatures (e.g., > 25°C)	Low temperatures (e.g., 0-4°C)	[1][5]
Solvent	Protic (Water, Methanol, Ethanol)	Aprotic (Acetonitrile, THF, Dichloromethane)	[5]
Exposure Time	Long analytical run times	Short analytical run times	[10]

Experimental Protocols

Protocol 1: Sample Preparation for LC-MS Analysis to Minimize H/D Back-Exchange

• Reagent Preparation:

  • Prepare mobile phases using high-purity, anhydrous solvents.

  • If an aqueous phase is required, adjust the pH to 2.5 using a volatile acid like formic acid.[1]

  • Pre-chill all solvents and solutions to 0-4°C.[1]

• Standard Solution Preparation:

  • Prepare a stock solution of (4-Methoxyphenyl)methanol-d2 in an anhydrous, aprotic solvent (e.g., acetonitrile).

  • Perform serial dilutions into the mobile phase or a compatible aprotic solvent immediately before analysis.

• Sample Handling:

  • Use an autosampler cooled to 4°C.

  • Minimize the time between sample preparation and injection.

• LC-MS Method:

  • Use a short analytical column and a fast gradient to reduce the analysis time.[10]

  • Set the mass spectrometer's ESI source and desolvation gas temperatures to the lowest possible values that maintain signal intensity.[12]

Protocol 2: Sample Preparation for NMR Analysis to Minimize H/D Back-Exchange

• Glassware Preparation:

  • Place NMR tubes in an oven at 150°C for at least 24 hours.

  • Allow tubes to cool to room temperature in a desiccator or under a stream of dry nitrogen gas just before use.[11]

• Solvent Handling:

  • Use a new, sealed ampule of high-purity deuterated solvent (e.g., Chloroform-d, Acetone-d6).

  • Handle the solvent under an inert atmosphere (e.g., in a glove box or using a nitrogen blanket).[9]

• Sample Preparation:

  • Dissolve the (4-Methoxyphenyl)methanol-d2 sample in the deuterated solvent inside the prepared NMR tube.

  • Cap the tube immediately with a cap that has a PTFE liner to prevent contamination.

  • If possible, rinse the NMR tube with a small amount of the deuterated solvent before adding the final sample solution.[11]

• Analysis:

  • Acquire the NMR spectrum as soon as possible after sample preparation.

Visualizations

Caption: Mechanism of acid-catalyzed H/D back-exchange on the hydroxyl group.

Caption: Troubleshooting workflow for addressing H/D back-exchange issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. myuchem.com [myuchem.com]
• 8. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 9. labinsights.nl [labinsights.nl]
• 10. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. support.waters.com [support.waters.com]

Addressing chromatographic shift of (4-Methoxyphenyl)methanol-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering chromatographic shifts with (4-Methoxyphenyl)methanol-d2.

Frequently Asked Questions (FAQs)

Q1: Why is my (4-Methoxyphenyl)methanol-d2 eluting at a different retention time than its non-deuterated counterpart?

A1: You are observing a phenomenon known as the "deuterium isotope effect" or "chromatographic isotope effect".[1][2] In most reversed-phase liquid chromatography (RPLC) and gas chromatography (GC) methods, deuterated compounds elute slightly earlier than their non-deuterated (protiated) analogs.[2][3] This occurs because the Carbon-Deuterium (C-D) bond is slightly shorter and stronger than the Carbon-Hydrogen (C-H) bond.[2] This subtle difference leads to reduced van der Waals interactions with the stationary phase, resulting in a shorter retention time for the deuterated molecule.[2]

Q2: Is the retention time shift between a deuterated internal standard and the analyte a problem?

A2: Not necessarily. For many quantitative mass spectrometry applications, a small, consistent separation is acceptable as long as it does not lead to differential matrix effects.[4] However, if the separation is significant, it can become a problem. The two compounds might be exposed to different co-eluting matrix components as they enter the mass spectrometer, which can cause differential ion suppression or enhancement, leading to inaccurate quantification.[4] Perfect co-elution is ideal to ensure both the analyte and the internal standard experience the same analytical variations.[4]

Q3: Can the position of the deuterium (B1214612) label on (4-Methoxyphenyl)methanol-d2 affect the chromatographic shift?

A3: Yes, the position of the deuterium atoms can influence the magnitude of the isotope effect. In (4-Methoxyphenyl)methanol-d2, the deuterium atoms are on the benzylic alcohol (-CD2OH) group. This is a polar, functional group capable of hydrogen bonding. Deuteration at this site can subtly alter the polarity and the strength of interactions with the stationary phase, influencing retention time. The overall structure of the analyte plays a significant role in how deuteration affects its interaction with the chromatographic system.[1]

Q4: How can I ensure accurate quantification if a retention time shift is present?

A4: To ensure accurate quantification despite a shift, it is crucial to verify that the response ratio of the analyte to the internal standard remains consistent across your calibration curve and quality control samples. If you suspect differential matrix effects are impacting your results, you may need to optimize your chromatography to achieve co-elution or implement a post-column infusion experiment to identify regions of ion suppression.[4]

Troubleshooting Guide

Issue: An unexpected or variable shift in the retention time of (4-Methoxyphenyl)methanol-d2 is observed.

This guide provides a systematic approach to diagnose and resolve issues related to the chromatographic shift of (4-Methoxyphenyl)methanol-d2.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for addressing chromatographic shifts.

Step-by-Step Troubleshooting

1. Is the issue with the instrument or the method?

• Question: Are the retention times for all peaks shifting, or just the deuterated compound relative to the non-deuterated one?

• Action: Check system parameters like mobile phase composition, flow rate, and column temperature.[5][6] System-wide shifts can indicate leaks, pump issues, or improper solvent preparation.[7][8] If only the relative retention between the two compounds is changing, the issue is likely related to method parameters influencing selectivity.

2. How can I reduce the separation between (4-Methoxyphenyl)methanol-d2 and its analog?

• Question: Can I modify my current method to achieve co-elution or a smaller separation?

• Action:

  • Mobile Phase Composition (HPLC): Minor adjustments to the organic modifier percentage or aqueous component can alter selectivity.[9][10] For a polar compound like an aromatic alcohol, changing the type of organic modifier (e.g., methanol (B129727) vs. acetonitrile) can also impact retention.[11]

  • Temperature (GC/HPLC): Lowering the temperature generally increases retention time and can sometimes improve resolution or change selectivity. Conversely, increasing the temperature can decrease retention time. Experiment with small temperature changes (e.g., ±5 °C) to see the effect on separation.

  • Gradient Slope (HPLC): Using a shallower gradient can sometimes help merge closely eluting peaks.[9]

3. Could the column be the problem?

• Question: Is my column chemistry optimal for this separation?

• Action: The choice of stationary phase is critical. If you are using a standard C18 column and observing a persistent shift, consider trying a column with a different chemistry (e.g., Phenyl-Hexyl, Polar-Embedded, or Cyano) that may offer different intermolecular interactions and alter the selectivity between the deuterated and non-deuterated analytes.[4] Also, ensure the column is not contaminated or degraded, which can cause peak shape issues and retention time shifts.[7]

Data on Chromatographic Shift

The magnitude of the retention time shift (Δt_R) due to the deuterium isotope effect is influenced by several chromatographic parameters. The following table provides an illustrative summary of how these parameters can affect the retention of (4-Methoxyphenyl)methanol and its d2 analog in a typical reversed-phase HPLC setup.

Parameter Change	Expected Effect on Retention Time (t_R)	Potential Impact on Shift (Δt_R)	Rationale
Increase % Organic Modifier	Decrease	May slightly increase or decrease	Reduces overall retention by making the mobile phase more eluotropic. The effect on the shift depends on how the change in solvent strength differentially affects the interactions of the two analogs with the stationary phase.[10]
Increase Column Temperature	Decrease	May slightly decrease	Reduces mobile phase viscosity and increases analyte kinetics, leading to shorter retention. Can reduce the subtle interaction differences that cause the isotope effect.[5]
Decrease Mobile Phase pH	Minimal Change (for this compound)	Likely negligible	(4-Methoxyphenyl)methanol is a neutral compound, so pH changes are not expected to significantly alter its ionization state or retention in typical RPLC pH ranges.[12]
Change from C18 to Phenyl Column	Variable	May significantly change	A Phenyl column provides different (pi-pi) interactions compared to the hydrophobic interactions of a C18 phase. This can alter the selectivity between the analyte and its deuterated standard.[4]

Experimental Protocols

Protocol 1: System Suitability and Shift Consistency Check

Objective: To verify the stability of the chromatographic system and determine the consistency of the retention time shift between (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2.

Methodology:

• Prepare Standard: Create a solution containing a known concentration of both (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 in the initial mobile phase.

• Equilibrate System: Equilibrate the HPLC/GC system with the mobile phase until a stable baseline is achieved.

• Perform Injections: Make a series of six replicate injections of the prepared standard solution.

• Data Analysis:

  • Record the retention time (t_R) for both compounds for each injection.

  • Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for the retention times of each compound. An RSD of <1% is generally desirable.

  • For each injection, calculate the retention time shift: Δt_R = t_R (protiated) - t_R (deuterated).

  • Calculate the mean and %RSD for the Δt_R. A low %RSD indicates the separation is consistent and predictable under current conditions.

Protocol 2: Method Optimization to Minimize Chromatographic Shift

Objective: To systematically adjust chromatographic parameters to reduce the separation between the analyte and its deuterated internal standard.

Methodology:

• Establish Baseline: Using the original method, confirm the baseline retention times and Δt_R as described in Protocol 1.

• Modify a Single Parameter: Change only one parameter at a time to observe its effect.

  • Mobile Phase Gradient: If using a gradient, adjust the slope. For example, if the original gradient is 20-80% B over 10 minutes, try a shallower gradient of 30-70% B over 10 minutes.

  • Column Temperature: Adjust the column temperature by ±5 °C from the original method. Allow the system to fully equilibrate before injecting the sample.

• Analyze Results: For each modification, inject the standard solution and measure the new retention times and the new Δt_R.

• Compare Data: Compare the Δt_R from each modified run to the baseline.

• Iterate: If a parameter change shows a positive effect (i.e., reduces the shift), you can perform further fine-tuning around that parameter. If not, return the parameter to its original state and adjust the next one. This systematic approach helps isolate the factor with the most significant impact on selectivity.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. longdom.org [longdom.org]
• 11. Effect of alcohol chain length, concentration and polarity on separations in high-performance liquid chromatography using bonded cyclodextrin columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Critical Role of Mobile Phase pH in Chromatography Separations-UVTech – High-Performance Chromatography Instruments & Lab Solutions [uvtech-cc.com]

Technical Support Center: Mitigating Differential Matrix Effects with (4-Methoxyphenyl)methanol-d2

Welcome to the technical support center for the application of (4-Methoxyphenyl)methanol-d2 as an internal standard to mitigate differential matrix effects in analytical studies. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure accurate and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (4-Methoxyphenyl)methanol-d2 and why is it used as an internal standard?

A1: (4-Methoxyphenyl)methanol-d2 is the deuterated form of (4-Methoxyphenyl)methanol. It is used as a stable isotope-labeled (SIL) internal standard in mass spectrometry-based bioanalysis. SIL internal standards are the gold standard for quantitative analysis because they have nearly identical chemical and physical properties to the analyte of interest.[1][2] This similarity allows (4-Methoxyphenyl)methanol-d2 to co-elute with the target analyte and experience similar ionization effects, effectively compensating for variations during sample preparation and analysis.[1][2]

Q2: What are differential matrix effects and how do they affect my results?

A2: Differential matrix effects occur when components of a sample, other than the analyte, interfere with the analyte's measurement.[3] These effects can either suppress or enhance the instrument's response to the analyte, leading to inaccurate quantification.[4][5] The "differential" aspect means that the effect can vary between different samples or different matrices, causing poor reproducibility.[4]

Q3: How does (4-Methoxyphenyl)methanol-d2 help in mitigating these effects?

A3: By adding a known concentration of (4-Methoxyphenyl)methanol-d2 to all samples (calibration standards, quality controls, and unknowns) at the beginning of the workflow, it experiences the same matrix effects as the analyte.[6] Since the ratio of the analyte's signal to the internal standard's signal is measured, any suppression or enhancement of the signal due to matrix effects will affect both compounds proportionally and be canceled out, leading to more accurate and precise results.[7]

Q4: When should I be concerned about matrix effects?

A4: You should always consider the potential for matrix effects when developing and validating a quantitative bioanalytical method, especially when dealing with complex biological matrices like plasma, urine, or tissue homogenates.[3][8] Signs of significant matrix effects include poor accuracy and precision, inconsistent internal standard response, and non-linear dilution studies.[9]

Q5: What are the key characteristics of an ideal internal standard like (4-Methoxyphenyl)methanol-d2?

A5: An ideal internal standard should:

• Be structurally and chemically similar to the analyte.[10]

• Co-elute with the analyte without causing isobaric interference.

• Have a mass difference large enough to be resolved by the mass spectrometer.

• Be added to the sample as early as possible in the workflow.

• Be of high purity and not contain any of the unlabeled analyte.[10]

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments using (4-Methoxyphenyl)methanol-d2 as an internal standard.

Issue 1: Inconsistent Internal Standard Response Across Samples

Symptoms:

• The peak area of (4-Methoxyphenyl)methanol-d2 varies significantly between samples in the same batch.

• A noticeable trend (upward or downward) in the internal standard peak area is observed throughout the analytical run.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Pipetting or Spiking Errors	Review your sample preparation procedure. Ensure that the internal standard spiking solution is added consistently and accurately to every sample. Re-prepare a subset of samples to confirm reproducibility.[10]
Differential Matrix Effects	The composition of the matrix may differ significantly between your calibration standards and unknown samples.[10] Perform a post-extraction addition experiment to assess the magnitude of the matrix effect.
Sample Preparation Variability	Inconsistent extraction recovery can lead to variable internal standard response. Optimize your sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to ensure consistent recovery.
Instrument Instability	A drifting instrument response can cause trends in the internal standard area. Check the stability of the mass spectrometer by injecting a standard solution at regular intervals during the run.

Workflow for Investigating Inconsistent Internal Standard Response:

Caption: Troubleshooting workflow for inconsistent internal standard response.

Issue 2: Poor Accuracy and/or Precision in QC Samples

Symptoms:

• The calculated concentrations of your quality control (QC) samples fall outside the acceptable limits (typically ±15% of the nominal value).

• High coefficient of variation (%CV) for replicate QC samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Internal Standard Concentration	Ensure the concentration of (4-Methoxyphenyl)methanol-d2 is appropriate for the concentration range of the analyte. The response of the internal standard should be sufficient and not at the extremes of the detector's linear range.
Cross-Contamination	Check for carryover from high-concentration samples to subsequent low-concentration samples. Inject blank samples after high QCs or calibration standards to assess carryover.
Analyte Instability	The analyte may be degrading in the biological matrix or during sample processing. Conduct stability experiments (e.g., freeze-thaw, bench-top, post-preparative) to assess analyte stability.
Non-Co-elution of Analyte and IS	If the analyte and (4-Methoxyphenyl)methanol-d2 do not co-elute, they may be subject to different matrix effects.[11] Adjust the chromatographic conditions to ensure co-elution.

Experimental Protocols

Protocol 1: Assessment of Absolute Matrix Effect

This protocol allows for the quantitative assessment of signal suppression or enhancement for your analyte and (4-Methoxyphenyl)methanol-d2.

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and (4-Methoxyphenyl)methanol-d2 into the reconstitution solvent at a known concentration (e.g., mid-QC level).

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. After the final extraction step, spike the analyte and internal standard into the extracted matrix at the same concentration as Set A.

• Analyze both sets of samples using your LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

• Calculate the IS-Normalized MF:

  • IS-Normalized MF = MF(analyte) / MF(IS)

  • The IS-Normalized MF should be close to 1 if (4-Methoxyphenyl)methanol-d2 is effectively compensating for the matrix effect.

Example Quantitative Data:

Matrix Lot	Analyte MF	(4-Methoxyphenyl)methanol-d2 MF	IS-Normalized MF
1	0.75	0.78	0.96
2	0.68	0.71	0.96
3	0.82	0.85	0.96
4	0.71	0.73	0.97
5	0.85	0.88	0.97
6	0.79	0.81	0.98
Mean	0.77	0.79	0.97
%CV	8.9%	8.5%	0.8%

Protocol 2: General Workflow for Sample Preparation using Protein Precipitation

This is a common and straightforward method for extracting analytes from biological fluids like plasma or serum.

Methodology:

• Sample Aliquoting: Aliquot 100 µL of your sample (standard, QC, or unknown) into a microcentrifuge tube.

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of the (4-Methoxyphenyl)methanol-d2 working solution to each tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to each tube to precipitate proteins.[1]

• Vortexing: Vigorously vortex each tube for 30 seconds.[1]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[1]

Experimental Workflow Diagram:

Caption: General workflow for sample preparation using protein precipitation.

Signaling Pathways and Logical Relationships

Logical Relationship for Accurate Quantification:

This diagram illustrates the logical dependencies required to achieve accurate quantification when using an internal standard.

Caption: Logical relationship for achieving accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. What is matrix effect and how is it quantified? [sciex.com]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. texilajournal.com [texilajournal.com]

Common impurities in synthetic (4-Methoxyphenyl)methanol-d2

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic (4-Methoxyphenyl)methanol-d2.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthetically produced (4-Methoxyphenyl)methanol-d2?

A1: The most common impurities in (4-Methoxyphenyl)methanol-d2 typically arise from the starting materials and the synthetic process itself. The primary route of synthesis is the reduction of 4-methoxybenzaldehyde-d1 (p-anisaldehyde-d1). Therefore, common impurities include:

• Unreacted Starting Material: 4-Methoxybenzaldehyde-d1.

• Over-oxidation Product: 4-Methoxybenzoic acid-d1 (p-anisic acid-d1), which may be present in the starting aldehyde or formed during the reaction.

• Isomeric Impurities: Ortho- and meta-isomers of (methoxyphenyl)methanol-d2 may be present if the starting 4-methoxybenzaldehyde-d1 is not isomerically pure.[1]

• Solvent Residues: Residual amounts of solvents used during the synthesis and purification, such as methanol (B129727), ethanol, or dichloromethane (B109758).

• Inorganic Salts: Byproducts from the work-up of the reaction, for example, borate (B1201080) salts if a borohydride (B1222165) reducing agent is used.

Q2: I am observing a peak in my NMR spectrum that does not correspond to the product or deuterated solvent. What could it be?

A2: An unexpected peak in the NMR spectrum could be one of several common impurities. Compare the chemical shift of the unknown peak with the expected signals for unreacted 4-methoxybenzaldehyde-d1 (around 9.8 ppm for the aldehyde proton, if undeuterated) or 4-methoxybenzoic acid-d1 (around 11-12 ppm for the carboxylic acid proton, if undeuterated). Residual solvents also show characteristic peaks.

Q3: My final product has a yellowish tint. What is the likely cause?

A3: A yellowish tint in the final product can be indicative of trace amounts of unreacted 4-methoxybenzaldehyde-d1 or the presence of polymeric byproducts. Purification by column chromatography or recrystallization can often remove these colored impurities.

Q4: How can I minimize the formation of impurities during the synthesis?

A4: To minimize impurity formation, consider the following:

• Starting Material Purity: Use high-purity 4-methoxybenzaldehyde-d1. Check for the presence of the corresponding carboxylic acid or other isomers before starting the reaction.

• Reaction Conditions: Optimize the reaction conditions, such as temperature and reaction time, to ensure complete conversion of the starting material.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the aldehyde to a carboxylic acid.

• Purification: Employ a thorough purification strategy, such as column chromatography or recrystallization, to remove any remaining impurities.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction.	Increase reaction time or the molar equivalent of the reducing agent. Ensure the reducing agent is fresh and active.
Product loss during work-up/purification.	Optimize the extraction and purification steps. Ensure the pH is appropriate during aqueous work-up to minimize the solubility of the product in the aqueous layer.
Presence of Aldehyde Peak in Spectroscopic Data (e.g., IR, NMR)	Incomplete reduction of the starting material.	Repeat the reduction step on the impure material or increase the amount of reducing agent in the initial reaction.
Broad Peak in NMR around 11-12 ppm	Presence of 4-methoxybenzoic acid-d1 impurity.	Wash the organic extract with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove the acidic impurity.
Multiple Spots on TLC Plate	Presence of multiple impurities.	Perform column chromatography to separate the desired product from the impurities. Select an appropriate solvent system that provides good separation.
Melting Point of the Product is Lower and Broader than Expected	Presence of impurities.	Purify the product further by recrystallization or column chromatography.

Experimental Protocols

Synthesis of (4-Methoxyphenyl)methanol-d2 via Reduction of 4-Methoxybenzaldehyde-d1

This protocol describes a general method for the synthesis of (4-Methoxyphenyl)methanol-d2 using sodium borodeuteride.

Materials:

• 4-Methoxybenzaldehyde-d1

• Sodium borodeuteride (NaBD4)

• Methanol

• Dichloromethane

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 4-methoxybenzaldehyde-d1 (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borodeuteride (1.1 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Partition the residue between dichloromethane and water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (4-Methoxyphenyl)methanol-d2.

• Purify the crude product by flash column chromatography on silica (B1680970) gel or recrystallization.

Thin Layer Chromatography (TLC) for Monitoring and Impurity Detection

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Solvent system (e.g., 30% ethyl acetate (B1210297) in hexanes)

• UV lamp (254 nm)

• p-Anisaldehyde stain

Procedure:

• Prepare the developing chamber by adding the solvent system to a depth of about 0.5 cm and allowing it to saturate.

• Spot a small amount of the reaction mixture onto the baseline of a TLC plate.

• Place the TLC plate in the developing chamber and allow the solvent front to move up the plate.

• Remove the plate when the solvent front is near the top, and mark the solvent front.

• Visualize the spots under a UV lamp.

• Further visualize the plate by dipping it in a p-anisaldehyde staining solution and gently heating it with a heat gun until colored spots appear. Alcohols and aldehydes will typically give distinct colors.

Impurity Data Summary

The following table summarizes the common impurities and their typical analytical signatures.

Impurity	Chemical Structure	Common Analytical Method for Detection	Typical Signal/Observation
4-Methoxybenzaldehyde-d1	CH₃O-C₆H₄-CDO	NMR, IR, TLC	¹H NMR: Aldehyde proton (if undeuterated) ~9.8 ppm. IR: Strong C=O stretch ~1700 cm⁻¹. TLC: Lower Rf than the alcohol, stains with p-anisaldehyde.
4-Methoxybenzoic acid-d1	CH₃O-C₆H₄-COOD	NMR, IR	¹H NMR: Carboxylic acid proton ~11-12 ppm (broad). IR: Broad O-H stretch ~3000 cm⁻¹, strong C=O stretch ~1680 cm⁻¹.
ortho-(Methoxyphenyl)methanol-d2	o-CH₃O-C₆H₄-CD₂OH	NMR, GC-MS	Different aromatic splitting pattern in ¹H NMR compared to the para-isomer. Different retention time in GC.
meta-(Methoxyphenyl)methanol-d2	m-CH₃O-C₆H₄-CD₂OH	NMR, GC-MS	Different aromatic splitting pattern in ¹H NMR compared to the para-isomer. Different retention time in GC.

Logical Workflow for Impurity Troubleshooting

The following diagram illustrates a logical workflow for identifying and resolving impurity issues during the synthesis of (4-Methoxyphenyl)methanol-d2.

Caption: Impurity troubleshooting workflow for synthetic (4-Methoxyphenyl)methanol-d2.

References

• 1. ScenTree - p-Anisyl alcohol (CAS N° 105-13-5) [scentree.co]

Stability issues of (4-Methoxyphenyl)methanol-d2 in acidic or basic solutions

This technical support center provides guidance on the stability of (4-Methoxyphenyl)methanol-d2 in acidic and basic solutions. The information is intended for researchers, scientists, and professionals in drug development who may encounter stability issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of (4-Methoxyphenyl)methanol-d2 in acidic and basic solutions?

Based on the chemistry of its non-deuterated analog, (4-Methoxyphenyl)methanol (anisyl alcohol), and the general behavior of benzyl (B1604629) alcohols, (4-Methoxyphenyl)methanol-d2 is expected to be susceptible to degradation under both acidic and basic conditions. The primary degradation pathway is likely oxidation of the alcohol functional group.

Q2: What are the potential degradation products of (4-Methoxyphenyl)methanol-d2?

Under stress conditions, (4-Methoxyphenyl)methanol-d2 can degrade into several products. The primary degradation products are typically the corresponding aldehyde and carboxylic acid.[1][2][3]

Q3: How does the deuterium (B1214612) labeling in (4-Methoxyphenyl)methanol-d2 affect its stability?

The deuterium labeling is on the benzylic methylene (B1212753) group (-CD2OH).[4] While this isotopic substitution is primarily used for altering pharmacokinetic and metabolic profiles, it is not expected to significantly alter the fundamental chemical stability of the molecule in acidic or basic solutions compared to its non-deuterated counterpart. The fundamental degradation pathways remain the same.

Q4: What analytical methods are recommended for monitoring the stability of (4-Methoxyphenyl)methanol-d2?

A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the recommended analytical technique.[5] This method should be capable of separating the parent compound from all potential degradation products. Peak purity analysis using a photodiode array (PDA) detector is also advised to ensure the homogeneity of the peaks.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of parent compound peak in HPLC analysis.	Degradation of (4-Methoxyphenyl)methanol-d2.	Perform a forced degradation study to identify the degradation products and understand the degradation pathway. Adjust the pH and temperature of your experimental solution to minimize degradation.
Appearance of new peaks in the chromatogram.	Formation of degradation products.	Characterize the structure of the degradation products using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the degradation pathway.
Inconsistent analytical results.	Ongoing degradation during the analytical procedure.	Ensure that the diluent used for HPLC analysis is neutral and that samples are analyzed promptly after preparation. If necessary, store samples at a lower temperature (e.g., 2-8°C) to slow down degradation.

Potential Degradation Products

The following table summarizes the potential degradation products of (4-Methoxyphenyl)methanol under various stress conditions, which are also applicable to its deuterated analog.

Stress Condition	Potential Degradation Pathway	Potential Degradation Products
Acidic Hydrolysis	Oxidation	(4-Methoxyphenyl)formaldehyde-d1, 4-Methoxybenzoic acid-d1
Basic Hydrolysis	Oxidation	(4-Methoxyphenyl)formaldehyde-d1, 4-Methoxybenzoic acid-d1
Oxidative Degradation	Oxidation	(4-Methoxyphenyl)formaldehyde-d1, 4-Methoxybenzoic acid-d1

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are crucial for determining the intrinsic stability of a molecule and identifying potential degradation products.[5]

1. Preparation of Stock Solution:

• Accurately weigh and dissolve a known amount of (4-Methoxyphenyl)methanol-d2 in a suitable solvent (e.g., methanol (B129727) or a mixture of water and methanol) to obtain a stock solution of a specific concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Heat the solution at a specified temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).[5]

• Basic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Heat the solution at a specified temperature (e.g., 60°C) for a defined period.[5]

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of a suitable oxidizing agent (e.g., 3% H₂O₂). Keep the solution at room temperature for a defined period.[5]

• Control Sample: Mix an aliquot of the stock solution with an equal volume of the solvent used for the stress conditions and keep it under the same temperature and time conditions.

3. Sample Analysis:

• At each time point, withdraw a sample from each stress condition.

• Neutralize the acidic and basic samples before analysis.

• Dilute the samples to a suitable concentration with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC method.

4. Data Evaluation:

• Calculate the percentage of degradation of (4-Methoxyphenyl)methanol-d2.

• Determine the relative retention times of the degradation products.

• If significant degradation is observed, further characterization of the degradation products by LC-MS is recommended.

Visualizations

Caption: Potential degradation pathways of (4-Methoxyphenyl)methanol-d2.

Caption: Experimental workflow for a forced degradation study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradient for Co-elution of Analyte and (4-Methoxyphenyl)methanol-d2

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing liquid chromatography (LC) gradients to achieve co-elution of a target analyte with its deuterated internal standard, (4-Methoxyphenyl)methanol-d2.

Frequently Asked Questions (FAQs)

Q1: Why is it important to co-elute my analyte with its deuterated internal standard, (4-Methoxyphenyl)methanol-d2?

A1: Co-elution of the analyte and its deuterated internal standard is crucial for accurate and precise quantification in LC-MS analysis.[1][2] When both compounds elute at the same time, they experience the same matrix effects (ion suppression or enhancement) in the mass spectrometer's ion source.[1][2][3] This allows the internal standard to effectively compensate for variations in the analytical process, leading to more reliable results.[1][2]

Q2: I am observing a slight separation between my analyte and (4-Methoxyphenyl)methanol-d2, even though they are chemically similar. Why is this happening?

A2: This phenomenon is likely due to the deuterium (B1214612) isotope effect.[1][3] The replacement of hydrogen with deuterium atoms slightly alters the physicochemical properties of the molecule, which can lead to small differences in retention time on the chromatographic column.[1] This effect is more pronounced with a higher degree of deuteration.[1]

Q3: What are the primary LC parameters I should adjust to achieve co-elution?

A3: The key parameters to optimize for co-elution are the gradient slope, the initial and final mobile phase compositions, the column temperature, and the flow rate.[4] Adjusting these parameters can modulate the selectivity of the separation and help to merge the peaks of the analyte and the internal standard.

Q4: Can the choice of organic solvent in the mobile phase affect the co-elution?

A4: Yes, the choice of organic solvent (e.g., acetonitrile (B52724) vs. methanol) can significantly impact the separation.[5][6] Different solvents provide different selectivities and can alter the retention behavior of the analyte and internal standard differently. It is often beneficial to screen both acetonitrile and methanol (B129727) during method development.

Q5: My peaks for both the analyte and internal standard are splitting. What could be the cause?

A5: Peak splitting can be caused by several factors, including column contamination, a partially plugged column frit, or an injection solvent that is stronger than the initial mobile phase.[7][8][9] It is also possible that the mobile phase pH is not optimal for the analyte's chemistry.[8]

Troubleshooting Guides

Issue 1: Partial or Complete Separation of Analyte and (4-Methoxyphenyl)methanol-d2

This is a common issue arising from the deuterium isotope effect. The goal is to adjust the chromatographic conditions to minimize this separation.

Troubleshooting Workflow:

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Instrument Parameters Controlling Retention Precision in Gradient Elution Reversed-Phase Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaguru.co [pharmaguru.co]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]
• 9. agilent.com [agilent.com]

Technical Support Center: Ion Suppression Effects on (4-Methoxyphenyl)methanol-d2 Signal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering ion suppression effects on the signal of (4-Methoxyphenyl)methanol-d2, often used as an internal standard in LC-MS analysis.

Troubleshooting Guide

This guide addresses common issues related to ion suppression that can affect the quantification of (4-Methoxyphenyl)methanol-d2.

Issue 1: Poor Signal Intensity or Complete Signal Loss of (4-Methoxyphenyl)methanol-d2

Question: Why is the signal for my internal standard, (4-Methoxyphenyl)methanol-d2, weak or absent in my sample analysis compared to the standard solution?

Answer: This is a classic sign of ion suppression, where other components in your sample matrix interfere with the ionization of (4-Methoxyphenyl)methanol-d2 in the mass spectrometer's ion source.[1][2][3] Co-eluting compounds from the sample matrix can compete for ionization, reducing the signal of your target analyte.[1]

Troubleshooting Steps:

• Assess Matrix Effects: Perform a post-column infusion experiment to identify regions in your chromatogram where ion suppression is occurring.[4]

• Improve Sample Cleanup: Enhance your sample preparation protocol to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than simple protein precipitation.[2][4][5]

• Optimize Chromatography: Modify your chromatographic method to separate (4-Methoxyphenyl)methanol-d2 from the co-eluting interferences. This can be achieved by:

  • Changing the gradient profile.

  • Using a different stationary phase.

  • Adjusting the mobile phase composition.[3][5]

• Dilute the Sample: A simple, though not always feasible, approach is to dilute your sample extract. This reduces the concentration of interfering matrix components, although it will also reduce the concentration of your analyte of interest.[6][7]

Logical Workflow for Troubleshooting Poor Signal Intensity

Caption: Troubleshooting workflow for poor signal intensity.

Issue 2: Inconsistent and Irreproducible Signal for (4-Methoxyphenyl)methanol-d2

Question: My signal intensity for (4-Methoxyphenyl)methanol-d2 varies significantly between injections of different samples. What could be the cause?

Answer: Inconsistent signal intensity across different samples is often due to variable matrix effects.[8] The composition and concentration of interfering substances can differ from sample to sample, leading to varying degrees of ion suppression.[8]

Troubleshooting Steps:

• Evaluate Matrix Variability: Analyze matrix blanks from multiple sources to assess the variability of the ion suppression.

• Use a Stable Isotope-Labeled Internal Standard: Since you are already using a deuterated standard, ensure that it co-elutes as closely as possible with the analyte to effectively compensate for matrix effects. If the retention times are significantly different, the internal standard may not experience the same degree of ion suppression as the analyte.

• Matrix-Matched Calibrants: Prepare your calibration standards in a blank matrix that is representative of your study samples. This helps to normalize the ion suppression effects between the calibrants and the unknown samples.[2][9]

• Standard Addition: For particularly complex matrices, the method of standard addition can be used to quantify the analyte in the presence of significant matrix effects.[10]

Signaling Pathway of Ion Suppression

Caption: Simplified diagram of ion suppression in the ion source.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of ion suppression in bioanalysis?

A1: Common sources of ion suppression in biological matrices include salts, phospholipids, proteins, and dosing vehicles used in preclinical studies.[4][11][12] These components can co-elute with the analyte of interest and interfere with the ionization process.[1]

Q2: How can I quantitatively assess the extent of ion suppression?

A2: The matrix factor (MF) is a quantitative measure of ion suppression or enhancement. It is calculated by comparing the peak area of an analyte in the presence of the matrix (spiked after extraction) to the peak area of the analyte in a neat solution. An MF value less than 1 indicates ion suppression.[11]

Quantitative Assessment of Ion Suppression

Sample Type	Peak Area of (4-Methoxyphenyl)methanol-d2 (in neat solution)	Peak Area of (4-Methoxyphenyl)methanol-d2 (in post-extraction spiked matrix)	Matrix Factor (MF)	% Ion Suppression
Plasma (Protein Precipitation)	1,200,000	600,000	0.50	50%
Plasma (SPE)	1,200,000	960,000	0.80	20%
Urine (Dilute and Shoot)	1,200,000	360,000	0.30	70%

Q3: Can the choice of ionization technique affect ion suppression?

A3: Yes. Electrospray ionization (ESI) is generally more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI).[3][13] If you are experiencing significant ion suppression with ESI, switching to APCI, if compatible with your analyte, could be a viable solution. Additionally, switching between positive and negative ionization modes can sometimes mitigate ion suppression, as fewer compounds may be ionized in one polarity.[3]

Q4: Are there any mobile phase additives that can reduce ion suppression?

A4: While mobile phase additives are primarily used to improve chromatography, some can influence ionization. For example, using low concentrations of formic acid is often preferred over trifluoroacetic acid (TFA), as TFA can cause significant ion suppression in ESI.[3] Volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) can help stabilize the spray and improve ionization efficiency.[5]

Experimental Protocols

Protocol 1: Post-Column Infusion for Ion Suppression Assessment

Objective: To identify the retention time windows where ion suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee union

• Solution of (4-Methoxyphenyl)methanol-d2 (e.g., 100 ng/mL in mobile phase)

• Blank extracted matrix sample

• Neat solution (mobile phase)

Procedure:

• Set up the LC-MS/MS system with the analytical column.

• Connect the outlet of the column to a tee union.

• Connect a syringe pump delivering a constant flow of the (4-Methoxyphenyl)methanol-d2 solution to the second port of the tee union.

• Connect the third port of the tee union to the mass spectrometer's ion source.

• Begin acquiring data in MRM mode for (4-Methoxyphenyl)methanol-d2.

• Inject a neat solution to establish a stable baseline signal.

• Inject the blank extracted matrix sample.

• Monitor the signal for any dips or decreases, which indicate regions of ion suppression.

Experimental Workflow for Post-Column Infusion

Caption: Experimental setup for post-column infusion.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To remove matrix interferences from plasma samples prior to LC-MS analysis.

Materials:

• Mixed-mode cation exchange SPE cartridges

• Human plasma samples

• (4-Methoxyphenyl)methanol-d2 internal standard solution

• Methanol (B129727)

• Acetonitrile

• Water

• Formic acid

• Ammonium hydroxide (B78521)

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the internal standard solution. Add 200 µL of 4% phosphoric acid in water and vortex.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Comparison of Sample Preparation Techniques

Technique	Typical % Recovery of (4-Methoxyphenyl)methanol-d2	Relative Level of Ion Suppression	Throughput
Protein Precipitation	>90%	High	High
Liquid-Liquid Extraction (LLE)	70-90%	Medium	Medium
Solid-Phase Extraction (SPE)	>85%	Low	Low to Medium

References

• 1. longdom.org [longdom.org]
• 2. gmi-inc.com [gmi-inc.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. DSpace [research-repository.griffith.edu.au]
• 8. researchgate.net [researchgate.net]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. providiongroup.com [providiongroup.com]

Technical Support Center: In-Source Fragmentation of (4-Methoxyphenyl)methanol-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering in-source fragmentation of (4-Methoxyphenyl)methanol-d2 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it occurring with (4-Methoxyphenyl)methanol-d2?

In-source fragmentation (ISF) is the dissociation of an analyte within the ion source of a mass spectrometer before mass analysis.[1][2][3] This phenomenon occurs when molecules become energetically unstable upon ionization and break apart. For (4-Methoxyphenyl)methanol-d2, which is a benzyl (B1604629) alcohol derivative, fragmentation is common due to the relatively labile benzylic C-O bond and the potential for neutral losses. The energy for this fragmentation is often imparted by the ionization process itself, particularly with techniques like electrospray ionization (ESI) when instrument settings are not optimized for gentle ionization.[1][4]

Q2: I am not seeing the expected protonated molecular ion for (4-Methoxyphenyl)methanol-d2. Why might this be?

A weak or absent molecular ion peak is a common consequence of in-source fragmentation.[2] The energy in the ion source may be high enough to cause most of the parent molecule to fragment before it can be detected. Other contributing factors could include poor ionization efficiency or an incorrect mass range setting on the instrument.[2] For (4-Methoxyphenyl)methanol-d2, the primary fragmentation pathways, such as the loss of the deuterated hydroxymethyl group or water, can be so efficient that the precursor ion is significantly depleted.

Q3: What are the expected fragment ions for (4-Methoxyphenyl)methanol-d2?

Based on the fragmentation patterns of similar aromatic alcohols and ethers, the primary fragmentation pathways for (4-Methoxyphenyl)methanol-d2 are expected to be alpha-cleavage and dehydration. Alpha-cleavage involves the breaking of the bond adjacent to the oxygen atom, leading to the loss of the -CD2OH group. Dehydration would result in the loss of a water molecule (HOD, given the deuterium (B1214612) labeling).

Q4: Can in-source fragmentation be beneficial?

While often considered an undesirable effect, in-source fragmentation can sometimes be used to gain structural information about an analyte without the need for tandem mass spectrometry (MS/MS).[3][5] The fragments produced can act as a fingerprint for the molecule. Enhanced in-source fragmentation is a technique that intentionally leverages this phenomenon for compound identification.[3][6] However, for quantitative analysis, it is generally preferable to minimize in-source fragmentation to ensure accurate measurement of the intact molecule.

Q5: How does the deuterium labeling in (4-Methoxyphenyl)methanol-d2 affect its fragmentation?

The deuterium labeling on the methylene (B1212753) group (-CD2OH) increases the mass of this group by two mass units. This will result in a corresponding mass shift in any fragment ions containing this group. For example, the protonated molecule will have a higher m/z, and the neutral loss of the deuterated hydroxymethyl group will be different from the non-deuterated analog. The presence of deuterium is unlikely to significantly alter the fragmentation pathways themselves but will change the observed mass-to-charge ratios of the resulting ions.

Troubleshooting Guide

Issue: Excessive In-Source Fragmentation of (4-Methoxyphenyl)methanol-d2

This guide provides a systematic approach to troubleshoot and mitigate unwanted in-source fragmentation.

Symptom	Potential Cause	Troubleshooting Steps & Optimization
Weak or absent protonated molecular ion peak ([M+H]+)	High ion source energy	Reduce Cone Voltage/Fragmentor Voltage: Lowering the potential difference that ions are accelerated through in the source region will decrease the energy of collisions with gas molecules, thus reducing fragmentation.[1][4][5]
High ion source temperature	Lower Source Temperature: Elevated temperatures can provide thermal energy that promotes fragmentation.[1][2] Gradually decrease the source temperature to find an optimal balance between desolvation and fragmentation.
Inappropriate mobile phase composition	Optimize Mobile Phase: The pH and solvent composition can influence ionization efficiency and analyte stability. For ESI, using a mobile phase with a slightly acidic pH (e.g., 0.1% formic acid) can promote protonation.[2] However, if fragmentation persists, consider using less acidic additives or different solvent systems like methanol (B129727)/water instead of acetonitrile/water.[7]
High nebulizer gas flow	Adjust Gas Flow Rates: While primarily for desolvation, excessively high gas flows can sometimes contribute to increased ion energy. Systematically adjust the nebulizer and drying gas flows.
Unexpected Fragment Ions Observed	Co-eluting impurities or sample degradation	Improve Chromatographic Separation: Use a longer gradient or a column with a smaller particle size to separate the analyte from any interfering compounds.[2]
Prepare Fresh Samples: Analyze a freshly prepared sample to rule out degradation that may have occurred during storage.[2]
Adduct formation	Check for Adducts: Look for peaks corresponding to [M+Na]+ or [M+K]+. The presence of adducts can sometimes lead to different fragmentation pathways. Using high-purity solvents can minimize adduct formation.[2]

Experimental Protocols

General Protocol for LC-MS Analysis to Minimize In-Source Fragmentation

This protocol provides a starting point for the analysis of (4-Methoxyphenyl)methanol-d2 using liquid chromatography coupled with mass spectrometry, with a focus on minimizing in-source fragmentation.

• Sample Preparation:

  • Prepare a stock solution of (4-Methoxyphenyl)methanol-d2 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of 1-10 µg/mL with the initial mobile phase composition.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient: Start with a low percentage of organic phase (e.g., 5-10% B) and gradually increase to elute the compound. A shallow gradient can improve separation from any impurities.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry (MS) Conditions (ESI Positive Mode):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.0-4.0 kV.

  • Cone/Fragmentor Voltage: Start with a low value (e.g., 20 V) and gradually increase if signal intensity is low, while monitoring for the onset of fragmentation.[4][5]

  • Source Temperature: Begin with a conservative temperature (e.g., 100-120 °C) and increase as needed to ensure efficient desolvation without causing thermal degradation.[1]

  • Desolvation Temperature: 250-350 °C.

  • Cone Gas Flow: 20-50 L/Hr.

  • Desolvation Gas Flow: 600-800 L/Hr.

  • Mass Range: Scan a range that includes the expected protonated molecule and key fragments (e.g., m/z 50-200).

Data Presentation

Table 1: Expected Ions for (4-Methoxyphenyl)methanol-d2 in Mass Spectrometry

Ion Description	Chemical Formula	Expected m/z (Positive Mode)
Protonated Molecular Ion	[C8H8D2O2 + H]+	141.09
Sodium Adduct	[C8H8D2O2 + Na]+	163.07
Fragment from loss of HOD	[C8H7DO]+	123.07
Fragment from α-cleavage (loss of CHDO)	[C7H7O]+	107.05

Table 2: Summary of Troubleshooting Parameters

Parameter	Initial Setting (to minimize fragmentation)	Effect of Increasing the Parameter
Cone/Fragmentor Voltage	Low (e.g., 20 V)	Increases in-source fragmentation[1][5]
Source Temperature	Low (e.g., 100-120 °C)	Can increase fragmentation[1][2]
Mobile Phase Acidity	0.1% Formic Acid	May enhance ionization but can also promote fragmentation
Nebulizer/Drying Gas Flow	Manufacturer's recommendation	Can affect desolvation and ion energy

Visualizations

Caption: Proposed fragmentation pathways for protonated (4-Methoxyphenyl)methanol-d2.

Caption: Troubleshooting workflow for minimizing in-source fragmentation.

References

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. benchchem.com [benchchem.com]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. In-source fragmentation [jeolusa.com]
• 6. Enhanced in-Source Fragmentation Annotation Enables Novel Data Independent Acquisition and Autonomous METLIN Molecular Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ESI ionization: How to avoid in-source fragmentation - Chromatography Forum [chromforum.org]

Technical Support Center: A Guide to Using Deuterated Internal Standards in Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective use of deuterated internal standards in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard and why is it used?

A deuterated internal standard (d-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612).[1] In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), a d-IS is used to improve accuracy and precision.[1] Since the d-IS is chemically almost identical to the analyte, it behaves similarly during sample preparation, chromatography, and ionization. However, it can be distinguished by its higher mass.[1] This allows it to serve as an internal reference to correct for variations in sample extraction, matrix effects, and instrument response.[1]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable quantification, a deuterated internal standard should possess high chemical and isotopic purity. The presence of the unlabeled analyte as an impurity in the deuterated standard can lead to an overestimation of the analyte's concentration.[2]

Characteristic	Recommendation	Rationale
Chemical Purity	>99%	Ensures no other compounds are present that could cause interfering peaks.[2]
Isotopic Enrichment	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution.[2][3]
Number of Deuterium Atoms	3 to 6	A sufficient number of deuterium atoms helps to prevent interference from the natural isotopic abundance of the analyte without significantly altering its chemical properties.[4][5]
Label Position	Stable, non-exchangeable positions (e.g., aromatic rings, aliphatic carbons)	Placing deuterium on chemically stable parts of the molecule prevents exchange with hydrogen atoms from the solvent or matrix.[5][6] Avoid labeling on heteroatoms like -OH or -NH.[5]

Q3: Can a deuterated internal standard always perfectly correct for matrix effects?

While highly effective, deuterated internal standards may not always provide perfect correction for matrix effects.[4] This phenomenon is often referred to as "differential matrix effects."[7] The primary reason is a potential chromatographic shift due to the "isotope effect," where the deuterated standard may elute slightly differently from the analyte.[8] If this shift occurs in a region of variable ion suppression or enhancement, the correction will be inaccurate.[4]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Symptoms:

• High variability in the analyte/internal standard response ratio.

• Inaccurate results for quality control (QC) samples.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Chromatographic Separation (Isotope Effect)	The analyte and d-IS are not co-eluting perfectly, leading to differential matrix effects.[8] Solution: Modify chromatographic conditions (e.g., adjust gradient, mobile phase composition, or column temperature) to achieve better co-elution.[2] Consider using a column with lower resolution to force co-elution.[8]
Isotopic Impurity	The d-IS contains a significant amount of the unlabeled analyte, causing a positive bias, especially at low concentrations.[2] Solution: Verify the isotopic purity of the standard using the provided Certificate of Analysis or by performing an independent analysis (see Experimental Protocol 2).[9] If purity is insufficient, obtain a higher purity batch.[10]
Deuterium Exchange	Deuterium atoms on the internal standard are exchanging with hydrogen atoms from the solvent or matrix.[6] Solution: Ensure the deuterium labels are on stable positions. Avoid extreme pH or high-temperature conditions during sample preparation and storage.[11] Perform a stability study to assess for exchange (see Experimental Protocol 1).[11]
In-source Fragmentation	The d-IS loses a deuterium atom in the mass spectrometer's ion source, contributing to the analyte's signal.[2] Solution: Optimize mass spectrometer source conditions (e.g., collision energy, cone voltage) to minimize fragmentation.

Troubleshooting Workflow for Poor Precision and Accuracy

Caption: A logical workflow for troubleshooting poor precision and accuracy.

Issue 2: Inconsistent or Low Internal Standard Signal

Symptoms:

• Internal standard peak area is highly variable across the analytical run.

• Internal standard signal is significantly lower than expected.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Matrix Effects	Components in the sample matrix are suppressing the ionization of the internal standard.[12] Solution: Improve sample cleanup procedures (e.g., use solid-phase extraction instead of protein precipitation). Dilute the sample to reduce the concentration of interfering components.[12]
d-IS Degradation	The internal standard is not stable in the sample matrix or during storage.[4] Solution: Perform a stability assessment of the d-IS in the matrix under the same conditions as the study samples (see Experimental Protocol 1). Prepare fresh stock and working solutions.[13]
Adsorption	The internal standard is adsorbing to sample collection tubes, pipette tips, or parts of the LC system.[10] Solution: Use silanized glassware or low-retention plasticware. Add a small amount of organic solvent or a surfactant to the sample to reduce adsorption.
Ion Source Contamination	The mass spectrometer's ion source is contaminated, leading to signal suppression.[4] Solution: Clean the ion source according to the manufacturer's recommendations.

Decision Tree for Investigating IS Signal Variability

Caption: Decision tree for diagnosing inconsistent internal standard signals.

Experimental Protocols

Protocol 1: Assessing the Isotopic Stability of a Deuterated Internal Standard

Objective: To determine if deuterium-hydrogen exchange is occurring under specific analytical conditions.[11][14]

Methodology:

• Prepare Samples:

  • T=0 Samples: Spike a known concentration of the d-IS into the blank biological matrix and immediately process it using the standard sample preparation protocol. These samples establish a baseline response.[14]

  • Incubated Samples: Spike the d-IS into the blank matrix and incubate the samples under conditions that mimic the entire analytical process (e.g., bench-top time, autosampler temperature, and duration).[11]

• Analysis: Analyze the incubated samples using the established LC-MS/MS method.

• Data Evaluation:

  • Compare the peak area of the internal standard in the incubated samples to the T=0 samples. A significant decrease may suggest degradation or exchange.[15]

  • Monitor the mass transition of the unlabeled analyte in the chromatograms of the incubated samples. The appearance or increase of a peak at the analyte's retention time is direct evidence of deuterium exchange.[14]

Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[9]

Protocol 2: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

Objective: To determine the isotopic purity of the deuterated internal standard and quantify the contribution of the unlabeled analyte.[9]

Methodology:

• Sample Preparation: Prepare a solution of the d-IS in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[9]

• Instrumentation and Method:

  • Use a high-resolution mass spectrometer capable of resolving the different isotopologues.

  • Infuse the sample directly or inject it onto an LC column.

  • Acquire full scan mass spectra in the appropriate mass range.[9]

• Data Analysis:

  • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues (d0, d1, d2, etc.).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = (Peak Area of desired d-IS / Sum of Peak Areas of all isotopologues) x 100

Example Isotopic Purity Data:

Compound	Reported Isotopic Purity (%)
Tamsulosin-d₄	99.5[5]
Eplerenone-d₃	99.9[5]
Oxybutynin-d₅	98.8[5]
Propafenone-d₇	96.5[5]
Benzofuranone derivative-d₂	94.7[5]
This table presents example data; actual purity will vary by supplier and batch.

Protocol 3: Quantitative Assessment of Matrix Effects

Objective: To quantify the extent of ion suppression or enhancement on the analyte and the deuterated internal standard.[4]

Methodology:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Analyte and d-IS are prepared in the mobile phase or a clean solvent.

  • Set 2 (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and d-IS are added to the final extract.

  • Set 3 (Pre-Extraction Spike): Analyte and d-IS are added to the blank matrix before the extraction process.[4]

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (ME %): (Peak Area in Set 2 / Peak Area in Set 1) x 100

  • Recovery Efficiency (RE %): (Peak Area in Set 3 / Peak Area in Set 2) x 100

  • Process Efficiency (PE %): (Peak Area in Set 3 / Peak Area in Set 1) x 100

Data Interpretation:

• An ME % value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

• By calculating the ME % for both the analyte and the d-IS, you can determine if they are affected similarly. A significant difference in their ME % values indicates differential matrix effects.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 3. medium.com [medium.com]
• 4. benchchem.com [benchchem.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. WebAIM: Contrast Checker [webaim.org]
• 13. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Assessing the Purity of (4-Methoxyphenyl)methanol-d2

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of (4-Methoxyphenyl)methanol-d2. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the critical purity attributes to consider for (4-Methoxyphenyl)methanol-d2?

When assessing the purity of (4-Methoxyphenyl)methanol-d2, two main attributes must be considered:

• Chemical Purity: This refers to the percentage of (4-Methoxyphenyl)methanol-d2 present relative to any non-deuterated or other chemical impurities. Common chemical impurities might include the starting materials, byproducts from the synthesis, or degradation products such as (4-Methoxyphenyl)methanal (anisaldehyde).

• Isotopic Purity (Deuterium Enrichment): This quantifies the extent to which hydrogen atoms at the specified positions have been replaced with deuterium (B1214612). It is typically expressed as an atom percent of deuterium (e.g., 98 atom % D).

Q2: Which analytical techniques are most suitable for determining the purity of (4-Methoxyphenyl)methanol-d2?

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ²H NMR, ¹³C NMR): NMR is a powerful tool for determining the isotopic purity and identifying and quantifying chemical impurities.[1][2]

• Mass Spectrometry (MS) coupled with Gas Chromatography (GC) or Liquid Chromatography (LC): GC-MS or LC-MS is ideal for separating the analyte from impurities and determining its molecular weight, which confirms the incorporation of deuterium. High-Resolution Mass Spectrometry (HRMS) is particularly useful for accurate mass determination and isotopic purity analysis.[3][4][5][6][7]

• High-Performance Liquid Chromatography (HPLC) with UV detection: HPLC is a robust method for quantifying chemical purity by separating (4-Methoxyphenyl)methanol-d2 from non-deuterated and other organic impurities.[8][9][10]

Q3: What are the potential sources of impurities in (4-Methoxyphenyl)methanol-d2?

Impurities can originate from various stages of the synthesis and storage:

• Incomplete reaction: Residual starting materials or intermediates.

• Side reactions: Formation of byproducts during the synthesis. For example, the oxidation of the alcohol to the corresponding aldehyde (anisaldehyde) can occur.[11]

• Storage: Degradation of the compound over time, potentially accelerated by exposure to air, light, or moisture.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Low Isotopic Purity in NMR/MS	Incomplete deuteration during synthesis.	Review and optimize the deuteration reaction conditions (e.g., reaction time, temperature, catalyst).
H/D exchange with residual water or protic solvents.	Ensure the use of anhydrous solvents and proper handling techniques to minimize exposure to moisture.
Presence of Anisaldehyde Peak in HPLC/GC	Oxidation of the alcohol.	Store the compound under an inert atmosphere (e.g., argon or nitrogen) and protect it from light.
Unexpected Peaks in Chromatogram	Contamination from solvents or reagents.	Use high-purity solvents and reagents. Run a blank analysis of the solvents.
Presence of synthetic byproducts.	Re-purify the compound using techniques like column chromatography or recrystallization.
Inconsistent Quantitative Results	Inaccurate internal standard concentration.	Prepare fresh internal standard solutions and verify their concentration.
Non-linear detector response.	Generate a calibration curve with a wider range of concentrations to ensure linearity.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

Objective: To determine the chemical purity and estimate the degree of deuteration.

Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of (4-Methoxyphenyl)methanol-d2 and dissolve it in a suitable deuterated solvent (e.g., Chloroform-d, DMSO-d6) in an NMR tube.[12][13] Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis.

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher

  • Pulse Program: Standard ¹H acquisition

  • Number of Scans: 16-64

  • Relaxation Delay (d1): 5 seconds (to ensure full relaxation for quantitative analysis)

• Data Analysis:

  • Integrate the signals corresponding to the aromatic protons and the methoxy (B1213986) protons of (4-Methoxyphenyl)methanol-d2.

  • Integrate the signal of the internal standard.

  • Calculate the chemical purity based on the relative integrals of the analyte and the internal standard.

  • The degree of deuteration at the benzylic position can be estimated by comparing the integral of the residual -CHD- or -CH2- signal to the integral of a non-deuterated proton signal (e.g., aromatic protons).

Protocol 2: Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

Objective: To accurately determine the isotopic distribution and confirm the deuterium enrichment.

Methodology:

• Sample Preparation: Prepare a dilute solution of (4-Methoxyphenyl)methanol-d2 (e.g., 1 µg/mL) in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Instrumentation: Use an LC-HRMS system (e.g., Q-TOF or Orbitrap).

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Mass Range: m/z 100-200

  • Resolution: >10,000

• Data Analysis:

  • Extract the mass spectrum for the analyte.

  • Identify the monoisotopic mass of the non-deuterated compound (C8H10O2, [M+H]⁺ ≈ 139.0759) and the deuterated compound (C8H8D2O2, [M+H]⁺ ≈ 141.0884).

  • Calculate the isotopic purity by determining the relative abundance of the ions corresponding to the d0, d1, and d2 species.[6][7]

Protocol 3: Chemical Purity by HPLC

Objective: To quantify the chemical purity and identify non-deuterated impurities.

Methodology:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[14]

  • Mobile Phase: A gradient of water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.[14]

• Sample Preparation: Prepare a standard solution of (4-Methoxyphenyl)methanol-d2 of known concentration in the mobile phase.

• Analysis:

  • Inject the sample and record the chromatogram.

  • Identify the peak corresponding to (4-Methoxyphenyl)methanol-d2 based on its retention time.

  • Quantify the purity by the area percent method or by using an external standard calibration curve.

Data Presentation

Table 1: Summary of Purity Assessment Techniques

Technique	Parameter Measured	Typical Values/Ranges	Key Advantages
¹H NMR	Chemical Purity, Deuterium Enrichment	>98% Chemical Purity, >98 atom % D	Provides structural information and quantitative data simultaneously.
HRMS	Isotopic Distribution, Molecular Formula	M+H⁺, M+Na⁺ adducts observed	High accuracy and sensitivity for isotopic analysis.[6]
HPLC-UV	Chemical Purity	>98%	Robust and reproducible for quantitative analysis of chemical impurities.[8]

Visualizations

Caption: Workflow for the comprehensive purity assessment of (4-Methoxyphenyl)methanol-d2.

Caption: A logical troubleshooting guide for addressing out-of-specification purity results.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. HPLC Method for Analysis of Acetic Anhydride, Benzyl Alcohol and Benzoic Anhydride on Newcrom R1 Column | SIELC Technologies [sielc.com]
• 10. helixchrom.com [helixchrom.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Deuterated Compounds for NMR | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 13. myuchem.com [myuchem.com]
• 14. austinpublishinggroup.com [austinpublishinggroup.com]

Technical Support Center: (4-Methoxyphenyl)methanol-d2 LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize the signal-to-noise ratio for (4-Methoxyphenyl)methanol-d2 in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of (4-Methoxyphenyl)methanol-d2 in LC-MS analysis?

(4-Methoxyphenyl)methanol-d2 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its main function is to enhance the accuracy and precision of the quantification of its non-deuterated counterpart, (4-Methoxyphenyl)methanol. Since it is chemically almost identical to the analyte, it experiences similar variations during sample preparation, injection, and ionization.[1][2] By adding a known amount of the deuterated standard to samples and calibration standards, the ratio of the analyte's signal to the internal standard's signal is used for quantification, which corrects for these variations.[1]

Q2: What are the common causes of a low signal-to-noise (S/N) ratio for (4-Methoxyphenyl)methanol-d2?

A low S/N ratio for (4-Methoxyphenyl)methanol-d2 can stem from several factors, including:

• Suboptimal Ionization: Inefficient ionization in the MS source is a primary cause of weak signals.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of the internal standard.

• Poor Chromatographic Peak Shape: Broad or tailing peaks result in a lower peak height and, consequently, a reduced S/N ratio.

• High Background Noise: Contaminants in the mobile phase, sample, or LC-MS system can elevate the baseline noise.

• Inappropriate MS Parameters: Non-optimized source parameters, such as gas flows, temperatures, and voltages, can lead to poor ion transmission.

Q3: Is it possible for the deuterium (B1214612) atoms on (4-Methoxyphenyl)methanol-d2 to exchange with hydrogen atoms from the solvent?

While the deuterium atoms on the methylene (B1212753) group (-CD2OH) of (4-Methoxyphenyl)methanol-d2 are generally stable, there is a possibility of exchange with protic solvents (like water or methanol) under certain conditions, such as extreme pH. It is advisable to maintain a neutral pH for samples and mobile phases whenever possible.

Q4: Can (4-Methoxyphenyl)methanol-d2 and its non-deuterated analog separate chromatographically?

Yes, a slight chromatographic separation between a deuterated internal standard and its non-deuterated analog, known as an isotopic effect, can occur. This can lead to differential matrix effects, where the two compounds experience different levels of ion suppression or enhancement as they elute.[3] If significant separation is observed, modification of the chromatographic conditions may be necessary to ensure co-elution.[3]

Troubleshooting Guides

Low Signal-to-Noise (S/N) Ratio

Problem: The signal intensity for (4-Methoxyphenyl)methanol-d2 is weak, and the S/N ratio is below the acceptable limit for reliable quantification.

Possible Causes and Solutions:

• Suboptimal Mobile Phase Composition:

  • Troubleshooting: The composition of the mobile phase significantly impacts ionization efficiency. For aromatic alcohols like (4-Methoxyphenyl)methanol, a mobile phase containing methanol (B129727) or acetonitrile (B52724) as the organic modifier is common. The addition of volatile additives can enhance signal intensity.

  • Recommendation: Experiment with different mobile phase additives. Formic acid (0.1%) or ammonium (B1175870) formate (B1220265) (5-10 mM) can improve protonation in positive ion mode, while ammonium acetate (B1210297) can be effective in some cases.[4][5]

• Inefficient Mass Spectrometer Source Parameters:

  • Troubleshooting: The settings for the ion source, such as gas flows, temperatures, and voltages, are critical for optimal ionization and ion transfer.

  • Recommendation: Perform a systematic optimization of the ESI source parameters. This can be done by infusing a standard solution of (4-Methoxyphenyl)methanol-d2 and adjusting one parameter at a time while monitoring the signal intensity.

• Matrix Effects:

  • Troubleshooting: Co-eluting matrix components can suppress the ionization of the internal standard.

  • Recommendation: Improve sample preparation to remove interfering matrix components. Methods like solid-phase extraction (SPE) can be more effective than simple protein precipitation. Also, ensure that the deuterated standard and the analyte co-elute to experience the same matrix effects.[3]

Poor Peak Shape

Problem: The chromatographic peak for (4-Methoxyphenyl)methanol-d2 is broad, tailing, or splitting.

Possible Causes and Solutions:

• Incompatible Mobile Phase pH:

  • Troubleshooting: The pH of the mobile phase can affect the peak shape of ionizable compounds. Although (4-Methoxyphenyl)methanol is not strongly acidic or basic, interactions with the stationary phase can be pH-dependent.

  • Recommendation: Adjust the pH of the mobile phase with small amounts of formic acid or acetic acid to improve peak shape.

• Column Overload:

  • Troubleshooting: Injecting too high a concentration of the internal standard can lead to peak fronting or broadening.

  • Recommendation: Reduce the concentration of the (4-Methoxyphenyl)methanol-d2 working solution.

• Secondary Interactions with the Stationary Phase:

  • Troubleshooting: The hydroxyl group of the analyte can have secondary interactions with active sites on the silica-based stationary phase, leading to peak tailing.

  • Recommendation: Consider using a column with end-capping or a different stationary phase chemistry.

Poor Reproducibility

Problem: The peak area or retention time of (4-Methoxyphenyl)methanol-d2 is inconsistent between injections.

Possible Causes and Solutions:

• System Contamination:

  • Troubleshooting: Buildup of contaminants in the LC system can lead to fluctuating signal intensity and retention times.

  • Recommendation: Flush the LC system and column thoroughly. Ensure the use of high-purity LC-MS grade solvents.[6]

• In-source H/D Exchange:

  • Troubleshooting: If there is a gradual decrease in the signal of the deuterated standard and a corresponding increase in a signal at the m/z of the non-deuterated analyte, in-source hydrogen-deuterium exchange might be occurring.

  • Recommendation: Optimize the ion source temperature and voltages to minimize in-source fragmentation and exchange.

• Autosampler Issues:

  • Troubleshooting: Inconsistent injection volumes or sample degradation in the autosampler can lead to poor reproducibility.

  • Recommendation: Verify the autosampler's performance with a simple standard. If samples are stored in the autosampler for extended periods, check for degradation by re-injecting a sample from the beginning of the run at the end.

Data Presentation

Disclaimer: The following tables present illustrative data based on general principles of LC-MS optimization. Actual results will vary depending on the specific instrumentation and experimental conditions.

Table 1: Effect of Mobile Phase Additive on S/N Ratio of (4-Methoxyphenyl)methanol-d2

Mobile Phase Additive	Concentration	Ionization Mode	Illustrative S/N Ratio
None	-	Positive ESI	50
Formic Acid	0.1%	Positive ESI	250
Ammonium Formate	5 mM	Positive ESI	180
Ammonium Acetate	5 mM	Positive ESI	150

Table 2: Effect of ESI Source Parameters on S/N Ratio of (4-Methoxyphenyl)methanol-d2

Parameter	Setting 1	S/N Ratio 1	Setting 2	S/N Ratio 2	Setting 3	S/N Ratio 3
Capillary Voltage (kV)	3.0	180	3.5	250	4.0	220
Gas Temperature (°C)	300	190	350	240	400	210
Gas Flow (L/hr)	8	170	10	230	12	200
Nebulizer Pressure (psi)	30	160	40	220	50	190

Experimental Protocols

Protocol 1: Mobile Phase Optimization

Objective: To determine the optimal mobile phase composition for maximizing the S/N ratio of (4-Methoxyphenyl)methanol-d2.

Methodology:

• Prepare a stock solution of (4-Methoxyphenyl)methanol-d2 in methanol at a concentration of 1 mg/mL.

• Prepare a working solution by diluting the stock solution to 1 µg/mL in 50:50 methanol:water.

• Prepare several mobile phases:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Vary the additive in both aqueous and organic phases (e.g., 5 mM ammonium formate, 5 mM ammonium acetate).

• Set up an isocratic LC method with a flow rate of 0.4 mL/min and a composition of 50% Mobile Phase A and 50% Mobile Phase B.

• Inject the working solution and acquire data in full scan mode to observe the formation of different adducts (e.g., [M+H]+, [M+Na]+, [M+NH4]+).

• Compare the signal intensity and S/N ratio of the most abundant adduct across the different mobile phase compositions.

Protocol 2: MS Source Parameter Optimization

Objective: To optimize the ESI source parameters for maximum signal intensity of (4-Methoxyphenyl)methanol-d2.

Methodology:

• Prepare a working solution of (4-Methoxyphenyl)methanol-d2 at 1 µg/mL in the optimized mobile phase from Protocol 1.

• Infuse the working solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

• Set the mass spectrometer to monitor the m/z of the most abundant adduct of (4-Methoxyphenyl)methanol-d2.

• Vary one source parameter at a time while keeping others constant. The parameters to optimize include:

  • Capillary voltage

  • Gas temperature

  • Gas flow

  • Nebulizer pressure

• Record the signal intensity for each parameter setting and determine the optimal value for each.

Protocol 3: Determining MRM Transitions

Objective: To identify the optimal precursor and product ions for Multiple Reaction Monitoring (MRM) analysis of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2.

Methodology:

• Infuse a working solution of (4-Methoxyphenyl)methanol (non-deuterated) into the mass spectrometer.

• Acquire a full scan mass spectrum to identify the precursor ion (likely [M+H]+ or another adduct).

• Perform a product ion scan on the selected precursor ion to identify the most abundant and stable fragment ions. The fragmentation of alcohols often involves the loss of water (H2O).

• Repeat steps 1-3 for (4-Methoxyphenyl)methanol-d2.

• Select the most intense and specific transitions for both the analyte and the internal standard for the MRM method.

Table 3: Hypothetical MRM Transitions for (4-Methoxyphenyl)methanol and its d2 Analog

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(4-Methoxyphenyl)methanol	139.1	121.1 (loss of H2O)	15
(4-Methoxyphenyl)methanol-d2	141.1	122.1 (loss of HDO)	15

Note: The optimal collision energy should be determined experimentally.

Visualizations

Caption: Troubleshooting workflow for low S/N ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

(4-Methoxyphenyl)methanol-d2: A Superior Internal Standard for Quantitative Analysis of Aromatic Alcohols

In the precise world of analytical chemistry, particularly within pharmaceutical research and drug development, the accuracy and reliability of quantitative measurements are paramount. The use of internal standards in chromatographic and mass spectrometric assays is a fundamental practice to ensure data integrity. Among the various types of internal standards, deuterated compounds have emerged as the gold standard, offering significant advantages over their non-labeled counterparts. This guide provides an objective comparison of the performance characteristics of (4-Methoxyphenyl)methanol-d2 (also known as deuterated anisyl alcohol) as an internal standard against other common alternatives, supported by established analytical principles and representative data.

The Critical Role of Internal Standards

Internal standards are essential for correcting variations that can occur during sample preparation, injection, and analysis. These variations may include inconsistencies in sample recovery during extraction, fluctuations in injection volume, and matrix effects in complex biological samples. An ideal internal standard should closely mimic the chemical and physical properties of the analyte of interest, ensuring that any experimental variability affects both the analyte and the standard to the same degree. By measuring the ratio of the analyte's response to the internal standard's response, these variations can be effectively normalized, leading to more accurate and precise quantification.

Performance Advantages of (4-Methoxyphenyl)methanol-d2

(4-Methoxyphenyl)methanol-d2 is a stable isotope-labeled (SIL) version of (4-Methoxyphenyl)methanol. The replacement of two hydrogen atoms with deuterium (B1214612) atoms results in a mass shift that allows it to be distinguished from the unlabeled analyte by a mass spectrometer, while its chemical properties remain nearly identical. This near-identical chemical nature is the key to its superior performance as an internal standard.

Key Performance Characteristics:

• Co-elution with Analyte: Due to its structural similarity to (4-Methoxyphenyl)methanol and other aromatic alcohols, (4-Methoxyphenyl)methanol-d2 exhibits nearly identical chromatographic behavior. This co-elution is crucial for the effective compensation of matrix effects, which can vary significantly across a chromatographic peak.

• Correction for Matrix Effects: Matrix effects, caused by co-eluting components from the sample matrix that can suppress or enhance the ionization of the analyte, are a major source of inaccuracy in mass spectrometry. Because a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects at the same time, providing the most accurate correction.[1]

• Improved Accuracy and Precision: By effectively normalizing for variations in sample preparation and instrument response, the use of (4-Methoxyphenyl)methanol-d2 leads to significantly improved accuracy and precision in quantitative assays.[2]

• Stability: The deuterium labels in (4-Methoxyphenyl)methanol-d2 are on the benzylic carbon, a non-exchangeable position, ensuring the isotopic integrity of the standard throughout the analytical process.

Comparison with Alternative Internal Standards

The choice of an internal standard can significantly impact the quality of analytical data. While other compounds can be used, they often fall short of the performance of a deuterated analog.

Internal Standard Type	Key Advantages	Key Disadvantages	Typical Application
(4-Methoxyphenyl)methanol-d2	- Co-elutes with the analyte- Effectively corrects for matrix effects- High accuracy and precision	- Higher cost than non-labeled analogs	Quantitative LC-MS and GC-MS analysis of aromatic alcohols
Structural Analogs (e.g., 4-Ethylphenyl)methanol)	- Lower cost- Readily available	- Different chromatographic retention time- Incomplete correction for matrix effects- Potential for different extraction recovery and ionization efficiency	General quantitative analysis where a deuterated standard is unavailable
Homologous Series (e.g., (4-Ethoxyphenyl)methanol)	- Similar chemical properties	- May not perfectly co-elute- May have different ionization efficiencies	GC analysis where retention time is a primary consideration

Supporting Experimental Data

While specific validation data for (4-Methoxyphenyl)methanol-d2 is not extensively published in peer-reviewed literature, the performance benefits of using deuterated internal standards are well-documented. The following tables present a summary of expected performance characteristics based on typical validation results for assays employing deuterated internal standards for the analysis of small aromatic molecules.

Table 1: Linearity and Sensitivity

Internal Standard	Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
(4-Methoxyphenyl)methanol-d2	(4-Methoxyphenyl)methanol	1 - 1000	> 0.995	1
Structural Analog	(4-Methoxyphenyl)methanol	5 - 1000	> 0.990	5

Table 2: Accuracy and Precision

Internal Standard	Analyte Concentration (ng/mL)	Accuracy (% Bias)	Precision (% RSD)
(4-Methoxyphenyl)methanol-d2	10	± 5%	< 5%
500	± 5%	< 5%
900	± 5%	< 5%
Structural Analog	10	± 15%	< 15%
500	± 15%	< 10%
900	± 15%	< 10%

Table 3: Matrix Effect Evaluation

Internal Standard	Matrix	Matrix Effect (%)
(4-Methoxyphenyl)methanol-d2	Human Plasma	95 - 105
Structural Analog	Human Plasma	70 - 130

Experimental Protocols

Below is a representative experimental protocol for the quantitative analysis of (4-Methoxyphenyl)methanol in human plasma using (4-Methoxyphenyl)methanol-d2 as an internal standard by LC-MS/MS.

1. Sample Preparation (Protein Precipitation)

• Thaw plasma samples, calibration standards, and quality control samples at room temperature.

• To 100 µL of each sample in a microcentrifuge tube, add 10 µL of (4-Methoxyphenyl)methanol-d2 internal standard working solution (e.g., 1 µg/mL in methanol).

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex each tube for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• MRM Transitions:

  • (4-Methoxyphenyl)methanol: [M-H]⁻ → product ion (e.g., m/z 137 → 107)

  • (4-Methoxyphenyl)methanol-d2: [M-H]⁻ → product ion (e.g., m/z 139 → 109)

3. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow

Caption: Experimental workflow for the quantitative analysis of (4-Methoxyphenyl)methanol.

Logical Relationships in Method Validation

Caption: Key parameters for analytical method validation.

Conclusion

The selection of an appropriate internal standard is a critical determinant of the quality and reliability of quantitative analytical data. (4-Methoxyphenyl)methanol-d2, as a deuterated internal standard, offers superior performance characteristics compared to non-labeled analogs for the analysis of (4-Methoxyphenyl)methanol and other structurally related aromatic alcohols. Its ability to co-elute with the analyte and effectively compensate for matrix effects and other sources of analytical variability leads to enhanced accuracy and precision. For researchers, scientists, and drug development professionals seeking the highest level of data integrity, (4-Methoxyphenyl)methanol-d2 represents the gold standard for internal standardization in this class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]

A Head-to-Head Comparison: (4-Methoxyphenyl)methanol-d2 vs. 13C-Labeled Internal Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is a critical decision. Stable isotope-labeled (SIL) internal standards are the gold standard, designed to mimic the analyte of interest throughout sample preparation and analysis, thereby compensating for variability. This guide provides an objective comparison between the commercially available deuterated internal standard, (4-Methoxyphenyl)methanol-d2, and its theoretical 13C-labeled counterpart.

The Isotope Effect: A Fundamental Differentiator

The primary difference in performance between deuterium-labeled and 13C-labeled internal standards stems from the "isotope effect". The substantial mass difference between hydrogen (¹H) and deuterium (B1214612) (²H or D) can lead to altered physicochemical properties.[1] This may cause the deuterated standard to behave differently from the unlabeled analyte during chromatographic separation and other analytical processes.[1][2] In contrast, the smaller relative mass difference between carbon-12 (¹²C) and carbon-13 (¹³C) results in a negligible isotope effect, making 13C-labeled standards behave virtually identically to their native counterparts.[2][3]

Structural Integrity of (4-Methoxyphenyl)methanol-d2

(4-Methoxyphenyl)methanol-d2 features deuterium labels on the benzylic carbon, the carbon atom attached to both the aromatic ring and the hydroxyl group. This is a non-exchangeable position under standard analytical conditions, ensuring the stability of the isotopic label throughout the analytical workflow.[4][5] This is a crucial characteristic for a reliable internal standard.

Performance Comparison in Analytical Assays

The choice between a deuterium-labeled and a 13C-labeled internal standard can significantly impact assay performance, particularly in sensitive LC-MS/MS methods.

Chromatographic Co-elution

Ideally, an internal standard should co-elute with the analyte to experience and correct for the same matrix effects. Due to the isotope effect, deuterated compounds often exhibit slightly different retention times than their non-labeled analogs, a phenomenon that is more pronounced with an increasing number of deuterium substitutions.[2][6] This can lead to incomplete compensation for matrix-induced ion suppression or enhancement, potentially compromising the accuracy of quantification. 13C-labeled standards, with their near-identical physicochemical properties, are expected to co-elute perfectly with the analyte, providing more reliable correction for matrix effects.[3][7]

Matrix Effects and Ionization Efficiency

Matrix effects, the suppression or enhancement of ionization of the analyte by co-eluting compounds from the sample matrix, are a major challenge in bioanalysis. An ideal internal standard should experience the same matrix effects as the analyte. Any chromatographic separation between the analyte and a deuterated internal standard can lead to them being subjected to different matrix environments as they enter the mass spectrometer source, resulting in differential ion suppression and inaccurate quantification.[8] Because 13C-labeled standards co-elute with the analyte, they are exposed to the same matrix components at the same time, leading to more effective compensation for these effects.[9]

Stability and Isotopic Purity

While the deuterium labels in (4-Methoxyphenyl)methanol-d2 are in a stable, non-exchangeable position, the synthesis of deuterated compounds can sometimes result in incomplete labeling or the presence of unlabeled analyte as an impurity.[10] It is crucial to assess the isotopic purity of any internal standard. 13C-labeled compounds are generally considered to have high isotopic stability with no risk of isotope exchange.[10][11]

Quantitative Data Summary

The following table summarizes the expected performance differences based on data from comparative studies of deuterated and 13C-labeled internal standards for various analytes.

Performance Metric	(4-Methoxyphenyl)methanol-d2 (Deuterium Labeled)	13C-Labeled (4-Methoxyphenyl)methanol	Rationale
Chromatographic Co-elution	Potential for slight retention time shift compared to the analyte.[2][6]	Expected to co-elute perfectly with the analyte.[3][7]	The significant mass difference between H and D can alter chromatographic behavior (isotope effect). The mass difference between ¹²C and ¹³C has a negligible impact.
Compensation for Matrix Effects	May be incomplete if chromatographic separation occurs.	More effective and reliable compensation due to co-elution.[9]	Co-elution ensures both the analyte and the internal standard experience the same matrix environment in the MS source.
Accuracy of Quantification	Generally good, but can be compromised by differential matrix effects.	Considered the "gold standard" for achieving the highest accuracy.[12]	Identical behavior to the analyte leads to more precise correction for analytical variability.
Cost and Availability	(4-Methoxyphenyl)methanol-d2 is commercially available. Deuterated standards are often less expensive to synthesize.[3]	Not readily commercially available; likely requires custom synthesis, which can be more expensive.[3][10]	The synthetic routes for introducing 13C can be more complex and costly.
Label Stability	Deuterium at the benzylic position is stable and non-exchangeable.[4][5]	13C labels are inherently stable and not subject to exchange.[10][11]	Both labeling strategies provide stable isotopic incorporation for this molecule.

Experimental Protocols

Below are generalized experimental protocols for the use of stable isotope-labeled internal standards in a quantitative LC-MS/MS workflow.

Sample Preparation

• Spiking: An appropriate and fixed amount of the internal standard ((4-Methoxyphenyl)methanol-d2 or 13C-labeled (4-Methoxyphenyl)methanol) is added to all samples, calibration standards, and quality control samples at the beginning of the sample preparation process.

• Extraction: The analytes and the internal standard are extracted from the biological matrix (e.g., plasma, urine) using a suitable technique such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

• Reconstitution: The extracted samples are evaporated to dryness and reconstituted in a solvent compatible with the LC-MS/MS system.

LC-MS/MS Analysis

• Chromatographic Separation: The reconstituted sample is injected into an LC system equipped with a suitable column (e.g., C18) to separate the analyte and internal standard from other matrix components. A gradient elution with appropriate mobile phases is typically employed.

• Mass Spectrometric Detection: The column effluent is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Data Acquisition: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the analyte and the internal standard are monitored.

• Quantification: The peak area ratio of the analyte to the internal standard is calculated for all samples. A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibration standards. The concentration of the analyte in the unknown samples is then determined from the calibration curve.

Visualizing the Workflow and Concepts

To better illustrate the principles discussed, the following diagrams are provided.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Production of 13C-labelled anthocyanins by Vitis vinifera cell suspension cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Methoxybenzyl-d2 Alcohol | LGC Standards [lgcstandards.com]
• 4. Benzylic deuteration of alkylnitroaromatics via amine‐base catalysed exchange with deuterium oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methanol (¹³C, 99%) - Cambridge Isotope Laboratories, CLM-359-1 [isotope.com]
• 6. Synthesis of Methacetin-Methoxy-¹³C and its Analogue [tws.xml-journal.net]
• 7. Carbon-13 Labeled Compounds_TargetMol [targetmol.com]
• 8. rsc.org [rsc.org]
• 9. hmdb.ca [hmdb.ca]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]

Alternative internal standards to (4-Methoxyphenyl)methanol-d2 for [target analyte]

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Bisphenol A (BPA), the selection of an appropriate internal standard (IS) is critical for achieving accurate and reliable results. While (4-Methoxyphenyl)methanol-d2 can be used, isotopically labeled analogs of the target analyte are generally preferred. This guide provides a comparison of alternative internal standards for BPA quantification, supported by experimental data and detailed protocols.

The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency and extraction recovery, without interfering with the endogenous analyte. Isotopically labeled standards, such as Bisphenol A-d16 (BPA-d16), are considered the gold standard for mass spectrometry-based quantification as they fulfill these criteria most effectively.[1][2]

Alternative Internal Standards to (4-Methoxyphenyl)methanol-d2

Several alternatives to (4-Methoxyphenyl)methanol-d2 are available for the quantification of BPA. The most common and widely accepted is the deuterated form of BPA itself.

• Bisphenol A-d16 (BPA-d16): This is the most frequently used internal standard for BPA analysis.[1][3][4] Its chemical and physical properties are nearly identical to unlabeled BPA, ensuring it behaves similarly during sample preparation and analysis. This minimizes variability and improves the accuracy of quantification.[1]

• Bisphenol A-ngcontent-ng-c4139270029="" _nghost-ng-c2578480121="" class="inline ng-star-inserted">

  ${}^{13}$13 

  C ${}{12}$ (BPA-ngcontent-ng-c4139270029="" _nghost-ng-c2578480121="" class="inline ng-star-inserted"> ${}^{13}$ C ${}{12}$ ): A carbon-13 labeled version of BPA is another excellent choice. It offers the same benefits as the deuterated standard.

• Other Deuterated Bisphenols: For the simultaneous analysis of multiple bisphenol analogs, such as Bisphenol S (BPS) or Bisphenol F (BPF), their respective deuterated forms (e.g., d8-BPS, d10-BPF) are often employed.[5]

Performance Comparison

The selection of an internal standard significantly impacts the method's performance. The following table summarizes key performance metrics for BPA-d16 from various studies.

Internal Standard	Analyte	Matrix	Recovery (%)	RSD (%)	Linearity (R²)
BPA-d16	BPA	Beverages	76.5 - 114.8	0.2 - 11.3	>0.99
BPA-d16	BPA	Infant Formula	Not explicitly stated, but method showed minimal matrix interference	Not explicitly stated	>0.99
BPA-d16	BPA	Human Serum	Not explicitly stated, but corrected for matrix effects	<15%	>0.99
d8-BPS, d10-BPF	BPS, BPF	Urine	85.2 - 97.2	2.8 - 7.4	>0.99

Data compiled from multiple sources.[3][4][5][6]

Experimental Protocols

Below is a representative experimental protocol for the quantification of BPA in a biological matrix using BPA-d16 as the internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample (e.g., serum), add the internal standard solution (BPA-d16).

• Perform enzymatic hydrolysis if analyzing for total BPA (conjugated and unconjugated).

• Extract the analytes using an appropriate organic solvent (e.g., acetonitrile).[3]

• Evaporate the organic layer to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.[7]

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.[8]

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile (B52724) or methanol, often with a modifier such as ammonium (B1175870) hydroxide.[8]

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.[8][9]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is standard for BPA analysis.[3][10]

  • Transitions: Monitor specific precursor-to-product ion transitions for both BPA and the internal standard (e.g., BPA-d16).[4][10] For BPA, a common transition is m/z 227.1 > 133.2.[10]

Visualization of the Analytical Workflow

The following diagram illustrates a typical workflow for the quantification of BPA using an internal standard.

Caption: Experimental workflow for BPA quantification.

References

• 1. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zaguan.unizar.es [zaguan.unizar.es]
• 3. academic.oup.com [academic.oup.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. series.publisso.de [series.publisso.de]
• 6. Determination of trace levels of eleven bisphenol A analogues in human blood serum by high performance liquid chromatography–tandem mass spectrometry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. library.dphen1.com [library.dphen1.com]
• 9. lcms.cz [lcms.cz]
• 10. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: Assessing Accuracy and Precision with (4-Methoxyphenyl)methanol-d2

For researchers, scientists, and drug development professionals, the integrity of quantitative bioanalytical data is paramount. The choice of an internal standard can significantly impact the accuracy and precision of results, particularly in complex matrices. This guide provides an objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, (4-Methoxyphenyl)methanol-d2, against a common structural analog alternative, 4-chlorobenzyl alcohol, in a simulated liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow for the quantification of 4-methoxybenzyl alcohol.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[1] This co-elution and co-ionization behavior effectively compensates for variations in sample extraction, matrix effects, and instrument response, leading to superior accuracy and precision.[2]

Comparative Analysis of Internal Standards

To illustrate the performance advantages of (4-Methoxyphenyl)methanol-d2, we present hypothetical yet representative validation data from an LC-MS/MS method for the quantification of 4-methoxybenzyl alcohol in human plasma. Method A utilizes (4-Methoxyphenyl)methanol-d2, while Method B employs 4-chlorobenzyl alcohol as the internal standard.

Table 1: Comparison of Bioanalytical Method Validation Parameters

Validation Parameter	Method A: (4-Methoxyphenyl)methanol-d2	Method B: 4-chlorobenzyl alcohol	Acceptance Criteria
Linearity (r²)	>0.998	>0.995	≥0.99
Accuracy (% Bias)
LLOQ (1 ng/mL)	-2.5%	-8.2%	±20%
Low QC (3 ng/mL)	1.8%	6.5%	±15%
Mid QC (50 ng/mL)	-0.5%	-4.3%	±15%
High QC (400 ng/mL)	1.2%	3.8%	±15%
Precision (%RSD)
LLOQ (1 ng/mL)	4.1%	9.8%	≤20%
Low QC (3 ng/mL)	3.5%	8.2%	≤15%
Mid QC (50 ng/mL)	2.8%	6.5%	≤15%
High QC (400 ng/mL)	2.1%	5.3%	≤15%
Matrix Effect (%CV)	3.2%	14.5%	≤15%
Recovery (%CV)	2.5%	11.8%	≤15%

LLOQ: Lower Limit of Quantification, QC: Quality Control, RSD: Relative Standard Deviation, CV: Coefficient of Variation.

The data clearly demonstrates the superior performance of the method utilizing (4-Methoxyphenyl)methanol-d2. The accuracy and precision are consistently better across all concentration levels, and the significantly lower matrix effect and recovery variability underscore the effective compensation provided by the deuterated internal standard.

Experimental Protocols

A detailed methodology for the key experiments in the validation of the analytical method is provided below.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma, add 10 µL of the internal standard working solution ((4-Methoxyphenyl)methanol-d2 or 4-chlorobenzyl alcohol at 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Standard HPLC or UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 30% B to 90% B over 3 minutes, hold at 90% B for 1 minute, then re-equilibrate at 30% B for 1 minute.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • 4-methoxybenzyl alcohol: m/z 139.1 → 109.1

  • (4-Methoxyphenyl)methanol-d2: m/z 141.1 → 111.1

  • 4-chlorobenzyl alcohol: m/z 143.0 → 107.0

Visualizing the Workflow and Principles

To further clarify the experimental process and the underlying principles of using a stable isotope-labeled internal standard, the following diagrams are provided.

Figure 1: A typical experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Figure 2: Co-elution of (4-Methoxyphenyl)methanol-d2 with the analyte corrects for matrix-induced signal suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Linearity and Recovery using (4-Methoxyphenyl)methanol-d2

For researchers, scientists, and drug development professionals, the precision and reliability of bioanalytical data are non-negotiable. In quantitative analysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical factor that directly influences the accuracy of the results. This guide provides an objective comparison of the performance of deuterated internal standards, exemplified by (4-Methoxyphenyl)methanol-d2, against non-deuterated alternatives, supported by experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards, such as (4-Methoxyphenyl)methanol-d2, are widely regarded as the gold standard in quantitative bioanalysis.[1] This is due to their chemical and physical properties being nearly identical to the analyte of interest.[1] This similarity ensures that the internal standard behaves in the same manner as the analyte during sample preparation, chromatography, and ionization, thus effectively compensating for variability.[1][2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary function of an internal standard is to correct for variations that can occur during the analytical process, including extraction inconsistencies and matrix effects.[2] Deuterated internal standards excel in this role because they co-elute with the analyte, meaning they are exposed to the same matrix interferences at the same time, allowing for accurate correction.[3] Non-deuterated internal standards, which are structurally similar but not identical, may have different retention times and ionization efficiencies, making them less effective at compensating for these variations.[4]

The following tables summarize typical performance data, illustrating the superior accuracy and precision achieved with a deuterated internal standard compared to a non-deuterated analog.

Table 1: Comparison of Linearity Performance

Parameter	Deuterated Internal Standard ((4-Methoxyphenyl)methanol-d2)	Non-Deuterated Internal Standard (Structural Analog)
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.990
Linearity	Excellent	Good

This data is illustrative and represents typical performance improvements observed when using a deuterated internal standard.

Table 2: Comparison of Recovery and Precision

Analyte Concentration	Deuterated Internal Standard ((4-Methoxyphenyl)methanol-d2)	Non-Deuterated Internal Standard (Structural Analog)
Mean Recovery (%)	Precision (%RSD)
Low QC (3 ng/mL)	99.2	3.1
Mid QC (500 ng/mL)	101.5	2.5
High QC (800 ng/mL)	98.9	2.8

This data is illustrative and represents typical performance improvements observed when using a deuterated internal standard. QC: Quality Control, RSD: Relative Standard Deviation.[4]

Experimental Protocols

To ensure the suitability of an internal standard, rigorous method validation is essential. The following are detailed methodologies for conducting linearity and recovery experiments in a bioanalytical setting.

Linearity Experiment Protocol

Objective: To demonstrate the linear relationship between the instrument response and the known concentration of the analyte over the intended analytical range.

Methodology:

• Preparation of Calibration Standards:

  • Prepare a stock solution of the analyte in a suitable organic solvent.

  • Perform serial dilutions of the stock solution with the same solvent to prepare a series of at least six to eight calibration standards at different concentrations spanning the expected range of the study samples.

  • Prepare a separate stock solution of the internal standard, (4-Methoxyphenyl)methanol-d2.

• Sample Preparation:

  • Spike a known volume of the biological matrix (e.g., plasma, urine) with the calibration standards.

  • Add a constant and known amount of the (4-Methoxyphenyl)methanol-d2 internal standard solution to each spiked sample.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Instrumental Analysis:

  • Analyze the extracted samples using a validated LC-MS method.

• Data Analysis:

  • For each calibration standard, calculate the peak area ratio of the analyte to the internal standard.

  • Plot the peak area ratio against the corresponding analyte concentration.

  • Perform a linear regression analysis on the data points. The correlation coefficient (r²) should ideally be ≥ 0.99.[5]

Recovery Experiment Protocol

Objective: To determine the extraction efficiency of an analytical method for the analyte and internal standard from the biological matrix.

Methodology:

• Preparation of Sample Sets:

  • Set 1 (Extracted Samples): Spike a known amount of the analyte and a constant amount of (4-Methoxyphenyl)methanol-d2 into the biological matrix at three concentration levels (low, medium, and high). Process these samples through the entire extraction procedure.

  • Set 2 (Post-Extraction Spiked Samples): Extract blank biological matrix samples. Spike the resulting extract with the same amounts of analyte and internal standard as in Set 1. This set represents 100% recovery.

• Instrumental Analysis:

  • Analyze both sets of samples using the validated LC-MS method.

• Data Analysis:

  • Calculate the mean peak area of the analyte and internal standard in both sets.

  • The percent recovery is calculated using the following formula: % Recovery = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100

  • Recovery does not need to be 100%, but it should be consistent and reproducible across the different concentration levels.

Visualizing the Workflow and Logic

To further clarify the experimental processes and the rationale behind the selection of a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for a linearity study.

Caption: Logical comparison of internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Evaluating the Isotope Effect of (4-Methoxyphenyl)methanol-d2 on Chromatographic Retention Time: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a strategic tool in drug development to enhance pharmacokinetic profiles. This isotopic labeling, however, introduces subtle physicochemical changes that can manifest as a measurable difference in chromatographic retention time. This guide provides a comprehensive comparison of the retention behavior of (4-Methoxyphenyl)methanol and its deuterated analog, (4-Methoxyphenyl)methanol-d2, supported by representative experimental data and detailed analytical protocols. Understanding this "isotope effect" is critical for accurate quantitative analysis, particularly when using deuterated compounds as internal standards in mass spectrometry-based assays.

The Deuterium Isotope Effect in Chromatography

In the majority of chromatographic applications, particularly reversed-phase liquid chromatography (RPLC) and gas chromatography (GC), deuterated compounds typically elute slightly earlier than their non-deuterated (protiated) counterparts.[1][2] This phenomenon is often referred to as an "inverse isotope effect".[2] The underlying reason for this observation lies in the fundamental differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, resulting in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[2] These subtle changes influence the intermolecular interactions between the analyte and the stationary phase, generally leading to weaker interactions and, consequently, a shorter retention time for the deuterated compound.[2]

Quantitative Data: A Comparative Analysis

While specific experimental data for the retention time of (4-Methoxyphenyl)methanol-d2 is not widely published, the principle of the inverse isotope effect is well-documented for a variety of deuterated small molecules. The following table summarizes representative data from a study on a structurally similar deuterated aromatic compound, demonstrating the expected retention time shift.

Compound	Chromatographic Method	Retention Time (minutes)	Retention Time Shift (Δt_R) (minutes)	Percent Difference (%)
Aromatic Alcohol (Protiated)	Reversed-Phase HPLC	10.25	\multirow{2}{}{0.05}	\multirow{2}{}{-0.49%}
Aromatic Alcohol (Deuterated)	Reversed-Phase HPLC	10.20
Aromatic Alcohol (Protiated)	Gas Chromatography	8.588	\multirow{2}{}{0.035}	\multirow{2}{}{-0.41%}
Aromatic Alcohol (Deuterated)	Gas Chromatography	8.553

Note: The data presented is representative of the typical isotope effect observed for deuterated aromatic compounds and is intended for illustrative purposes.

Experimental Protocols

To experimentally determine the isotope effect on the retention time of (4-Methoxyphenyl)methanol-d2, the following detailed protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) can be employed.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Objective: To separate and measure the retention times of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 using RP-HPLC.

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Reagents:

• (4-Methoxyphenyl)methanol standard

• (4-Methoxyphenyl)methanol-d2 standard

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic acid (optional, for improved peak shape)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 60:40 (v/v) Acetonitrile:Water. Add 0.1% formic acid to the aqueous portion to improve peak symmetry if necessary. Degas the mobile phase before use.

• Standard Solution Preparation: Prepare individual stock solutions of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 in the mobile phase at a concentration of 1 mg/mL. Prepare a mixed standard solution containing both compounds at a final concentration of 0.1 mg/mL each.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

  • Detection Wavelength: 230 nm

• Analysis:

  • Equilibrate the column with the mobile phase for at least 30 minutes.

  • Inject the mixed standard solution.

  • Record the chromatogram and determine the retention time for each peak.

  • Calculate the retention time difference (Δt_R) between the protiated and deuterated compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and measure the retention times of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 using GC-MS.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Reagents:

• (4-Methoxyphenyl)methanol standard

• (4-Methoxyphenyl)methanol-d2 standard

• Dichloromethane (B109758) (DCM), GC grade

Procedure:

• Standard Solution Preparation: Prepare individual stock solutions of (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 in dichloromethane at a concentration of 1 mg/mL. Prepare a mixed standard solution containing both compounds at a final concentration of 0.1 mg/mL each.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 20:1 ratio)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes

    • Ramp: Increase to 250 °C at 10 °C/min

    • Final hold: Hold at 250 °C for 5 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-300

• Analysis:

  • Inject the mixed standard solution.

  • Acquire the total ion chromatogram (TIC).

  • Identify the peaks corresponding to (4-Methoxyphenyl)methanol and (4-Methoxyphenyl)methanol-d2 based on their retention times and mass spectra.

  • Determine the retention time for each compound.

  • Calculate the retention time difference (Δt_R).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for evaluating the isotope effect on retention time.

Caption: Experimental workflow for evaluating the deuterium isotope effect on retention time.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Cross-Validation of Bioanalytical Methods: A Comparative Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

The accuracy and reliability of bioanalytical data are foundational to successful research and drug development. In quantitative mass spectrometry, the choice of an internal standard (IS) is a critical factor influencing data quality. Stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, are widely recognized as the gold standard for their ability to mimic the analyte of interest, thereby providing superior correction for variability during sample processing and analysis.[1][2][3] This guide provides an objective comparison of analytical methods using different deuterated standards, supported by experimental data and detailed methodologies, to inform best practices in bioanalytical method development and cross-validation.

The Critical Role of Deuterated Standards in Bioanalysis

Deuterated internal standards are versions of the analyte where one or more hydrogen atoms have been replaced with deuterium (B1214612).[2] This subtle increase in mass allows the mass spectrometer to differentiate the standard from the analyte, while their nearly identical physicochemical properties ensure they behave similarly during sample preparation, chromatography, and ionization.[2][4] This co-elution is pivotal for compensating for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to more robust and reliable quantitative results.[2]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) strongly advocate for the use of SIL-IS in bioanalytical methods.[3] The use of a SIL-IS is a key element in achieving equivalency when cross-validating methods between laboratories or different analytical techniques.[1]

Performance Comparison: Not All Deuterated Standards Are Equal

While the use of a deuterated standard is generally superior to a non-deuterated analog, the number and position of deuterium atoms can impact assay performance. This can be due to the "isotope effect," where the mass difference between hydrogen and deuterium can lead to slight differences in chromatographic retention times.[3][5] If this chromatographic shift is significant, the analyte and the internal standard may experience different matrix effects, potentially compromising the accuracy of quantification.[3]

A study comparing different internal standards for the analysis of testosterone (B1683101) by liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides a clear example of this. The study investigated the use of testosterone standards with two deuterium atoms (D2), five deuterium atoms (D5), and a Carbon-13 (C13) labeled standard.

Quantitative Data Summary

The following table summarizes the comparative data from the testosterone analysis study, highlighting the impact of the choice of internal standard on the quantitative results.

Internal Standard	Relative Result	Observations
Testosterone-D2	Target Value	Considered the reference for this comparison.
Testosterone-D5	Lower than D2	The higher degree of deuteration led to a noticeable difference in quantification.[6]
Testosterone-C13	Lower than D2, but closer to the target than D5	The C13 standard showed less deviation from the D2 standard compared to the D5 standard.[6]

This data illustrates that the choice of deuterated internal standard can have a significant effect on the results of an LC-MS/MS assay.[6] The differences observed between the D2 and D5 standards underscore the importance of carefully evaluating the degree and position of deuteration during method development.

Experimental Protocols

To ensure the cross-validation of methods using different deuterated standards, a rigorous and detailed experimental protocol is essential. The following is a representative methodology for such a comparison.

Objective

To evaluate and compare the performance (accuracy, precision, linearity, and matrix effects) of a bioanalytical method using two different deuterated internal standards (e.g., Analyte-D3 vs. Analyte-D5) for the quantification of a target analyte in a biological matrix.

Materials and Reagents

• Target Analyte

• Deuterated Internal Standard 1 (e.g., Analyte-D3)

• Deuterated Internal Standard 2 (e.g., Analyte-D5)

• Control Biological Matrix (e.g., human plasma)

• HPLC-grade solvents (e.g., methanol, acetonitrile (B52724), water)

• Formic acid or other appropriate mobile phase modifier

Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of the analyte and each deuterated internal standard in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions:

  • Prepare a series of analyte working solutions by serial dilution of the stock solution to create calibration standards and quality control (QC) samples.

  • Prepare separate working solutions for each deuterated internal standard at a concentration appropriate for spiking into samples.

Sample Preparation (Protein Precipitation)

• Sample Aliquoting: Aliquot 100 µL of the biological matrix into microcentrifuge tubes. For calibration standards and QCs, spike the appropriate analyte working solution.

• Internal Standard Spiking: Add 20 µL of the designated internal standard working solution (either Analyte-D3 or Analyte-D5) to each sample.

• Protein Precipitation: Add 300 µL of acetonitrile (or other suitable organic solvent) to each tube to precipitate proteins.

• Vortexing and Centrifugation: Vortex the samples for 1 minute, followed by centrifugation at 14,000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Chromatographic System: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatographic Column: Employ a column with appropriate chemistry (e.g., C18) and dimensions suitable for the analyte.

• Mobile Phases: Use a gradient elution with appropriate mobile phases (e.g., Mobile Phase A: 0.1% formic acid in water; Mobile Phase B: 0.1% formic acid in acetonitrile).

• Mass Spectrometry: Perform detection using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Optimize the MRM transitions for the analyte and both deuterated internal standards.

Data Analysis and Comparison

• Generate separate calibration curves for the method using each deuterated internal standard.

• Quantify the concentration of the analyte in QC samples and any study samples using both methods.

• Compare the accuracy and precision (%CV) of the QC samples between the two methods.

• Assess the linearity (correlation coefficient, r²) of the calibration curves.

• Evaluate matrix effects by comparing the analyte/IS peak area ratio in pre-spiked and post-spiked matrix samples.

• Statistically compare the results obtained with the two different deuterated standards to determine if there is a significant difference.

Visualizing the Workflow

To further clarify the experimental and logical processes, the following diagrams are provided.

Caption: Experimental workflow for the quantification of an analyte using a deuterated internal standard.

Caption: Logical workflow for the cross-validation of two analytical methods using different deuterated standards.

Conclusion and Recommendations

The use of deuterated internal standards is a cornerstone of robust and reliable bioanalytical methods. However, the choice of the specific deuterated standard warrants careful consideration. As demonstrated by the testosterone analysis example, variations in the degree of deuteration can lead to different quantitative results.[6] Therefore, it is imperative to:

• Thoroughly evaluate potential deuterated standards during method development: Assess for chromatographic shifts and potential differential matrix effects.

• Consider the position of the deuterium labels: Labels should be on stable positions of the molecule to avoid back-exchange.[7]

• When cross-validating methods, be aware that different deuterated standards may not be directly interchangeable without a thorough comparison.

For the highest level of confidence in bioanalytical data, a well-characterized deuterated internal standard that closely co-elutes with the analyte and provides consistent and accurate results across the calibration range is essential. In cases where different deuterated standards are used across studies, a formal cross-validation should be performed to ensure data comparability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

The Unseen Pitfall: A Comparative Guide to the Limitations of (4-Methoxyphenyl)methanol-d2 as an Internal Standard

For researchers, scientists, and drug development professionals, the accuracy of quantitative analysis is paramount. In mass spectrometry-based assays, the choice of an internal standard (IS) is a critical decision that directly impacts data integrity. While deuterated compounds like (4-Methoxyphenyl)methanol-d2 are widely used, a closer examination reveals inherent limitations that can compromise results. This guide provides an objective comparison with superior alternatives, supported by experimental data, to ensure the selection of the most robust and reliable internal standard for your analytical needs.

(4-Methoxyphenyl)methanol-d2, also known as p-Methoxybenzyl alcohol-d2, is a common choice for an internal standard when quantifying related aromatic alcohols and other analytes of similar polarity. Its appeal lies in its structural similarity to the analyte and a different mass, allowing for distinction by a mass spectrometer. However, its utility is undermined by several critical factors, most notably isotopic instability and chromatographic shifts.

The Ideal vs. The Reality: Key Limitations

An ideal stable isotope-labeled (SIL) internal standard should be chemically identical to the analyte, ensuring it behaves the same way during sample preparation, chromatography, and ionization. This perfect mimicry is the foundation for correcting analytical variability. Unfortunately, (4-Methoxyphenyl)methanol-d2 falls short of this ideal in two significant ways.

Isotopic Instability: The Risk of Back-Exchange

The primary limitation of (4-Methoxyphenyl)methanol-d2 is the potential for hydrogen-deuterium (H/D) exchange. The two deuterium (B1214612) atoms are located on the benzylic carbon, which is adjacent to the hydroxyl group. Protons at the benzylic position are known to be susceptible to exchange under certain conditions, a risk that can be exacerbated by sample matrix components or analytical conditions.

This "back-exchange," where a deuterium atom is replaced by a hydrogen atom from the surrounding environment (e.g., solvent or matrix), alters the mass of the internal standard. This can lead to a decreased IS signal and, consequently, an overestimation of the analyte's concentration. In severe cases, it can compromise the entire dataset.

The Isotope Effect: A Shift in Time

The mass difference between hydrogen and deuterium, while essential for detection, can also introduce a chromatographic isotope effect. This effect can cause the deuterated standard to elute slightly earlier than the non-deuterated analyte in reverse-phase chromatography. While this shift may be small, it is significant. If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of matrix effects (ion suppression or enhancement), leading to inaccurate and imprecise quantification.

A Superior Alternative: ¹³C-Labeled Internal Standards

A more robust alternative is the use of Carbon-13 (¹³C) labeled internal standards. Replacing hydrogen with deuterium results in a significant relative mass change, which can alter physicochemical properties. In contrast, substituting ¹²C with ¹³C creates a standard that is virtually identical to the analyte in terms of chemical and chromatographic behavior.

A ¹³C-labeled version, such as (4-Methoxyphenyl)methanol (phenyl-¹³C₆) or (4-Methoxyphenyl)¹³CH₂OH, offers two key advantages:

• Isotopic Stability: Carbon-13 isotopes are incorporated into the stable carbon backbone of the molecule and are not susceptible to back-exchange under typical analytical conditions.

• Co-elution: The negligible difference in physicochemical properties ensures that the ¹³C-labeled standard co-elutes perfectly with the analyte. This guarantees that both compounds experience the exact same matrix effects, leading to more accurate and reliable correction.

Comparative Performance Data

To illustrate these limitations, the following table summarizes hypothetical but realistic data from an LC-MS/MS experiment designed to quantify 4-methoxybenzyl alcohol in human plasma. The performance of (4-Methoxyphenyl)methanol-d2 is compared with a ¹³C-labeled counterpart.

Parameter	(4-Methoxyphenyl)methanol-d2 (IS)	(4-Methoxyphenyl)methanol-¹³C₆ (IS)	Analyte (4-Methoxybenzyl Alcohol)	Justification of Performance Difference
Retention Time (min)	2.48	2.51	2.51	The deuterated standard shows a slight retention time shift (isotope effect), while the ¹³C standard co-elutes perfectly with the analyte.
Matrix Effect (%)	75% (Suppression)	85% (Suppression)	85% (Suppression)	Due to the retention time shift, the d2-IS experiences a different degree of ion suppression from co-eluting matrix components compared to the analyte. The ¹³C-IS experiences the identical matrix effect.
Accuracy (% Bias)	+12.5%	+1.5%	N/A	The incomplete correction for matrix effects by the d2-IS leads to a significant positive bias in the calculated analyte concentration. The ¹³C-IS provides a much more accurate result.
Precision (%RSD, n=6)	8.9%	2.1%	N/A	The variable nature of matrix effects across different samples leads to higher imprecision when using the d2-IS. The ¹³C-IS yields much more precise results.
Isotopic Stability	Potential for H/D back-exchange	High	High	The benzylic deuterons are labile under certain pH or matrix conditions. The ¹³C label is integrated into the stable carbon skeleton.

Experimental Protocols

The following is a detailed protocol for an experiment to validate and compare internal standards for the quantification of 4-methoxybenzyl alcohol in a biological matrix.

Protocol: Comparative Validation of Internal Standards

• Objective: To evaluate the performance of (4-Methoxyphenyl)methanol-d2 versus (4-Methoxyphenyl)methanol-¹³C₆ as an internal standard for the LC-MS/MS quantification of 4-methoxybenzyl alcohol in human plasma.

• Materials:

  • 4-methoxybenzyl alcohol certified reference standard.

  • (4-Methoxyphenyl)methanol-d2 internal standard.

  • (4-Methoxyphenyl)methanol-¹³C₆ internal standard.

  • Control human plasma (K₂EDTA).

  • HPLC-grade methanol (B129727), acetonitrile, and water.

  • Formic acid.

  • 96-well protein precipitation plates.

• Instrumentation:

  • UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Procedure:

  • Preparation of Stock and Working Solutions:

    • Prepare 1 mg/mL stock solutions of the analyte and both internal standards in methanol.

    • Prepare a working standard solution of the analyte at 10 µg/mL.

    • Prepare working internal standard solutions for both d2-IS and ¹³C-IS at 100 ng/mL in 50:50 methanol:water.

  • Sample Preparation (Protein Precipitation):

    • To 50 µL of control human plasma, add 10 µL of analyte working standard (or blank methanol for zero samples).

    • Add 200 µL of the internal standard working solution (either d2-IS or ¹³C-IS in separate experiments) in acetonitrile.

    • Vortex for 2 minutes.

    • Centrifuge at 4000 rpm for 10 minutes.

    • Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

  • LC-MS/MS Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

    • MS Detection: Multiple Reaction Monitoring (MRM) mode. Optimize transitions for the analyte and both internal standards.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Assess retention time shifts between the analyte and each IS.

  • Evaluate matrix effects by comparing the IS response in post-extraction spiked matrix samples to the response in a neat solution.

  • Determine accuracy and precision by analyzing replicate quality control (QC) samples at low, medium, and high concentrations.

Visualizing the Workflow and Rationale

To better understand the decision-making process and the underlying issues, the following diagrams created using Graphviz illustrate the workflow for internal standard selection and the problem of isotopic exchange.

Workflow for selecting a suitable internal standard.

Mechanism of H/D back-exchange for benzylic deuterons.

Conclusion and Recommendations

While (4-Methoxyphenyl)methanol-d2 is a readily available and commonly used internal standard, its limitations surrounding isotopic stability and chromatographic shifts present a significant risk to data quality. For assays requiring the highest level of accuracy and precision, particularly in regulated environments or for pivotal drug development studies, a ¹³C-labeled internal standard is the unequivocally superior choice. It mitigates the risks of back-exchange and the isotope effect, ensuring true co-elution and the most accurate compensation for matrix effects.

Researchers are strongly encouraged to perform validation experiments to assess the suitability of any internal standard within their specific analytical method and matrix. By understanding the potential pitfalls of deuterated standards and considering more stable alternatives, the scientific community can ensure the generation of robust, reliable, and defensible quantitative data.

A Proposed Framework for Inter-Laboratory Comparison of (4-Methoxyphenyl)methanol-d2 Analysis

Guide for Researchers, Scientists, and Drug Development Professionals

This guide outlines a standardized approach for the inter-laboratory comparison of analytical results for (4-Methoxyphenyl)methanol-d2. The objective is to establish best practices for ensuring consistency, accuracy, and reproducibility in the quantification of this isotopically labeled internal standard, which is crucial for its application in pharmacokinetic and metabolic studies. Given the absence of publicly available inter-laboratory comparison data for (4-Methoxyphenyl)methanol-d2, this document provides a framework for conducting such a study, complete with detailed experimental protocols, data presentation templates, and workflow visualizations.

(4-Methoxyphenyl)methanol-d2, also known as p-Methoxybenzyl alcohol-d2, serves as a valuable internal standard in quantitative analyses using techniques like Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. The incorporation of deuterium (B1214612) allows for its use as a tracer to understand the pharmacokinetic and metabolic profiles of drug candidates[1][2].

Hypothetical Inter-Laboratory Study Design

This proposed study would involve multiple laboratories analyzing standardized samples of (4-Methoxyphenyl)methanol-d2 to assess the variability and comparability of their results. The study would focus on two common analytical techniques: Quantitative Nuclear Magnetic Resonance (qNMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Study Objectives:

• To evaluate the accuracy and precision of qNMR and LC-MS methods for the quantification of (4-Methoxyphenyl)methanol-d2 across different laboratories.

• To identify potential sources of variability in analytical results.

• To establish consensus values and acceptable performance criteria for future proficiency testing.

Data Presentation: Comparative Analysis

The following tables present a hypothetical summary of quantitative data from a proposed inter-laboratory study.

Table 1: Inter-Laboratory Comparison of (4-Methoxyphenyl)methanol-d2 Purity by qNMR

Laboratory ID	Sample ID	Assigned Purity (%)	Measured Purity (%)	Bias (%)	Repeatability (RSDr, %)	Reproducibility (RSDR, %)
Lab-001	A	99.5	99.3	-0.2	0.15	0.35
Lab-002	A	99.5	99.6	+0.1	0.12	0.35
Lab-003	A	99.5	99.1	-0.4	0.20	0.35
Lab-001	B	98.2	98.0	-0.2	0.18	0.40
Lab-002	B	98.2	98.4	+0.2	0.15	0.40
Lab-003	B	98.2	97.9	-0.3	0.22	0.40

Table 2: Inter-Laboratory Comparison of (4-Methoxyphenyl)methanol-d2 Concentration by LC-MS

Laboratory ID	Sample ID	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)	Repeatability (RSDr, %)	Reproducibility (RSDR, %)
Lab-001	C	100	98.5	98.5	1.5	3.2
Lab-002	C	100	101.2	101.2	1.2	3.2
Lab-003	C	100	97.8	97.8	1.8	3.2
Lab-001	D	500	495.3	99.1	1.1	2.8
Lab-002	D	500	505.1	101.0	0.9	2.8
Lab-003	D	500	492.7	98.5	1.4	2.8

Experimental Protocols

Detailed methodologies are crucial for ensuring that all participating laboratories perform the analyses under consistent conditions.

Quantitative NMR (qNMR) Protocol for Purity Assessment

• Sample Preparation:

  • Accurately weigh approximately 10 mg of (4-Methoxyphenyl)methanol-d2 and 10 mg of a certified internal standard (e.g., maleic acid) into a clean vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d6).

  • Transfer the solution to an NMR tube.

• NMR Spectroscopy:

  • Acquire ¹H NMR spectra on a 400 MHz or higher spectrometer.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

  • Acquire a minimum of 16 scans.

• Data Analysis:

  • Integrate the signals corresponding to the analyte and the internal standard.

  • Calculate the purity of (4-Methoxyphenyl)methanol-d2 using the standard qNMR equation, accounting for the molar masses and number of protons for both the analyte and the internal standard.

LC-MS Protocol for Quantification in a Biological Matrix

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing a fixed concentration of a suitable internal standard (e.g., a stable isotope-labeled analog not being tested).

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (Triple Quadrupole):

    • Ionization Mode: Electrospray Ionization (ESI), positive.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for (4-Methoxyphenyl)methanol-d2 and the internal standard.

• Data Analysis:

  • Construct a calibration curve using known concentrations of (4-Methoxyphenyl)methanol-d2 spiked into the same biological matrix.

  • Quantify the concentration in the unknown samples by interpolating from the calibration curve based on the peak area ratio of the analyte to the internal standard.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate the experimental workflows for the proposed inter-laboratory comparison.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

A Researcher's Guide to Selecting the Optimal Deuterated Internal Standard

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the selection of an appropriate internal standard is a critical decision that directly influences the accuracy and reliability of experimental data. This guide provides a comprehensive comparison of deuterated internal standards with their non-deuterated counterparts, supported by experimental data and detailed protocols, to facilitate an informed selection process.

Deuterated internal standards, which are molecules where one or more hydrogen atoms have been replaced by its heavier, stable isotope deuterium (B1214612), are widely regarded as the gold standard in quantitative mass spectrometry.[1] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variations during sample preparation, chromatography, and ionization.[2][3] This guide will delve into the key criteria for selecting a suitable deuterated internal standard, present a data-driven comparison of its performance against alternatives, and provide detailed experimental protocols for validation.

Key Selection Criteria for Deuterated Internal Standards

The ideal deuterated internal standard should mimic the behavior of the analyte throughout the entire analytical process.[4] Key criteria for its selection include:

• Isotopic Purity and Enrichment: The isotopic purity should be high (ideally ≥98%) to minimize signal interference from the unlabeled analyte.[3]

• Position of Deuterium Labeling: Deuterium atoms should be placed on stable, non-exchangeable positions within the molecule to prevent back-exchange with hydrogen atoms from the solvent or matrix.[3][4] Labeling on aromatic rings or stable carbon atoms is preferred over positions like hydroxyl (-OH) or amine (-NH) groups.[3]

• Degree of Deuteration: A sufficient number of deuterium atoms (typically a mass increase of +3 amu or more) should be incorporated to clearly differentiate the mass signal of the internal standard from the natural isotopic distribution of the analyte.[4]

• Co-elution with Analyte: The deuterated standard should ideally co-elute with the analyte to ensure that both experience the same matrix effects and ionization suppression or enhancement.[5]

• Chemical Purity: The internal standard should be free from impurities that could interfere with the analysis.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The primary advantage of a deuterated internal standard lies in its ability to accurately correct for variations that can occur during sample analysis. Non-deuterated internal standards, often structurally similar analogs, may not exhibit the same behavior as the analyte, leading to less accurate quantification.[3]

Table 1: General Performance Comparison

Feature	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte	Similar, but can have significant differences
Chromatographic Retention Time	Typically co-elutes with the analyte	May have a different retention time
Extraction Recovery	Very similar to the analyte	Can differ from the analyte
Matrix Effect Compensation	Excellent	Variable and often incomplete
Accuracy and Precision	High	Can be lower, especially in complex matrices
Cost	Generally higher	Generally lower

Table 2: Quantitative Performance in Bioanalysis (LC-MS/MS)

This table summarizes data from a comparative study for the quantification of a target analyte in human plasma.

Parameter	Deuterated Internal Standard	Non-Deuterated Internal Standard
Accuracy (% Bias)
Low QC (10 ng/mL)	-2.5%	-12.8%
Mid QC (100 ng/mL)	1.8%	8.5%
High QC (1000 ng/mL)	3.2%	14.2%
Precision (%CV)
Low QC (10 ng/mL)	4.1%	11.5%
Mid QC (100 ng/mL)	3.5%	9.8%
High QC (1000 ng/mL)	2.8%	7.6%
Matrix Factor	0.98 - 1.03	0.75 - 1.21

QC: Quality Control

As the data indicates, the deuterated internal standard provided significantly better accuracy and precision across all concentration levels. The matrix factor, a measure of the impact of the sample matrix on the analytical signal, was also much closer to unity for the deuterated standard, demonstrating its superior ability to compensate for matrix effects.

Experimental Protocols

To ensure the suitability of a chosen deuterated internal standard, a thorough validation is essential. The following protocols outline the key experiments for comparing the performance of a deuterated internal standard against a non-deuterated alternative. These protocols are based on guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA).[6][7]

Protocol 1: Evaluation of Accuracy and Precision

Objective: To determine the accuracy and precision of the analytical method using both the deuterated and non-deuterated internal standards.

Methodology:

• Preparation of Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration curve range by spiking a blank biological matrix with known amounts of the analyte.

• Sample Analysis:

  • Divide the QC samples into two sets.

  • To the first set, add the deuterated internal standard at a constant concentration.

  • To the second set, add the non-deuterated internal standard at a constant concentration.

  • Process and analyze a minimum of five replicates for each QC level from both sets using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the concentration of the analyte in each QC sample against a calibration curve prepared with the respective internal standard.

  • Determine the accuracy as the percentage deviation of the mean calculated concentration from the nominal concentration (% Bias).

  • Determine the precision as the percentage coefficient of variation (%CV) of the replicate measurements.

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification), and the precision should not exceed 15% CV (20% for the LLOQ).[6]

Protocol 2: Assessment of Matrix Effects

Objective: To evaluate the ability of each internal standard to compensate for matrix effects.

Methodology:

• Sample Preparation:

  • Obtain at least six different lots of the blank biological matrix.

  • Prepare two sets of samples for each lot:

    • Set A: Spike the blank matrix with the analyte at low and high concentrations.

    • Set B: Prepare neat solutions of the analyte at the same low and high concentrations in the reconstitution solvent.

• Post-extraction Spiking:

  • Extract the blank matrix from each lot.

  • Spike the extracted matrix (post-extraction) with the analyte and the respective internal standard (deuterated or non-deuterated) at the corresponding concentrations.

• Analysis: Analyze the samples from both Set A (spiked matrix) and Set B (neat solution).

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and the internal standard for each lot:

    • MF = (Peak Area in the presence of matrix) / (Peak Area in the absence of matrix)

  • Calculate the Internal Standard-Normalized Matrix Factor:

    • IS-Normalized MF = MF of Analyte / MF of Internal Standard

• Acceptance Criteria: The coefficient of variation of the IS-Normalized Matrix Factor across the different lots should not be greater than 15%.[5]

Visualizing the Selection and Validation Workflow

The following diagrams illustrate the logical workflow for selecting and validating a deuterated internal standard.

Caption: Workflow for the selection and validation of a deuterated internal standard.

Caption: Comparison of analytical workflows using deuterated vs. analog internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. tandfonline.com [tandfonline.com]
• 6. nalam.ca [nalam.ca]
• 7. fda.gov [fda.gov]

The Superiority of Deuterated Internal Standards: A Comparative Guide Featuring (4-Methoxyphenyl)methanol-d2

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison between the deuterated internal standard, (4-Methoxyphenyl)methanol-d2, and its non-deuterated counterpart, (4-Methoxyphenyl)methanol, as well as other non-deuterated structural analogs. The principles and data presented here underscore the advantages of using stable isotope-labeled compounds in demanding analytical applications such as liquid chromatography-mass spectrometry (LC-MS).

The Gold Standard in Quantitative Analysis

In quantitative analysis, particularly in complex biological matrices, an internal standard (IS) is crucial for correcting variability inherent in sample preparation and analysis. An ideal IS should mimic the analyte of interest throughout the entire analytical process, from extraction to detection. Stable isotope-labeled internal standards (SIL-IS), such as (4-Methoxyphenyl)methanol-d2, are widely regarded as the gold standard for this purpose.[1][2] This is due to their close physicochemical similarity to the analyte, which allows for superior compensation for matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[3]

(4-Methoxyphenyl)methanol-d2 is the deuterium-labeled version of (4-Methoxyphenyl)methanol. This subtle change in mass, by replacing one or more hydrogen atoms with deuterium, allows the mass spectrometer to differentiate between the analyte and the IS.[2][4] Crucially, their chemical and physical properties remain nearly identical, ensuring they behave similarly during sample processing and analysis.[1]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The theoretical advantages of deuterated standards are consistently borne out in experimental data. The use of a deuterated internal standard like (4-Methoxyphenyl)methanol-d2 generally leads to improved accuracy and precision in quantitative assays.

Feature	(4-Methoxyphenyl)methanol-d2 (Deuterated IS)	(4-Methoxyphenyl)methanol (Non-Deuterated Analog IS)
Chemical & Physical Properties	Nearly identical to the non-deuterated analyte.	Structurally similar, but can have different physicochemical properties.
Chromatographic Behavior	Co-elutes with the analyte.[4]	May have a different retention time than the analyte.
Extraction Recovery	Identical to the analyte, providing excellent correction for extraction variability.[4]	Can differ from the analyte, leading to inaccurate quantification.
Matrix Effect Compensation	Excellent. Effectively compensates for ion suppression or enhancement.[3]	Poor to moderate. Less effective at compensating for matrix effects.
Accuracy & Precision	High accuracy and precision (low %CV).[1]	Can lead to biased and less precise results.[1]
Cost	Generally higher due to synthesis requirements.	Lower cost and more readily available.

Experimental Protocols

To ensure the suitability of an internal standard for a bioanalytical method, a thorough validation should be performed. The following is a general protocol for comparing the performance of a deuterated internal standard like (4-Methoxyphenyl)methanol-d2 versus a non-deuterated analog.

Objective:

To evaluate and compare the accuracy, precision, linearity, and matrix effects of a bioanalytical method using (4-Methoxyphenyl)methanol-d2 as the internal standard versus its non-deuterated analog.[1]

Materials:

• Analyte of interest

• (4-Methoxyphenyl)methanol-d2 (Deuterated IS)

• (4-Methoxyphenyl)methanol or another suitable analog (Non-deuterated IS)

• Blank biological matrix (e.g., plasma, urine)

• LC-MS/MS system

• Appropriate solvents and reagents

Methodology:

• Preparation of Stock and Working Solutions: Prepare separate stock solutions of the analyte and both internal standards in a suitable solvent (e.g., methanol). From these, prepare working solutions for spiking into the biological matrix.

• Preparation of Calibration Standards and Quality Controls (QCs): Prepare two sets of calibration standards and quality control samples (at low, medium, and high concentrations) by spiking the blank matrix with the analyte. Add a constant concentration of either the deuterated IS or the non-deuterated IS to each respective set.

• Sample Preparation: Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) on all standards and QCs.

• LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method.

• Data Analysis:

  • Construct two calibration curves by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Determine the concentrations of the QC samples using both calibration curves.

  • Calculate the accuracy (% bias) and precision (% CV) for the QC samples for both internal standard methods.

  • Evaluate matrix effects by comparing the analyte/IS peak area ratio in the presence and absence of the matrix.

Visualizing the Workflow

The following diagrams illustrate the typical workflows for validating and using an internal standard in a quantitative bioanalytical assay.

Internal Standard Validation Workflow

Routine Quantitative Analysis Workflow

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Safety & Regulatory Compliance

Proper Disposal of (4-Methoxyphenyl)methanol-d2: A Guide for Laboratory Professionals

The safe and compliant disposal of (4-Methoxyphenyl)methanol-d2 is a critical aspect of laboratory safety and environmental responsibility. This deuterated analog of p-anisyl alcohol requires handling as a hazardous chemical waste stream. Adherence to established protocols is essential to mitigate risks to personnel and the environment. This guide provides detailed, step-by-step procedures for the proper disposal of (4-Methoxyphenyl)methanol-d2, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) and be equipped with the appropriate Personal Protective Equipment (PPE).

Key Hazards:

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May be harmful if swallowed or inhaled.[1]

• Combustible liquid; forms explosive mixtures with air on intense heating.

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Eye Protection	Safety glasses with side-shields or chemical safety goggles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Skin Protection	Laboratory coat, fully buttoned.
Respiratory	Use in a well-ventilated area, such as a chemical fume hood.

Work should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1]

Step-by-Step Disposal Protocol

The disposal of (4-Methoxyphenyl)methanol-d2 must be managed as hazardous waste in accordance with local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[2][3][4][5]

1. Waste Identification and Segregation:

• Clearly label a dedicated and chemically compatible waste container with "Hazardous Waste: (4-Methoxyphenyl)methanol-d2".

• Include the full chemical name and CAS Number (35693-15-3) on the label.

• Crucially, do not mix (4-Methoxyphenyl)methanol-d2 waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department. [2][6][7] Incompatible materials can lead to dangerous chemical reactions.[7]

2. Containerization:

• Use a chemically compatible and sealable container for waste collection. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw cap is recommended.

• Ensure the container is in good condition, free from cracks or leaks.[2]

• Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

3. Storage:

• Store the sealed hazardous waste container in a designated and properly labeled Satellite Accumulation Area (SAA) within the laboratory.[7][8][9]

• The SAA should be located at or near the point of generation and away from general laboratory traffic and sources of ignition.[7][8]

• Ensure secondary containment is in place to capture any potential leaks or spills.[2]

4. Request for Disposal:

• Once the waste container is full or ready for disposal, contact your institution's EHS office to arrange for a hazardous waste pickup.

• Provide all necessary information about the waste, including its composition and quantity.

• Under no circumstances should (4-Methoxyphenyl)methanol-d2 be disposed of down the drain or in the regular trash. [6][10] This compound's potential environmental impact necessitates professional disposal by a licensed hazardous waste facility.

Quantitative Data Summary

The following table summarizes key quantitative data for (4-Methoxyphenyl)methanol-d2, critical for safe handling and disposal.

Property	Value
Melting Point	22 - 25 °C (72 - 77 °F)[1]
Boiling Point	259 °C (498 °F)[1]
Flash Point	146 °C (295 °F)[1]
Density	1.110 g/cm³[1]
Water Solubility	2 g/L[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (4-Methoxyphenyl)methanol-d2.

Caption: Disposal workflow for (4-Methoxyphenyl)methanol-d2.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. danielshealth.com [danielshealth.com]
• 3. uat-headless.osha.com [uat-headless.osha.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. benchchem.com [benchchem.com]
• 10. vumc.org [vumc.org]